Pyriminobac

• CAS: 136191-56-5

Core Science & Biosynthesis

The (E)-Isomer of Pyriminobac-Methyl: Mechanistic Insights, Herbicidal Efficacy, and Analytical Methodologies

Executive Summary

Pyriminobac-methyl is a highly selective, systemic post-emergence herbicide belonging to the pyrimidinyloxybenzoic acid chemical class[1]. Developed primarily for the control of grass weeds such as barnyardgrass (Echinochloa crus-galli) in paddy rice systems, its efficacy hinges on the precise stereochemistry of its active molecule[1]. This technical guide provides an in-depth analysis of the (E)-isomer of pyriminobac-methyl, detailing its mechanism of action, enzyme kinetics, and the self-validating standardized protocols required for both efficacy testing and residue analysis.

Stereochemistry: The (E)-Isomer Advantage

Pyriminobac-methyl exhibits geometric isomerism due to the presence of a C=N double bond within the methoxyiminoethyl group attached to the benzoic acid ring[2]. This double bond restricts molecular rotation, resulting in distinct (E) and (Z) stereoisomers[2].

In agricultural and commercial applications, the (E)-isomer is the dominant and significantly more herbicidally active form[1][3]. The causality behind this differential activity lies in the spatial orientation dictated by the (E)-configuration. The trans-like geometry of the (E)-isomer optimally aligns the 4,6-dimethoxypyrimidine ring and the benzoate backbone, allowing for high-affinity competitive binding within the active site channel of the target enzyme. Conversely, the (Z)-isomer experiences steric hindrance, dramatically reducing its binding affinity and subsequent herbicidal efficacy. Furthermore, the (E)-isomer demonstrates stronger soil adsorption compared to the (Z)-isomer, influencing its environmental fate and mobility in agricultural soils[1].

Mechanism of Action: Acetolactate Synthase (ALS) Inhibition

The primary molecular target of pyriminobac-methyl is Acetolactate Synthase (ALS, EC 2.2.1.6), also referred to as acetohydroxyacid synthase (AHAS)[3]. ALS is a crucial enzyme in plants and microorganisms, responsible for catalyzing the first common step in the biosynthesis of branched-chain amino acids (BCAAs): valine, leucine, and isoleucine[3][4].

The enzyme requires three cofactors for activity: thiamine diphosphate (ThDP), Mg²⁺, and flavin-adenine dinucleotide (FAD)[5]. (E)-pyriminobac-methyl acts as a potent competitive inhibitor by blocking the substrate access to the ThDP-dependent active site[5]. The inhibition of ALS leads to an immediate depletion of the BCAA pool, which halts protein biosynthesis, causing rapid cessation of plant cell division, chlorosis, necrosis, and ultimately plant death within 7 to 10 days[3][5].

Caption: Mechanism of ALS inhibition by (E)-pyriminobac-methyl leading to plant death.

Quantitative Data Summaries

To facilitate comparative analysis, the analytical and physicochemical distinctions between the isomers are summarized below. The LC-MS/MS transitions are critical for distinguishing the active (E)-isomer from the inactive (Z)-isomer in residue studies[6].

Table 1: LC-MS/MS MRM Transitions for Pyriminobac-methyl Isomers

Analyte Isomer	Retention Time (Relative)	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
(E)-Pyriminobac-methyl	1.14	+362	330	284
(Z)-Pyriminobac-methyl	1.07	+362	330	190, 174

Data derived from the Japanese Multi-residue Method I for Agricultural Chemicals by LC/MS[6].

Table 2: Herbicidal and Physicochemical Profile

Parameter	Description / Value
Chemical Formula	C₁₇H₁₉N₃O₆[2]
Molecular Mass	361.35 g/mol [2]
Water Solubility	9.25 mg/L at 20°C (pH 7)[1]
Vapor Pressure	0.031 mPa at 20°C[1]
HRAC / WSSA Classification	Group B / Class 2 (ALS Inhibitors)[3]

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are established for evaluating pyriminobac-methyl.

Protocol 1: In Vitro ALS Enzyme Inhibition Assay

Causality: Assessing herbicidal activity solely via whole-plant bioassays introduces confounding variables such as cuticular penetration, translocation efficiency, and metabolic degradation. An in vitro assay using purified recombinant ALS isolates the target-site interaction, allowing for the precise determination of the IC₅₀ for the (E)-isomer.

Step-by-Step Methodology:

• Enzyme Preparation: Extract and purify ALS from a susceptible plant source (e.g., Echinochloa crus-galli shoots) or use a recombinant expression system. Desalt the extract using a Sephadex G-25 column to remove endogenous substrates.

• Reaction Mixture Assembly: In a 96-well microplate, combine 50 mM potassium phosphate buffer (pH 7.0), 20 mM sodium pyruvate, 0.5 mM ThDP, 0.5 mM MgCl₂, and 10 μM FAD[5].

• Inhibitor Introduction: Add serial dilutions of (E)-pyriminobac-methyl (ranging from 0.1 nM to 100 μM) dissolved in acetone (final solvent concentration <1% v/v to prevent enzyme denaturation).

• Self-Validation Controls:

  • Positive Control: Bispyribac-sodium (a known potent ALS inhibitor) to validate assay sensitivity[7].

  • Negative Control: Vehicle-only (1% acetone) to establish maximum baseline enzyme activity.

  • Blank: Heat-denatured ALS to account for non-enzymatic background absorbance.

• Incubation & Termination: Add the purified ALS enzyme to initiate the reaction. Incubate at 37°C for 60 minutes. Terminate the reaction by adding 6 N H₂SO₄ and incubating at 60°C for 15 minutes to decarboxylate the formed acetolactate into acetoin.

• Quantification: Add creatine (0.5%) and α-naphthol (5% in 2.5 N NaOH). Incubate at 60°C for 15 minutes to develop color. Measure absorbance at 530 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol 2: LC-MS/MS Residue Analysis (Modified QuEChERS)

Causality: Pyriminobac-methyl is applied at very low dosages, necessitating highly sensitive residue detection in complex matrices like rice and soil. A modified QuEChERS extraction followed by SPE purification using Graphitized Carbon Black (GCB) is essential[6]. GCB specifically removes chlorophyll and sterols that cause severe ion suppression in the mass spectrometer, ensuring high signal-to-noise ratios.

Step-by-Step Methodology:

• Sample Preparation: Homogenize 10 g of the rice or soil sample. Spike with an isotopically labeled internal standard (e.g., D₃-pyriminobac-methyl) to validate absolute recovery rates.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute. Add partitioning salts (4 g anhydrous MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to induce phase separation. Centrifuge at 4000 rpm for 5 minutes.

• SPE Purification: Transfer the supernatant to a layered SPE cartridge containing 500 mg of Graphitized Carbon Black (upper layer) and 500 mg of ethylenediamine-N-propylsilanized silica gel (PSA, lower layer)[6]. The PSA removes organic acids and sugars, while GCB removes pigments.

• Elution & Concentration: Elute with an acetonitrile/toluene mixture. Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C[6]. Reconstitute in 1 mL of initial LC mobile phase.

• LC-MS/MS Analysis: Inject into an LC-MS/MS system operating in Electrospray Ionization positive (ESI+) mode. Monitor the specific MRM transitions for the (E)-isomer (m/z 362 → 330 and 362 → 284) to quantify the residue[6].

Caption: Step-by-step modified QuEChERS LC-MS/MS workflow for pyriminobac-methyl residue analysis.

Resistance Management and Environmental Fate

The continuous application of ALS inhibitors can exert high selection pressure, leading to the evolution of herbicide-resistant weed biotypes. Resistance to pyriminobac-methyl often manifests through target-site mutations (e.g., amino acid substitutions at Pro197 or Trp574 in the ALS gene) which alter the binding pocket topology, preventing the (E)-isomer from docking effectively[8]. Additionally, non-target-site resistance mechanisms, such as enhanced metabolism mediated by ABC transporter proteins, have been documented in species like Beckmannia syzigachne[1]. Consequently, pyriminobac-methyl should be integrated into a robust resistance management program, utilizing crop rotation and alternating herbicidal modes of action.

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Pyriminobac: A Mechanistic Exploration of Branched-Chain Amino Acid Synthesis Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the herbicidal agent Pyriminobac, focusing on its targeted inhibition of the branched-chain amino acid (BCAA) synthesis pathway. We will dissect the biochemical landscape of BCAA production, pinpoint the precise molecular target of Pyriminobac, and detail the kinetic and physiological consequences of this inhibition. This document is designed for researchers and drug development professionals, offering not only a deep mechanistic understanding but also field-validated experimental protocols for studying Pyriminobac and other inhibitors of this critical metabolic pathway. We will explore the causality behind experimental design, from in vitro enzyme kinetics to whole-organism response, providing a robust framework for future research and development.

The Biological Imperative: Branched-Chain Amino Acid Synthesis

The branched-chain amino acids (BCAAs)—valine, leucine, and isoleucine—are essential proteinogenic amino acids, meaning they are fundamental building blocks for protein synthesis.[1] In plants and microorganisms, these amino acids are synthesized de novo through a highly efficient and conserved metabolic pathway located within the plastids.[2] This pathway is not present in animals, making it an ideal and highly selective target for the development of herbicides and antimicrobial agents with low mammalian toxicity.[1][3]

The synthesis of all three BCAAs converges on a common set of four enzymes, beginning with the critical enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).[4][5]

• Valine & Leucine Synthesis: The pathway begins with two molecules of pyruvate.

• Isoleucine Synthesis: The pathway starts with one molecule of pyruvate and one molecule of α-ketobutyrate (which is derived from threonine).[6][7]

ALS catalyzes the first committed step in the synthesis of valine and leucine and the second step in the synthesis of isoleucine.[8] Its central role makes it the rate-limiting and regulatory checkpoint for BCAA production, and consequently, a primary target for herbicidal intervention.[9]

Visualizing the BCAA Synthesis Pathway

The following diagram illustrates the initial, crucial steps of the BCAA synthesis pathway, highlighting the central position of the target enzyme, Acetolactate Synthase (ALS).

Caption: The central role of Acetolactate Synthase (ALS) in BCAA synthesis.

Pyriminobac: A Profile of a Potent ALS Inhibitor

Pyriminobac is a herbicide belonging to the pyrimidinyl-benzoate (PYB) chemical family.[10] It is typically applied as its methyl ester, Pyriminobac-methyl, which is the active form used in commercial formulations.[11][12] Its herbicidal activity stems directly from its function as a potent and selective inhibitor of the ALS enzyme.[13][14]

Property	Value	Source
IUPAC Name	methyl 2-(4,6-dimethoxypyrimidin-2-yl)oxy-6-[(E)-N-methoxy-C-methylcarbonimidoyl]benzoate	[11]
CAS Number	147411-69-6	[11]
Molecular Formula	C₁₇H₁₉N₃O₆	[11][15][16]
Molecular Mass	361.35 g/mol	[11][15]
LogP (Octanol-Water)	2.84	[11][17]
Mechanism of Action	Branched-chain amino acid synthesis inhibitor	[13]
Target Enzyme	Acetolactate Synthase (ALS / AHAS)	[13][14]

Table 1: Key Chemical and Biological Properties of Pyriminobac-methyl.

The (E)-isomer of Pyriminobac-methyl is noted to have significantly higher herbicidal activity and is the dominant form in commercial products.[13][17]

Mechanism of Action: How Pyriminobac Disrupts BCAA Synthesis

Pyriminobac exerts its herbicidal effect through slow, tight-binding inhibition of the ALS enzyme.[10] Unlike competitive inhibitors that directly mimic the substrate, Pyriminobac and other ALS inhibitors bind to a site near the substrate-binding channel.[7] This binding event is thought to induce a conformational change in the enzyme that ultimately blocks the channel, preventing the substrates (pyruvate or α-ketobutyrate) from accessing the active site.[7][10]

The key features of this inhibition are:

• Specificity: It targets an enzyme pathway absent in mammals, contributing to its low toxicity profile.[3]

• Potency: Pyriminobac can inhibit ALS at very low concentrations.[3]

• Physiological Effect: The inhibition of ALS leads to a rapid cessation of BCAA synthesis. This starves the plant of essential amino acids required for the production of proteins and other vital molecules, leading to a halt in cell division and growth.[9] Visible symptoms, such as chlorosis (yellowing) and necrosis, follow as the plant's metabolic processes fail.[3]

Visualizing the Inhibition Mechanism

This diagram provides a simplified model of how Pyriminobac obstructs the function of the ALS enzyme.

Caption: Pyriminobac blocks the substrate channel of the ALS enzyme.

Experimental Protocols for Studying ALS Inhibition

To rigorously study the effects of Pyriminobac, a combination of in vitro enzyme assays and in vivo whole-plant bioassays is essential. These protocols are designed to be self-validating through the inclusion of appropriate controls.

In Vitro ALS Enzyme Activity Assay

This protocol measures the direct inhibitory effect of Pyriminobac on ALS extracted from plant tissue. The assay is based on the colorimetric detection of acetolactate's acid-catalyzed decarboxylation product, acetoin.

Causality Behind Experimental Choices:

• Extraction Buffer: Contains protease inhibitors to prevent enzyme degradation and glycerol for stability. It lacks pyruvate to prevent the reaction from starting prematurely.[4]

• Assay Buffer: Includes MgCl₂ and Thiamine Diphosphate (ThDP), essential cofactors for ALS activity.[3] FAD is another required cofactor.[10]

• Reaction Termination: The reaction is stopped with sulfuric acid, which also catalyzes the conversion of the unstable product (acetolactate) to the stable, detectable product (acetoin).

Step-by-Step Methodology:

• Enzyme Extraction:

  • Harvest 1-2 g of young leaf tissue from the target plant species.

  • Grind the tissue to a fine powder in liquid nitrogen using a pre-chilled mortar and pestle.

  • Homogenize the powder in 5-10 mL of ice-cold extraction buffer (e.g., 100 mM potassium phosphate pH 7.5, 10 mM sodium pyruvate, 1 mM EDTA, 10% v/v glycerol, 1 mM DTT, 5 µM FAD, and protease inhibitors).

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C.

  • Collect the supernatant containing the crude enzyme extract. Determine protein concentration using a standard method (e.g., Bradford assay).

• Enzyme Assay:

  • Prepare a reaction mixture containing Assay Buffer (100 mM potassium phosphate pH 7.0, 20 mM MgCl₂, 2 mM ThDP, 20 µM FAD) and 100 mM sodium pyruvate as the substrate.

  • In a microplate, add 50 µL of the enzyme extract to wells containing various concentrations of Pyriminobac (dissolved in a suitable solvent like DMSO, with final DMSO concentration kept below 1%). Include a "no inhibitor" control (solvent only) and a "no enzyme" control.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pre-warmed substrate solution to each well.

  • Incubate at 37°C for 60 minutes.

• Detection and Data Analysis:

  • Stop the reaction by adding 25 µL of 6 N H₂SO₄. Incubate at 60°C for 15 minutes to facilitate acetoin formation.

  • Add 100 µL of a freshly prepared colorimetric reagent (0.5% creatine and 5% α-naphthol in 2.5 N NaOH).

  • Incubate at 60°C for 15 minutes to allow color development.

  • Measure absorbance at 530 nm using a microplate reader.

  • Calculate the percent inhibition for each Pyriminobac concentration relative to the "no inhibitor" control.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Visualizing the In Vitro Assay Workflow

Caption: Workflow for the in vitro determination of ALS enzyme inhibition.

Whole-Plant Dose-Response Bioassay

This protocol assesses the herbicidal efficacy of Pyriminobac on whole plants, which is crucial for understanding its physiological effects and determining levels of resistance.[18][19]

Causality Behind Experimental Choices:

• Controlled Environment: Growing plants in a greenhouse or growth chamber minimizes environmental variability that could affect herbicide performance.[18]

• Susceptible Control: Including a known susceptible biotype is critical for establishing a baseline response and accurately calculating resistance factors.[18]

• Dose Range: Using a range of herbicide doses allows for the determination of the GR₅₀ (the dose required to cause a 50% reduction in growth), providing a quantitative measure of efficacy.[20]

Step-by-Step Methodology:

• Plant Cultivation:

  • Sow seeds of the test population and a known susceptible control population in pots containing a standard potting medium.

  • Grow plants in a controlled environment (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod).

  • Thin seedlings to a uniform number per pot (e.g., 4-5 plants) after emergence.[18]

• Herbicide Application:

  • When plants reach a specific growth stage (e.g., 3-4 leaf stage), treat them with Pyriminobac-methyl.

  • Prepare a series of herbicide dilutions to cover a range from sub-lethal to lethal doses (e.g., 0, 0.1x, 0.5x, 1x, 2x, 5x, 10x the recommended field rate).

  • Apply the herbicide using a calibrated cabinet sprayer to ensure uniform coverage.

• Assessment and Data Analysis:

  • Return plants to the controlled environment.

  • Assess plant injury and survival 14-21 days after treatment.

  • Harvest the above-ground biomass for each pot, and determine the dry weight after drying at 60°C for 72 hours.

  • Express the dry weight of each treated pot as a percentage of the untreated control for that population.

  • Use non-linear regression to fit the data to a log-logistic dose-response curve to calculate the GR₅₀ value.

  • The Resistance Factor (RF) can be calculated as: RF = GR₅₀ (Resistant Population) / GR₅₀ (Susceptible Population).

The Challenge of Herbicide Resistance

The widespread use of ALS inhibitors has led to the evolution of resistance in numerous weed species.[4] Resistance can arise from two primary mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves single nucleotide polymorphisms in the ALS gene, leading to amino acid substitutions (e.g., Trp-574-Leu).[4][20] These substitutions alter the herbicide binding site, reducing the inhibitor's affinity for the enzyme without significantly compromising the enzyme's catalytic function.[4]

• Non-Target-Site Resistance (NTSR): This involves mechanisms that reduce the amount of active herbicide reaching the target site. This often includes enhanced metabolic detoxification of the herbicide by enzyme families such as cytochrome P450s or GSTs.[21]

Investigating the mechanism of resistance in a given population requires a combination of the enzyme and whole-plant assays described above, along with molecular analysis (i.e., sequencing of the ALS gene) to identify known resistance-conferring mutations.[20]

Conclusion

Pyriminobac is a highly effective herbicide that functions by specifically inhibiting Acetolactate Synthase, a critical enzyme in the branched-chain amino acid synthesis pathway of plants. Its mechanism provides a clear example of targeted biochemical disruption. Understanding this mechanism, from the molecular interaction at the enzyme's active site to the physiological response of the whole organism, is paramount for its effective use and for the development of new inhibitory compounds. The experimental protocols detailed herein provide a robust framework for researchers to quantify the inhibitory action of Pyriminobac and to investigate the ever-present challenge of herbicide resistance.

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The Discovery and Development of Pyriminobac-Methyl: A Technical Retrospective on ALS-Inhibiting Herbicides

Executive Summary

The agricultural landscape of the late 20th century faced a critical bottleneck: the selective post-emergence control of grass weeds, specifically barnyardgrass (Echinochloa crus-galli), in paddy rice systems without inducing phytotoxicity in the crop. The discovery and commercialization of pyriminobac-methyl (development code: KIH-6127) by Kumiai Chemical Industry Co., Ltd. represented a major leap in pyrimidinyloxybenzoic acid chemistry. This whitepaper dissects the discovery timeline, the structural optimization rationale, the precise mechanism of Acetolactate Synthase (ALS) inhibition, and the self-validating experimental protocols required to evaluate such compounds.

Discovery Timeline & Lead Optimization

Structural Causality: The initial prototype, methyl 6-acetyl-2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate, exhibited baseline herbicidal activity but lacked the potency required for commercial application at low dosage rates. To enhance target enzyme affinity, researchers introduced an oximino group and systematically modified the 6-alkyl moiety 2[2].

Crucially, the stereochemistry of the resulting molecule dictated its biological efficacy. Experimental validation proved that the (E)-isomer is the dominant and most herbicidally active form in commercial formulations, whereas the (Z)-isomer shows negligible activity3[3]. This stereospecificity is a direct consequence of the spatial constraints within the active site pocket of the ALS enzyme.

Mechanism of Action: ALS Inhibition

Pyriminobac-methyl is a highly selective, systemic herbicide belonging to the pyrimidinyloxybenzoic chemical class. Its primary molecular target is Acetolactate Synthase (ALS) , also known as Acetohydroxyacid Synthase (AHAS; EC 2.2.1.6) 4[4].

ALS is the first common enzyme in the biosynthesis pathway of branched-chain amino acids (valine, leucine, and isoleucine). By competitively binding to the ALS enzyme, pyriminobac-methyl blocks the condensation of two molecules of pyruvate (to form acetolactate) or one molecule of pyruvate and one of 2-oxobutyrate (to form acetohydroxybutyrate). The resulting amino acid starvation rapidly halts DNA synthesis and cell division, culminating in apical meristem necrosis and plant death 3[3].

Mechanism of Action: Pyriminobac-methyl inhibiting the ALS pathway.

Self-Validating Experimental Protocols

In agrochemical development, distinguishing between target-site engagement and whole-organism efficacy is paramount. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: In Vitro AHAS Inhibition Assay (Target Validation)

Causality: Isolating the enzyme removes cuticular transport and metabolic variables, proving the direct molecular target. We measure acetoin instead of acetolactate because acetolactate is highly unstable. By deliberately quenching the reaction with H2​SO4​ , we force the quantitative conversion of acetolactate to acetoin, ensuring our colorimetric readout is directly proportional to enzyme activity without signal degradation.

Step-by-Step Methodology:

• Enzyme Extraction: Homogenize susceptible plant tissue (Echinochloa crus-galli) in a buffer containing 100 mM potassium phosphate (pH 7.5), 1 mM sodium pyruvate, 0.5 mM MgCl2​ , and 10 μM FAD. Centrifuge at 20,000 × g for 20 minutes and collect the supernatant.

• Reaction Assembly: In a 96-well plate, combine 50 μL of the enzyme extract with 50 μL of assay buffer containing serial dilutions of pyriminobac-methyl (0.1 nM to 100 μM).

• Incubation: Incubate at 37°C for 60 minutes to allow for competitive binding and substrate catalysis.

• Acid Quenching (Self-Validation Step): Add 20 μL of 6N H2​SO4​ and incubate at 60°C for 15 minutes. This halts the enzymatic reaction and quantitatively decarboxylates the synthesized acetolactate into stable acetoin.

• Colorimetric Detection: Add 0.5% creatine and 5% α-naphthol. Incubate at 60°C for 15 minutes to develop color. Read absorbance at 530 nm.

• Data Analysis: Calculate the IC50​ and Ki​ values against a positive control (e.g., bispyribac-sodium) and a DMSO vehicle negative control.

Protocol 2: Whole-Plant Post-Emergence Efficacy Assay

Causality: In vitro potency does not guarantee in vivo efficacy due to physiological barriers. Flooding the test pots ensures we evaluate the herbicide's efficacy under realistic anaerobic root-zone conditions while simultaneously testing for potential phytotoxicity to the rice crop via root uptake.

Step-by-Step Methodology:

• Cultivation: Sow seeds of Echinochloa crus-galli and Oryza sativa in pots containing standardized paddy soil. Grow in a greenhouse until the weeds reach the 2- to 3-leaf stage.

• Flooding: Flood the pots to maintain a 3–5 cm water depth, simulating a paddy environment.

• Application: Apply pyriminobac-methyl formulations at varying rates (15, 30, 60, 90 g a.i./ha) using a precision track sprayer.

• Assessment: Evaluate visual injury on a 0–100% scale at 14 and 28 days post-treatment.

• Validation: Harvest above-ground biomass at day 28, dry at 70°C for 48 hours, and weigh. Correlate biomass reduction with visual injury scores to ensure objective quantification.

Step-by-step screening workflow for ALS-inhibiting herbicide candidates.

Quantitative Data Presentation

Table 1: Physicochemical Properties of Pyriminobac-methyl

Understanding the environmental fate of pyriminobac-methyl requires analyzing its physicochemical profile. It is immobile in high organic matter soils but demonstrates moderate mobility in soils with lower adsorption capacity 3[3].

Property	Value	Test Conditions / Notes
Water Solubility	9.25 mg L⁻¹	20°C, pH 7
Vapor Pressure	0.031 mPa	20°C (Low volatility)
Soil Half-life ( DT50​ )	37 - 66 days	First-order kinetics; abiotic degradation is significant
Dominant Active Form	(E)-isomer	Utilized in commercial formulations

Table 2: Comparative Herbicidal Activity (Barnyardgrass Control)

Note: Data represents typical dose-response profiles observed during the lead optimization phase against Echinochloa species.

Compound Variant	Application Rate (g a.i./ha)	Visual Injury (%)	Crop Selectivity (Rice)
Early Prototype	120	< 50%	Moderate
Pyriminobac-methyl (Z-isomer)	60	< 20%	High
Pyriminobac-methyl (E-isomer)	30 - 60	> 95%	Excellent

Resistance Mechanisms and Future Outlook

The widespread adoption of ALS inhibitors has inevitably led to selective pressure and the evolution of herbicide-resistant weed biotypes. Resistance to pyriminobac-methyl manifests through two primary pathways:

• Target-Site Resistance (TSR): Single base pair mutations in the ALS gene (e.g., W548M in OsALS1) alter the binding pocket, drastically reducing the binding affinity of pyriminobac-methyl while allowing normal substrate catalysis 5[6].

• Non-Target-Site Resistance (NTSR): Weeds such as Beckmannia syzigachne have developed cross-resistance via enhanced metabolic detoxification. This is primarily mediated by the overexpression of Cytochrome P450 enzymes (such as the BsCYP81Q32 gene) and ABC transporter proteins, which rapidly degrade or sequester the herbicide before it reaches the apical meristem 3[3].

Future agrochemical development must leverage these insights, utilizing CRISPR-Cas gene editing to breed crops with stacked resistance traits, ensuring the continued utility of pyriminobac-methyl in integrated weed management programs.

References

• ACS Publications - Design and Syntheses of Novel Phthalazin-1(2H)-one Derivatives as Acetohydroxyacid Synthase Inhibitors. Available at: [Link]

• Researcher.life - Light-dependent herbicidal activity of 4-pyridone-3-carboxanilide derivatives against Echinochloa oryzicola. Available at:[Link]

• NIH / PubMed Central - Breeding herbicide-resistant rice using CRISPR-Cas gene editing and other technologies. Available at: [Link]

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An In-depth Technical Guide on the Structural Activity Relationship of O-pyrimidinylsalicylates

For Researchers, Scientists, and Drug Development Professionals

Abstract

O-pyrimidinylsalicylates represent a significant class of herbicides that effectively control a wide range of weeds in various crops. Their mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, a critical component in the biosynthetic pathway of branched-chain amino acids in plants. This guide provides a comprehensive technical overview of the structural activity relationships (SAR) of O-pyrimidinylsalicylates, delving into the intricate molecular interactions that govern their herbicidal efficacy. By dissecting the core molecular scaffold into its constituent salicylate, pyrimidine, and linker moieties, we explore how specific structural modifications influence target binding and overall biological activity. This document serves as an essential resource for researchers and scientists engaged in the design and development of novel herbicides, offering insights into the rational design of next-generation weed management solutions.

Introduction: The Rise of O-pyrimidinylsalicylates as Herbicides

The continuous need for effective and selective weed control in agriculture has driven the development of numerous herbicide classes. Among these, O-pyrimidinylsalicylates have emerged as a potent and commercially important group. A prominent example is bispyribac-sodium, which is widely used for post-emergence weed control in rice cultivation.[1] These herbicides are characterized by their high efficacy at low application rates, broad weed control spectrum, and favorable safety profile for certain crops.[1]

The core chemical structure of O-pyrimidinylsalicylates consists of a salicylic acid moiety linked to a pyrimidine ring via an ether bond. This seemingly simple scaffold allows for a wide range of chemical modifications, each capable of significantly impacting the molecule's herbicidal properties. Understanding the relationship between these structural variations and the resulting biological activity is paramount for the design of new, improved herbicidal agents.

Mechanism of Action: Targeting the Acetolactate Synthase (ALS) Enzyme

The herbicidal activity of O-pyrimidinylsalicylates stems from their ability to inhibit the acetolactate synthase (ALS) enzyme (EC 2.2.1.6), also known as acetohydroxyacid synthase (AHAS).[2] ALS is a key enzyme in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine.[2] These amino acids are essential for protein synthesis and overall plant growth. By blocking ALS, O-pyrimidinylsalicylates starve the plant of these vital building blocks, leading to a cessation of growth, followed by chlorosis, necrosis, and eventual death.[3]

The inhibition of ALS is not unique to O-pyrimidinylsalicylates; other major herbicide classes, such as sulfonylureas, imidazolinones, and triazolopyrimidines, also share this mode of action.[2] These herbicides bind to a specific site on the ALS enzyme, away from the active site, and act as non-competitive inhibitors. This binding event induces a conformational change in the enzyme, preventing it from carrying out its normal catalytic function.

Caption: Mechanism of action of O-pyrimidinylsalicylate herbicides targeting the ALS enzyme.

The Core Scaffold: A Tripartite Molecular Architecture

The herbicidal activity of O-pyrimidinylsalicylates is intricately linked to their three-dimensional structure and the electronic properties of their constituent parts. For the purpose of SAR analysis, the molecule can be dissected into three key components:

• The Salicylate Ring: The aromatic core to which the carboxyl and ether groups are attached.

• The Pyrimidine Ring: The heterocyclic system that plays a crucial role in binding to the ALS enzyme.

• The Linker: The ether oxygen that connects the salicylate and pyrimidine rings.

Caption: The tripartite molecular architecture of O-pyrimidinylsalicylates.

Structural Activity Relationship (SAR) Analysis

The following sections detail the known SAR for each component of the O-pyrimidinylsalicylate scaffold.

The Pyrimidine Ring: The Engine of Activity

The pyrimidine ring is arguably the most critical component for the herbicidal activity of this class of compounds. Substitutions on this ring have a profound impact on the molecule's ability to bind to the ALS enzyme.

• Substituents at the 4- and 6-positions: The presence of methoxy groups at the 4- and 6-positions of the pyrimidine ring is a common feature in highly active O-pyrimidinylsalicylates, such as bispyribac-sodium. These groups are thought to be involved in crucial hydrogen bonding interactions within the active site of the ALS enzyme.

• Influence of other substituents: Studies on related pyrimidine-containing herbicides have shown that the nature and position of other substituents can significantly modulate herbicidal activity. For instance, in a series of pyrazolylpyrimidine derivatives, the substituent at the 6-position was found to be critical for activity.[4] Similarly, for pyrimidinyl-substituted amides and thioureas, different substituents at the meta positions of the pyrimidine ring were found to affect herbicidal activity.[1][5]

The Salicylate Ring: Fine-Tuning a Potent Core

While the pyrimidine ring is the primary driver of activity, the salicylate moiety offers opportunities to fine-tune the herbicidal properties of the molecule.

• The Carboxyl Group: The carboxylic acid group on the salicylate ring is important for the molecule's overall polarity and solubility, which can influence its uptake and translocation within the plant. Esterification of this group, as seen in the methyl ester of O-(4, 6-dimethoxypyrimidin-2-yl) salicylic acid, can lead to high herbicidal activity.[3]

• Substituents on the Aromatic Ring: The introduction of substituents on the salicylate ring can affect the electronic properties and conformation of the entire molecule, thereby influencing its interaction with the ALS enzyme. However, detailed SAR studies on this aspect of O-pyrimidinylsalicylates are less common in the public literature.

The Ether Linker: A Critical Connection

The ether linkage that connects the salicylate and pyrimidine rings provides a certain degree of conformational flexibility to the molecule. This flexibility allows the molecule to adopt the optimal conformation for binding to the active site of the ALS enzyme. The length and nature of this linker are critical, and significant deviations from the ether linkage are likely to result in a loss of activity.

Experimental Protocols

Synthesis of a Representative O-pyrimidinylsalicylate

The following is a general procedure for the synthesis of an O-pyrimidinylsalicylate, based on methods described for the synthesis of bispyribac-sodium.[5][6]

Step 1: Formation of the Disodium Salt of 2,6-Dihydroxybenzoic Acid

• To a solution of 2,6-dihydroxybenzoic acid in a suitable solvent (e.g., Dimethyl sulfoxide), add a strong base such as sodium hydride portion-wise at a controlled temperature (e.g., 30-32°C).

• Stir the mixture for a sufficient time (e.g., 2 hours) to ensure complete formation of the disodium salt.

Step 2: Nucleophilic Aromatic Substitution

• To the solution of the disodium salt, add a solution of the appropriately substituted 2-sulfonylpyrimidine (e.g., 4,6-Dimethoxy-2-(Methyl Sulfonyl)-pyrimidine) in the same solvent over a period of time (e.g., 2 hours) while maintaining the reaction temperature.

• Monitor the reaction progress by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC), until completion.

Step 3: Isolation and Purification

• Upon completion, filter the reaction mixture to collect the crude product.

• Wash the crude product with the reaction solvent and then with a less polar solvent (e.g., methanol) to remove impurities.

• Further purify the product by recrystallization from a suitable solvent system (e.g., toluene) to obtain the final O-pyrimidinylsalicylate product with high purity.

Caption: A generalized workflow for the synthesis of O-pyrimidinylsalicylates.

In Vitro ALS Activity Assay

This protocol is a generalized method for determining the in vitro inhibitory activity of O-pyrimidinylsalicylates against the ALS enzyme.

Step 1: Enzyme Extraction

• Homogenize fresh plant tissue (e.g., young leaves) in an ice-cold extraction buffer containing phosphate buffer, MgCl2, thiamine pyrophosphate, FAD, and other stabilizing agents.

• Centrifuge the homogenate at high speed (e.g., 20,000 x g) at 4°C to pellet cell debris.

• Collect the supernatant containing the crude ALS enzyme extract.

Step 2: Enzyme Assay

• Prepare a reaction mixture containing the enzyme extract, reaction buffer, and the substrate (pyruvate).

• Add varying concentrations of the O-pyrimidinylsalicylate inhibitor to the reaction mixture.

• Incubate the reaction mixture at a specific temperature (e.g., 37°C) for a set period (e.g., 1 hour).

• Stop the reaction by adding sulfuric acid. This also decarboxylates the product of the ALS reaction (acetolactate) to acetoin.

Step 3: Quantification and Data Analysis

• Add creatine and α-naphthol to the reaction mixture and incubate to allow for color development (Voges-Proskauer reaction).

• Measure the absorbance of the colored product at a specific wavelength (e.g., 530 nm) using a spectrophotometer.

• Calculate the percentage of ALS inhibition for each inhibitor concentration compared to a control without the inhibitor.

• Determine the IC50 value (the concentration of inhibitor required to cause 50% inhibition of enzyme activity) by plotting the inhibition data against the inhibitor concentration and fitting the data to a dose-response curve.

Quantitative Structure-Activity Relationship (QSAR) and Molecular Modeling

To gain a more quantitative understanding of the SAR of O-pyrimidinylsalicylates, computational methods such as Quantitative Structure-Activity Relationship (QSAR) analysis and molecular docking can be employed.

• QSAR: QSAR models aim to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities.[7] By calculating various molecular descriptors (e.g., electronic, steric, and hydrophobic properties) for a set of O-pyrimidinylsalicylate analogs with known herbicidal activities, a predictive model can be developed. This model can then be used to predict the activity of newly designed compounds, thereby prioritizing synthetic efforts.

• Molecular Docking: Molecular docking simulations can provide insights into the binding mode of O-pyrimidinylsalicylates within the active site of the ALS enzyme.[6] By visualizing the interactions between the herbicide and the amino acid residues of the enzyme, researchers can understand the structural basis for the observed SAR. For example, docking studies can reveal key hydrogen bonding or hydrophobic interactions that are essential for potent inhibition. Such studies have been performed for other ALS inhibitors, providing valuable information on their binding modes.[8]

Conclusion and Future Perspectives

The O-pyrimidinylsalicylates are a well-established and important class of herbicides, with their mechanism of action targeting the ALS enzyme being well understood. The structural activity relationship of these compounds is complex, with the pyrimidine ring playing a central role in their herbicidal efficacy. Substitutions on both the pyrimidine and salicylate rings, as well as the nature of the linker, all contribute to the overall activity of the molecule.

Future research in this area should focus on a more systematic exploration of the SAR of the salicylate moiety and the ether linkage. The use of QSAR and molecular docking studies will be instrumental in developing a more quantitative and predictive understanding of how structural modifications impact herbicidal activity. This knowledge will be crucial for the rational design of new O-pyrimidinylsalicylate herbicides with improved efficacy, selectivity, and environmental profiles, thus contributing to the development of sustainable weed management strategies in agriculture.

References

• Detailed Introduction about Bispyribac-Sodium - Knowledge. (2019, January 21).
• A Process For The Preparation Of Bispyribac Sodium - Quick Company. (n.d.).
• Method for preparing bispyribac sodium and its intermediates - Eureka by PatSnap. (2018, May 11).
• Liu, G.-H., Xue, Y.-N., Lu, X.-Q., Liu, M.-M., et al. (2008). Pyrimidinyl-substituted amides and thioureas: syntheses, crystal structure and herbicidal activities. Pest Management Science, 64(5), 536-542.

• Molecular-docking simulation of acetolactate synthase (ALS) in sensitive (S) and resistant (R) Echinochloa phyllopogon populations with different groups of ALS inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

• Nezu, Y., Miyazaki, M., Sugiyama, K., & Miyazawa, T. (1996). Synthesis and Herbicidal Activity of O-Pyrimidinylsalicylates and Analogues. Pesticide Science, 47(2), 113-120.

• (PDF) Inhibition of Plant Acetolactate Synthase by Herbicides, Pyrimidinylsalicylic Acids: Action Mechanism of Herbicides, Pyrimidinylsalicylic Acids (Part I). (2026, February 3). ResearchGate. Retrieved from [Link]

• Song, Y., et al. (2015). Synthesis and Biological Activity Evaluation of Novel α-Amino Phosphonate Derivatives Containing a Pyrimidinyl Moiety as Potential Herbicidal Agents. Journal of Agricultural and Food Chemistry, 63(32), 7217-7226.

• (PDF) Structure–activity relationships for a new family of sulfonylurea herbicides. (n.d.). ResearchGate. Retrieved from [Link]

• Natarajan, R., Samy, H. N. A., Sivaperuman, A., & Subramani, A. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry, 19(1), 2-14.
• Wang, J., et al. (2007). Rational design based on bioactive conformation analysis of pyrimidinylbenzoates as acetohydroxyacid synthase inhibitors by integrating molecular docking, CoMFA, CoMSIA, and DFT calculations. Journal of Medicinal Chemistry, 50(23), 5745-5756.

• (PDF) Possible structure-activity profile of salicylate derivatives: their relationship on induction of systemic acquired resistance. (2020, February 26). ResearchGate. Retrieved from [Link]

• Wang, Q., et al. (2015). Design, synthesis and herbicidal evaluation of novel 4-(1H-pyrazol-1-yl)pyrimidine derivatives. Pest Management Science, 71(8), 1143-1151.
• Li, X., et al. (2024). Synthesis and herbicidal activities of 2-((3-pyridinyl-2-oxo-2,3-dihydrobenzo[d]thiazol-6-yl)oxy)propionates. Pest Management Science, 80(1), 433-442.
• Yang, S., et al. (2021). Synthesis and herbicidal activity of pyrimidyl-1,2,4-triazole derivatives containing aryl sulfonyl moiety. Pest Management Science, 77(11), 5031-5040.
• Khan, I., et al. (2025). Design, synthesis, molecular docking and anticancer activity evaluation of methyl salicylate based thiazoles as PTP1B inhibitors. Bioorganic Chemistry, 155, 107269.
• Sharma, P., & Joshi, T. (2023). Molecular docking studies of different phytochemicals obtained from medicinal Plants of Uttarakhand region for identification of potential inhibitors against mucormycosis causing fungal species.
• Singh, H., et al. (2022). Design and evaluation of pyrimidine derivatives as potent inhibitors of ABCG2, a breast cancer resistance protein. 3 Biotech, 12(7), 183.

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Pyriminobac-methyl CAS number and chemical structure

An In-Depth Technical Guide to Pyriminobac-methyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Pyriminobac-methyl, a significant herbicide in modern agriculture. As a Senior Application Scientist, the following sections synthesize detailed chemical data, mechanistic insights, and practical methodologies to offer a thorough understanding of this compound for research and development applications.

Chemical Identity and Physicochemical Properties

Chemical Structure:

Figure 1: Chemical Structure of Pyriminobac-methyl

Table 1: Key Physicochemical Properties of Pyriminobac-methyl

Property	Value	Source(s)
CAS Number	136191-64-5 (mixture)	[1][3][5]
147411-69-6 ((E)-isomer)	[6][7][8][9]
147411-70-9 ((Z)-isomer)	[10][11]
Molecular Formula	C₁₇H₁₉N₃O₆	[1][9][12][13]
Molecular Weight	361.35 g/mol	[1][12][13]
IUPAC Name	methyl (EZ)-2-(4,6-dimethoxypyrimidin-2-yloxy)-6-(1-methoxyiminoethyl)benzoate	[1][5]
Appearance	White powder	[2]
Melting Point	105 - 106 °C	[8]
Water Solubility	9.25 mg/L (at 20°C)	[2]
Canonical SMILES	CC(=NOC)C1=C(C(=CC=C1)OC2=NC(=CC(=N2)OC)OC)C(=O)OC	[1][9]
InChIKey	USSIUIGPBLPCDF-UHFFFAOYSA-N	[1]

Mechanism of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Pyriminobac-methyl's herbicidal activity stems from its function as a potent and selective inhibitor of the enzyme acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[1][2][14] This enzyme is pivotal in the biosynthesis pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and overall plant growth.[14] Since this metabolic pathway is present in plants and microorganisms but absent in animals, AHAS inhibitors like Pyriminobac-methyl exhibit low mammalian toxicity.[14]

Upon absorption through the foliage, the herbicide translocates systemically within the plant.[1][2] Its inhibition of AHAS leads to a rapid cessation of cell division and plant growth, followed by characteristic symptoms such as chlorosis and necrosis, ultimately resulting in weed death within 7 to 10 days.[3][14] This mode of action places Pyriminobac-methyl in the Herbicide Resistance Action Committee (HRAC) Group B.[2]

Caption: Inhibition of AHAS by Pyriminobac-methyl disrupts amino acid synthesis.

Geometric Isomerism

Pyriminobac-methyl exhibits geometric isomerism due to the restricted rotation around the carbon-nitrogen double bond (C=N) in the methoxyiminoethyl group.[1] This results in two stereoisomers: the (E)-isomer and the (Z)-isomer. The (E)-isomer is generally recognized as the more herbicidally active form and typically dominates in commercial formulations.[1]

• (E)-Pyriminobac-methyl: CAS Number 147411-69-6[6][7][8][9]

• (Z)-Pyriminobac-methyl: CAS Number 147411-70-9[10][11]

Green Synthesis Pathway

Traditional synthesis methods for Pyriminobac-methyl have raised safety and environmental concerns due to the use of hazardous reagents like n-butyl lithium or processes such as diazotization.[15][16][17] A more facile, safer, and environmentally friendly synthetic route has been developed, utilizing 3-chlorophthalic anhydride as a starting material.[15][16][17]

The key steps in this improved synthesis are:

• Conversion of 3-chlorophthalic anhydride to 3-hydroxyphthalic anhydride.[15][16]

• Reaction with diethyl malonate and subsequent hydrolysis to yield 2-acetyl-6-hydroxy-benzoic acid.[15][16]

• Esterification with methanol followed by imidization with methoxamine hydrochloride to produce the key intermediate, 2-hydroxy-6-(1-methoxyiminoethyl)benzoic acid methyl ester.[15][16]

• Finally, a condensation reaction between this intermediate and 2-methylsulfonyl-4,6-dimethoxypyrimidine in the presence of potassium carbonate yields Pyriminobac-methyl.[15][16][17]

Caption: A safer, greener synthesis route for Pyriminobac-methyl.

Analytical Methodologies for Residue Analysis

The quantitative determination of Pyriminobac-methyl residues in environmental and agricultural samples is critical for regulatory compliance and food safety. Several analytical techniques are employed, with the choice depending on the required sensitivity, selectivity, and the complexity of the sample matrix.[2]

Table 2: Comparison of Analytical Methods for Pyriminobac-methyl

Method	Principle	Advantages	Disadvantages
HPLC-UV	Separation by liquid chromatography, detection by UV absorbance.	Cost-effective, robust, good for formulation analysis.	Lower sensitivity and selectivity, susceptible to matrix interference.
GC-MS	Separation by gas chromatography, detection by mass spectrometry.	High selectivity and sensitivity, provides structural confirmation.	May require derivatization for polar analytes, not suitable for thermolabile compounds.
LC-MS/MS	Separation by liquid chromatography, detection by tandem mass spectrometry.	Very high sensitivity and selectivity, ideal for trace residue analysis in complex matrices (e.g., soil, crops).	Higher equipment and operational costs.

Generalized Protocol for Residue Analysis via LC-MS/MS

This protocol outlines a self-validating workflow for the extraction and quantification of Pyriminobac-methyl in a soil matrix.

• Sample Preparation and Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Spike with an internal standard to correct for matrix effects and recovery losses.

  • Add 20 mL of acetonitrile saturated with n-hexane.[18]

  • Shake vigorously for 5-10 minutes to ensure thorough extraction.

  • Centrifuge at 4000 rpm for 5 minutes to separate the solid and liquid phases.

  • Transfer the supernatant (acetonitrile layer) to a clean flask. Repeat the extraction on the soil pellet twice more.[18]

• Cleanup and Concentration:

  • Combine the acetonitrile extracts in a rotary evaporator flask.

  • Concentrate the extract to near dryness at a temperature below 40°C.[18]

  • Re-dissolve the residue in a suitable solvent (e.g., 2 mL of n-hexane or an appropriate mobile phase mixture) for analysis.[18]

• Instrumental Analysis (LC-MS/MS):

  • Inject the prepared sample into the LC-MS/MS system.

  • Chromatography: Use a C18 reverse-phase column with a gradient elution of water (with formic acid) and acetonitrile/methanol to achieve chromatographic separation of the (E) and (Z) isomers.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion electrospray ionization (ESI+) mode. Monitor specific parent-to-daughter ion transitions (Multiple Reaction Monitoring - MRM) for quantification and confirmation of Pyriminobac-methyl.

• Quantification and Validation:

  • Prepare a matrix-matched calibration curve using a series of standards of known concentrations.

  • Calculate the concentration in the sample by comparing its peak area ratio (analyte/internal standard) to the calibration curve.

  • Validate the method by assessing linearity, accuracy (recovery), precision (RSD), limit of detection (LOD), and limit of quantification (LOQ).[19]

Caption: General workflow for Pyriminobac-methyl residue analysis.

Environmental Considerations

The environmental fate of Pyriminobac-methyl is influenced by soil properties.[20][21] Its mobility, and therefore its potential to leach into groundwater, is inversely related to the soil's organic matter content, cation exchange capacity, and clay content.[20][21] In soils with low adsorption capacity, it can be categorized as having high mobility.[21] The degradation of Pyriminobac-methyl in soil follows first-order kinetics, with abiotic degradation being a predominant factor.[21] Its half-life in soil can range from approximately 37 to 66 days, depending on environmental conditions.[21]

References

• Pyriminobac-methyl (Ref: KIH-6127). (n.d.). AERU. Retrieved March 22, 2026, from [Link]

• A facile and green synthetic process of pyriminobac-methyl. (2024). Taylor & Francis Online. Retrieved March 22, 2026, from [Link]

• CAS 136191-64-5 Pyriminobac-methyl. (n.d.). Pharma Innovation. Retrieved March 22, 2026, from [Link]

• A facile and green synthetic process of pyriminobac-methyl. (2025). Taylor & Francis Online. Retrieved March 22, 2026, from [Link]

• PYRIMINOBAC-METHYL. (n.d.). precisionFDA. Retrieved March 22, 2026, from [Link]

• CAS No : 147411-69-6 | Product Name : (E)-Pyriminobac-Methyl. (n.d.). Pharmaffiliates. Retrieved March 22, 2026, from [Link]

• Preparation method of paddy field herbicide pyriminobac-methyl. (2016). Patsnap. Retrieved March 22, 2026, from [Link]

• Full article: A facile and green synthetic process of pyriminobac-methyl. (2025). Taylor & Francis Online. Retrieved March 22, 2026, from [Link]

• Pyriminobac-methyl | C17H19N3O6 | CID 9604652. (n.d.). PubChem. Retrieved March 22, 2026, from [Link]

• pyriminobac-methyl. (n.d.). Wikidata. Retrieved March 22, 2026, from [Link]

• Pyriminobac-Methyl 15% WP. (n.d.). Sino Agro. Retrieved March 22, 2026, from [Link]

• Discovery and development of pyriminobac-methyl - A novel herbicide. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Analytical Method for Alachlor, Isoprocarb, Kresoxim-methyl, etc. (n.d.). Japan Food Chemical Research Foundation. Retrieved March 22, 2026, from [Link]

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. (2022). SOIL. Retrieved March 22, 2026, from [Link]

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. (2022). Copernicus.org. Retrieved March 22, 2026, from [Link]

• pyriminobac-methyl data sheet. (n.d.). Alanwood.net. Retrieved March 22, 2026, from [Link]

• Chronic effects of pyriminobac-methyl on the growth and developmental impacts in Pomacea canaliculata. (2026). ResearchGate. Retrieved March 22, 2026, from [Link]

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Pyriminobac-methyl: A Comprehensive Technical Guide on Physicochemical Properties and Mechanisms

Executive Summary

Pyriminobac-methyl is a highly selective, systemic pyrimidinyloxybenzoic herbicide engineered primarily for post-emergence control of gramineous weeds, notably barnyardgrass (Echinochloa crus-galli), in paddy rice cultivation[1]. As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between fundamental physicochemical characterization and applied environmental behavior. By understanding its molecular geometry, solubility constraints, and enzyme-inhibition kinetics, researchers can optimize formulations, predict environmental fate, and design robust analytical workflows.

Chemical Identity and Structural Dynamics

At the core of Pyriminobac-methyl's efficacy is its unique structural conformation. The molecule is a benzoate ester resulting from the formal condensation of the carboxy group of pyriminobac with methanol[2].

A critical feature of Pyriminobac-methyl is its geometric isomerism, driven by the restricted rotation around the C=N double bond in the methoxyiminoethyl group attached to the benzoic acid ring[3]. This results in (E) and (Z) stereoisomers. In commercial and laboratory applications, the (E)-isomer (CAS: 147411-69-6) is the dominant and biologically active form[1]. The steric arrangement of the (E)-isomer allows for optimal binding affinity within the catalytic pocket of the target plant enzymes, a structural nuance that necessitates rigorous stereochemical control during synthesis and purification[3].

Fig 1: Logical flow of Pyriminobac-methyl synthesis and stereochemical isolation.

Physicochemical Properties

The physical and chemical properties of Pyriminobac-methyl dictate its formulation strategy and environmental behavior. Its low aqueous solubility combined with a moderate lipophilicity (LogP) requires advanced formulation techniques, such as suspension concentrates (SC) or wettable powders (WP), to ensure uniform field application and foliar uptake[1].

Quantitative Physicochemical Profile

Property	Value	Causality / Implication for Application
Molecular Formula	C₁₇H₁₉N₃O₆	Defines the baseline molecular weight for stoichiometric calculations[2].
Molecular Weight	361.35 g/mol	Relatively bulky, impacting membrane permeability rates[3].
Appearance	White powder/crystals	Indicates a stable crystalline lattice at standard conditions[1].
Melting Point	105 - 111 °C	High thermal stability; critical for high-shear milling during formulation[4].
Water Solubility	9.25 mg/L (at 20°C)	Low hydrophilicity; necessitates surfactants for effective foliar wetting[1].
LogP (Octanol/Water)	2.84	Moderate lipophilicity; enables penetration through the waxy plant cuticle[2].

Mechanism of Action: ALS/AHAS Inhibition

The Biochemical Causality: ALS is the first common enzyme in the biosynthetic pathway of branched-chain amino acids (BCAAs): valine, leucine, and isoleucine[6]. By competitively binding to the ALS enzyme complex, Pyriminobac-methyl halts the production of these essential amino acids. The immediate causality is a cessation of protein synthesis, which rapidly arrests DNA synthesis and cell division in the meristematic tissues. Macroscopically, this presents as stunted growth, chlorosis, and eventual weed death within 7 to 10 days post-application[1].

Fig 2: Mechanism of ALS enzyme inhibition by Pyriminobac-methyl.

Experimental Methodology: Soil Sorption-Desorption Dynamics

Understanding the environmental fate of Pyriminobac-methyl is crucial for regulatory compliance and assessing leaching risks. The (E)-isomer exhibits strong soil adsorption, which is heavily dependent on the soil's organic matter (OM) content[6].

To quantify this, we employ a self-validating Batch Equilibration Protocol . This protocol is designed to eliminate confounding variables: we use 0.01M CaCl₂ to simulate natural soil ionic strength (preventing clay dispersion) and conduct the assay in the dark to eliminate photodegradation artifacts[6].

Step-by-Step Protocol: Batch Equilibration Method

• Soil Preparation: Air-dry agricultural soil samples (e.g., Phaeozems, Anthrosol) and pass them through a 2 mm sieve to ensure uniform surface area[6].

• Matrix Spiking: Weigh exactly 2.00 g of the sieved soil into 50 mL Teflon-lined centrifuge tubes.

• Equilibration Solution: Add 10 mL of 0.01M CaCl₂ solution containing varying concentrations of Pyriminobac-methyl (e.g., 0.1, 0.5, 1.0, 2.0, and 5.0 mg/L). Self-Validation Check: Always run a blank (soil + CaCl₂ without herbicide) and a control (CaCl₂ + herbicide without soil) to account for matrix interference and vessel adsorption.

• Agitation: Seal the tubes and agitate on a horizontal shaker at 150 rpm for 24 hours at a constant 25°C in complete darkness to reach sorption equilibrium[6].

• Phase Separation: Centrifuge the samples at 4000 rpm for 15 minutes to cleanly separate the aqueous phase from the soil pellet.

• Quantification: Filter the supernatant through a 0.22 µm PTFE syringe filter. Analyze the filtrate using High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) at an optimized wavelength (typically ~254 nm).

• Data Processing: Calculate the adsorption coefficient ( Kd​ ) and the organic carbon-normalized partition coefficient ( Koc​ ) using the Freundlich isotherm model.

Fig 3: Batch equilibration workflow for Pyriminobac-methyl soil sorption analysis.

Environmental Fate and Safety Profile

The environmental behavior of Pyriminobac-methyl demonstrates a distinct hysteresis effect during desorption, meaning the compound binds tightly to organic matter and does not easily wash back into the aqueous phase[6]. This strong adsorption profile (highest in soils like Phaeozems with high OM) significantly mitigates the risk of groundwater leaching, localizing the herbicidal activity to the topsoil where weed seeds germinate[6].

From a safety perspective, Pyriminobac-methyl is classified with relatively low acute mammalian toxicity, though it is categorized under GHS as causing mild skin and eye irritation (Category 3 and 2B, respectively)[2]. Handling requires standard laboratory personal protective equipment (PPE), and it must be stored in cool (2-10 °C), dark conditions packed with inert gas to prevent light-induced alteration[4].

References

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Molecular Basis of Pyriminobac Selectivity in Rice Crops: A Technical Guide

Introduction: The Imperative for Selective Weed Management in Rice Cultivation

Rice (Oryza sativa) is a foundational pillar of global food security, feeding more than half of the world's population.[1] However, the constant threat of weed infestation poses a significant challenge to achieving optimal rice yields. Weeds compete with rice plants for essential resources such as sunlight, water, and nutrients, leading to substantial crop losses. Herbicides have become an indispensable tool in modern agriculture for managing these weed populations. Among the most effective and widely used are the acetolactate synthase (ALS) inhibitors.[2]

Pyriminobac-methyl, a member of the pyrimidinylthiobenzoate (PTB) chemical family, is a selective, systemic herbicide highly effective for the post-emergence control of problematic grass weeds, particularly barnyardgrass (Echinochloa crus-galli), in paddy rice systems.[3] Its efficacy stems from its ability to inhibit the ALS enzyme, which is crucial for the biosynthesis of branched-chain amino acids (BCAAs) — valine, leucine, and isoleucine — in plants.[4][5] The inhibition of this vital metabolic pathway leads to a cessation of growth and eventual death of susceptible plants.[6]

The remarkable utility of pyriminobac lies in its selectivity; it effectively controls weeds while leaving the rice crop unharmed. This guide provides an in-depth technical exploration of the molecular mechanisms underpinning this crucial selectivity, focusing on both target-site resistance and metabolic detoxification pathways within the rice plant. Understanding these principles is paramount for researchers, scientists, and professionals involved in the development of new herbicides and the sustainable management of herbicide resistance.

The Molecular Target: Acetolactate Synthase (ALS)

Acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), is the first and rate-limiting enzyme in the biosynthetic pathway of BCAAs.[3][6] This enzyme catalyzes the condensation of two pyruvate molecules to form 2-acetolactate, a precursor for valine and leucine, or the condensation of one pyruvate molecule and one 2-ketobutyrate molecule to form 2-aceto-2-hydroxybutyrate, a precursor for isoleucine.[4][7] As this pathway is present in plants and microorganisms but not in animals, ALS is an ideal target for herbicides with low mammalian toxicity.[7]

Pyriminobac-methyl, like other ALS inhibitors, binds to a specific site on the enzyme, blocking substrate access to the active site and thereby inhibiting its function.[3][8] This leads to a deficiency in essential amino acids, which in turn halts protein synthesis, inhibits DNA synthesis, and ultimately causes plant death.[2][6]

Figure 1: General mechanism of Pyriminobac action on the BCAA pathway.

The Core of Selectivity: Dual-Pillar Molecular Basis

The selectivity of pyriminobac in rice is not conferred by a single mechanism but is rather a robust system built on two primary molecular pillars:

• Target-Site Resistance: Intrinsic structural differences in the rice ALS enzyme that reduce its binding affinity for the herbicide.

• Non-Target-Site Resistance (Metabolic Detoxification): The ability of the rice plant to rapidly metabolize and detoxify the herbicide into non-toxic compounds.

Target-Site Resistance: A Tale of Two Alleles

The primary basis for pyriminobac selectivity in many rice varieties is a naturally occurring or selectively bred mutation in the gene encoding the ALS enzyme.[9] Specific amino acid substitutions at key positions within the herbicide-binding pocket of the enzyme can dramatically reduce its sensitivity to inhibitors without significantly compromising its catalytic function.

While various mutations in the ALS gene are known to confer resistance to different classes of ALS inhibitors, a key mutation identified in rice that provides specific resistance to pyrimidinyl carboxy (PC) herbicides like pyriminobac is the Glycine to Alanine substitution at position 95 (G95A) .[10] Research has demonstrated that this specific mutation confers a high level of resistance to PC herbicides while maintaining sensitivity to other ALS inhibitors like sulfonylureas.[10]

Another significant mutation found in rice involves a double mutation: Tryptophan to Leucine at position 548 (W548L) and Serine to Isoleucine at position 627 (S627I) .[11][12] This combination confers broad-spectrum resistance to multiple classes of ALS-inhibiting herbicides, including pyrimidinylcarboxylates.[9][12] These mutations alter the conformation of the herbicide-binding site, sterically hindering the pyriminobac molecule from effectively docking and inhibiting the enzyme.

Figure 2: Target-site selectivity based on amino acid substitutions in the ALS enzyme.

Non-Target-Site Resistance: Metabolic Detoxification

In addition to target-site modifications, rice plants possess a sophisticated enzymatic defense system capable of metabolizing xenobiotics, including herbicides. This process, often referred to as non-target-site resistance (NTSR), involves a series of biochemical reactions that transform the active herbicide molecule into inactive, water-soluble conjugates that can be safely sequestered within the plant cell.

The key players in this detoxification pathway are cytochrome P450 monooxygenases (P450s) .[13][14] These enzymes catalyze Phase I metabolism, typically involving oxidation or hydroxylation of the herbicide molecule. This initial step introduces a reactive group, making the molecule more susceptible to subsequent reactions.

Specifically, in rice, genes such as CYP81A6 and CYP72A31 have been identified as being involved in conferring tolerance to ALS-inhibiting herbicides.[13] Overexpression of these P450s enhances the plant's ability to break down herbicides before they can reach their target site in sufficient concentrations to cause harm.

Following Phase I hydroxylation, the modified herbicide undergoes Phase II metabolism, which involves conjugation with endogenous molecules like glucose or glutathione, catalyzed by glycosyltransferases (GTs) or glutathione S-transferases (GSTs) .[15][16] This conjugation further increases the water solubility of the compound and marks it for transport and sequestration into the vacuole (Phase III), effectively removing it from the cytoplasm. This rapid and efficient metabolic degradation is a critical component of pyriminobac's selectivity in rice.[17]

Figure 3: Metabolic detoxification pathway of Pyriminobac in rice.

Experimental Methodologies for Assessing Selectivity

Validating the molecular basis of herbicide selectivity requires a suite of robust experimental protocols. These methodologies allow researchers to quantify the degree of resistance at the enzymatic and whole-plant levels and to identify the specific genetic markers responsible.

Whole-Plant Bioassay

This foundational assay determines the dose-response relationship of rice and target weeds to pyriminobac, providing a clear measure of selectivity.

Protocol:

• Plant Cultivation: Grow rice and susceptible weed species (e.g., Echinochloa crus-galli) from seed in pots under controlled greenhouse conditions to the 2-3 leaf stage.

• Herbicide Application: Prepare a series of pyriminobac-methyl dilutions. Apply the herbicide post-emergence using a calibrated laboratory sprayer to ensure uniform coverage.[18] Include an untreated control group.

• Dose Range: The dose range should bracket the recommended field application rate to determine the GR50 (the dose causing a 50% reduction in growth) for each species.

• Assessment: After a set period (typically 14-21 days), assess plant injury visually and measure fresh or dry weight of the above-ground biomass.

• Data Analysis: Plot the biomass reduction against the herbicide dose and use a log-logistic regression model to calculate the GR50 value for each species. The selectivity index (SI) is calculated as GR50 (Rice) / GR50 (Weed).

In Vitro ALS Enzyme Activity Assay

This assay directly measures the effect of the herbicide on the ALS enzyme extracted from plant tissues, allowing for the determination of target-site sensitivity.[19]

Protocol:

• Enzyme Extraction: Harvest fresh, young leaf tissue (0.5-1.0 g) from both rice and the susceptible weed. Grind the tissue to a fine powder in liquid nitrogen. Homogenize the powder in an ice-cold extraction buffer (e.g., potassium phosphate buffer, pH 7.5, containing pyruvate, MgCl₂, thiamine pyrophosphate, FAD, and protease inhibitors).

• Clarification: Centrifuge the homogenate at high speed (e.g., 20,000 x g) at 4°C for 20 minutes. The supernatant contains the crude enzyme extract.

• Protein Quantification: Determine the total protein concentration of the extract using a standard method (e.g., Bradford assay).

• Inhibition Assay: Set up a reaction mixture containing the enzyme extract, reaction buffer, and a range of pyriminobac concentrations. Initiate the reaction by adding the substrate (pyruvate).

• Product Detection: The reaction produces acetolactate, which is unstable and can be converted to acetoin by acidification and heating.[20] Acetoin can then be colorimetrically quantified by reacting it with creatine and α-naphthol, measuring the absorbance at 525 nm.[20]

• Data Analysis: Calculate the enzyme activity at each herbicide concentration relative to a no-herbicide control. Determine the I50 value (the herbicide concentration required to inhibit 50% of the enzyme activity).

Table 1: Representative Sensitivity Data for Pyriminobac-methyl

Species	Assay Type	Parameter	Value	Selectivity Index (SI)
Oryza sativa (Rice)	Whole-Plant	GR50	> 200 g a.i./ha	\multirow{2}{}{> 10}
Echinochloa crus-galli	Whole-Plant	GR50	~20 g a.i./ha
Oryza sativa (mutant ALS)	In Vitro	I50	> 1000 µM	\multirow{2}{}{> 100}
Echinochloa crus-galli	In Vitro	I50	~10 µM

(Note: Values are illustrative and can vary based on specific biotypes and experimental conditions.)

Molecular Identification of Resistance Mutations

Identifying the specific mutations in the ALS gene is the definitive method for confirming target-site resistance.

Protocol:

• DNA Extraction: Isolate genomic DNA from fresh leaf tissue of both herbicide-tolerant rice and susceptible weeds.

• PCR Amplification: Design primers flanking the known mutation sites within the ALS gene (e.g., around codons 95, 548, and 627). Use these primers to amplify the target region via Polymerase Chain Reaction (PCR).[21]

• DNA Sequencing: Purify the PCR products and send them for Sanger sequencing.

• Sequence Analysis: Align the resulting DNA sequences from the tolerant and susceptible plants with a reference ALS gene sequence. Identify any single nucleotide polymorphisms (SNPs) that result in a change in the encoded amino acid at the key resistance positions.[21][22]

Figure 4: Integrated workflow for investigating Pyriminobac selectivity.

Conclusion and Future Perspectives

The selectivity of pyriminobac in rice is a sophisticated interplay between inherent target-site insensitivity and robust metabolic detoxification. Specific mutations in the ALS enzyme, such as G95A or the W548L/S627I double mutation, provide the first line of defense by preventing the herbicide from effectively inhibiting its target.[10][11] This is strongly complemented by a rapid and efficient metabolic pathway, primarily driven by cytochrome P450 enzymes, that degrades the herbicide into harmless compounds before it can accumulate to toxic levels.[13]

This dual-mechanism selectivity ensures reliable weed control without causing phytotoxicity to the rice crop. However, the widespread and continuous use of ALS inhibitors has led to the evolution of resistance in numerous weed species, mirroring the very mechanisms that protect the crop.[4] Therefore, ongoing research is critical. Future work should focus on:

• Characterizing Novel Resistance Mechanisms: Investigating new mutations in weed populations and exploring other non-target-site resistance mechanisms, such as reduced uptake or altered translocation.

• Developing Advanced Diagnostics: Creating rapid molecular tests to quickly identify resistant weeds in the field, enabling more timely and effective management decisions.[22]

• Designing Next-Generation Herbicides: Using the structural knowledge of the ALS enzyme and its resistance mutations to design novel inhibitors that can overcome existing resistance profiles.

By continuing to unravel the complex molecular interactions between herbicides and plants, the scientific community can develop more sustainable and effective weed management strategies, safeguarding the future of global rice production.

References

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• Push It to the Limit: Identification of Novel Amino Acid Changes on the Acetolactate Synthase Enzyme of Rice That Putatively Confer High Level of Tolerance to Different Imidazolinones. PMC. Available at: [Link]

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• Generating Broad-Spectrum Resistance to ALS-Inhibiting Herbicides in Rice by CRISPR/Cas9-Mediated NHEJ. PMC. Available at: [Link]

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• Different Mutations Providing Target Site Resistance to ALS- and ACCase-Inhibiting Herbicides in Echinochloa spp. from Rice Fields. MDPI. Available at: [Link]

• Amino Acid Substitutions in the Acetolactate Synthase Gene of Red Rice (Oryza sativa) Confer Resistance to Imazethapyr. Weed Science. Available at: [Link]

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• A Rice P450 CYP709B2 Confers Dual Herbicide Resistance by Metabolic Detoxification. Journal of Agricultural and Food Chemistry. Available at: [Link]

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• Protocol for Extracellular Enzyme Assays. Protocols.io. Available at: [Link]

• Metabolism and detoxification of pesticides in plants. OA Monitor Ireland. Available at: [Link]

• Selection of Transgenic Rice Plants Using a Herbicide Tolerant Form of the Acetolactate Synthase Gene. PubMed. Available at: [Link]

• Discovery and development of pyriminobac-methyl - A novel herbicide. ResearchGate. Available at: [Link]

• Advances in the Genetic Basis and Molecular Mechanism of Lesion Mimic Formation in Rice. MDPI. Available at: [Link]

• Advances in the Genetic Basis and Molecular Mechanism of Lesion Mimic Formation in Rice. PubMed. Available at: [Link]

• Determination of pyriminobac-methyl isomers in paddy and its storage stability. Global Health. Available at: [Link]

• Understanding the Molecular Bases of Agronomic Trait Improvement in Rice. PMC. Available at: [Link]

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. Copernicus Publications. Available at: [Link]

• Chronic effects of pyriminobac-methyl on the growth and developmental impacts in Pomacea canaliculata. PubMed. Available at: [Link]

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The Biochemical and Phenotypic Dynamics of Pyriminobac-methyl: A Technical Guide on AHAS Inhibition and Herbicidal Efficacy

Executive Summary

Pyriminobac-methyl is a highly selective, systemic herbicide belonging to the pyrimidinyloxybenzoic acid chemical class. Widely utilized in post-emergence agronomic research—particularly in paddy rice systems for the control of Echinochloa crus-galli (barnyardgrass)—its efficacy is rooted in the targeted disruption of branched-chain amino acid (BCAA) biosynthesis[1]. This whitepaper delineates the causal mechanisms linking the biochemical inhibition of Acetohydroxyacid Synthase (AHAS) to the distinct macroscopic symptoms of plant growth arrest, chlorosis, and necrosis[2]. By understanding the exact pharmacodynamics of Pyriminobac-methyl, researchers can better design self-validating screening protocols and manage emergent non-target-site weed resistance[3].

Biochemical Mechanism of Action: The Causality of Inhibition

To understand the macroscopic symptoms induced by Pyriminobac-methyl, one must first examine the molecular target: Acetohydroxyacid Synthase (AHAS) , also known as Acetolactate Synthase (ALS; EC 2.2.1.6)[2].

The AHAS Catalytic Pathway

AHAS is the first common enzyme in the BCAA biosynthesis pathway, responsible for synthesizing valine, leucine, and isoleucine. In plants like Arabidopsis and Oryza sativa, AHAS forms a tetrameric structure requiring three essential cofactors: thiamine diphosphate (ThDP/TPP), Mg²⁺, and flavin-adenine dinucleotide (FAD)[2][4]. The enzyme catalyzes two primary reactions:

• The condensation of two pyruvate molecules into 2-acetolactate (precursor to valine and leucine).

• The condensation of one pyruvate and one 2-ketobutyrate into 2-aceto-2-hydroxybutyrate (precursor to isoleucine)[2].

Pyriminobac-methyl's Intervention

Pyriminobac-methyl (specifically its dominant and highly active (E)-stereoisomer) acts as a potent, competitive inhibitor of AHAS[1][5]. By binding to the AHAS enzyme complex, it physically blocks the substrate access channel. Because animals lack the BCAA biosynthetic pathway entirely (relying on dietary intake), AHAS inhibitors like Pyriminobac-methyl exhibit exceptionally low mammalian toxicity, making them ideal biocidal agents[2][4].

Biochemical pathway showing AHAS inhibition by Pyriminobac-methyl leading to plant death.

Physiological Effects and Herbicidal Symptoms

The macroscopic symptoms of Pyriminobac-methyl are a direct phenotypic expression of BCAA starvation. Because amino acids are the building blocks of proteins, their depletion disproportionately affects tissues with the highest rates of cell division and protein turnover.

Immediate Cessation of Growth (Stunting)

Upon foliar or root absorption, Pyriminobac-methyl is translocated systemically to the meristems (growing points)[6]. Within hours of application, DNA synthesis and cell division in the meristematic tissues halt due to the lack of essential proteins. This results in the early cessation of plant growth , manifesting as severe stunting[2].

Chlorosis and Anthocyanin Accumulation

Following growth arrest (typically days 3-5 post-treatment), the plant begins to exhibit chlorosis (yellowing or whitening of leaves)[2][7]. This is not a direct effect on photosynthesis, but rather a secondary consequence. The inability to synthesize new proteins leads to the degradation of existing chloroplast proteins and a buildup of unused metabolic precursors. In some grass species, this stress response triggers the accumulation of anthocyanins, leading to a slow reddening or purpling of the stem and older leaves[7].

Necrosis and Plant Death

Because Pyriminobac-methyl is a slow-acting systemic herbicide, complete tissue death takes time. By days 7-14, the prolonged starvation and secondary accumulation of toxic reactive oxygen species (ROS) cause irreversible membrane damage[1][8]. The meristematic regions die first, followed by older leaves curling, turning brown (necrosis), and ultimately resulting in total plant collapse[7].

Quantitative Data Summaries

To establish a baseline for experimental design, the physicochemical properties and symptom progression timelines are summarized below.

Table 1: Physicochemical & Application Parameters of Pyriminobac-methyl

Parameter	Value / Classification	Source Relevance
HRAC / WSSA MoA Class	Class B / Class 2 (ALS Inhibitors)	[1][4]
Water Solubility (20°C)	9.25 mg/L (Low)	[1][3]
Soil Half-Life (DT50)	37 to 66 days	[3]
Primary Target Weed	Echinochloa crus-galli (Barnyardgrass)	[3][8]
Isomeric Dominance	(E)-isomer (Highest herbicidal activity)	[1][5]

Table 2: Phenotypic Symptom Progression Timeline (In Vivo)

Time Post-Application	Observed Phenotype	Underlying Physiological Cause
0 - 24 Hours	Invisible to naked eye; growth rate drops.	AHAS enzyme blocked; BCAA pool depletes.
1 - 3 Days	Complete growth arrest; meristematic stunting.	Protein synthesis halts; cell division ceases.
4 - 7 Days	Chlorosis (yellowing/whitening) of young leaves.	Chloroplast protein degradation; secondary stress.
7 - 14 Days	Tissue necrosis, browning, and plant death.	Irreversible cellular membrane collapse.

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for assessing Pyriminobac-methyl efficacy and AHAS activity in target weeds. This dual-approach validates the macroscopic phenotype against microscopic biochemical data.

Phase 1: Plant Cultivation & Herbicide Application

• Seed Sterilization: Surface-sterilize Echinochloa crus-galli seeds using 1% sodium hypochlorite for 10 minutes, followed by triple rinsing in distilled water.

• Germination & Acclimation: Germinate seeds on moist filter paper in a growth chamber (25°C/20°C day/night, 16h photoperiod). Transplant seedlings at the 2-leaf stage into hydroponic nutrient solution.

• Dose-Response Application: Prepare Pyriminobac-methyl stock in acetone, diluting with water containing 0.1% non-ionic surfactant. Apply foliar sprays at logarithmic concentrations (e.g., 0, 1, 10, 100, 1000 g a.i./ha).

Phase 2: Phenotypic & Biochemical Validation

• Phenotypic Scoring: Record fresh weight, shoot length, and visual chlorosis/necrosis scores at 3, 7, and 14 days post-treatment (DAT).

• In Vivo AHAS Assay (Self-Validation):

  • At 3 DAT, harvest 0.5g of meristematic leaf tissue.

  • Homogenize in extraction buffer (50 mM potassium phosphate, pH 7.0, 1 mM sodium pyruvate, 0.5 mM MgCl₂, 0.5 mM ThDP, 10 μM FAD).

  • Centrifuge at 10,000 × g for 15 min.

  • Incubate the supernatant with 20 mM sodium pyruvate at 37°C for 1 hour.

  • Stop the reaction with 6N H₂SO₄ and heat to 60°C for 15 min to decarboxylate 2-acetolactate into acetoin.

  • Quantify acetoin colorimetrically at 530 nm using creatine and α-naphthol. A reduction in acetoin directly validates Pyriminobac-methyl's target engagement.

• LC-MS/MS Quantification: Utilize a modified QuEChERS extraction method to quantify residual Pyriminobac-methyl and endogenous BCAA levels in the plant matrix, confirming the exact metabolic starvation state[3].

Experimental workflow for validating Pyriminobac-methyl efficacy and biochemical MoA.

References

• Discovery and development of pyriminobac-methyl - A novel herbicide. ResearchGate. Available at:[Link]

• Pyriminobac-Methyl 15% WP - Leading Supplier Of Pesticides. Sino Agro. Available at:[Link]

• Weeding composition containing pretilachlor, pyriminobac-methyl and metazosulfuron. PatSnap. Available at:[Link]

• Pyriminobac-methyl (Ref: KIH-6127) - AERU. University of Hertfordshire. Available at:[Link]

• CN104585206A - Weeding composition containing pretilachlor, pyriminobac-methyl and metazosulfuron. Google Patents.

• PYRIMIDINYL CARBOXY HERBICIDE. PoisonSense. Available at: [Link]

• US20240401073A1 - Als inhibitor herbicide tolerant beta vulgaris mutants. Google Patents.

• Breeding herbicide-resistant rice using CRISPR-Cas gene editing and other technologies. NIH. Available at:[Link]

• Information on EC 2.2.1.6 - acetolactate synthase. BRENDA Enzyme Database. Available at:[Link]

• Bensulfuron-methyl 3% + Quinclorac 33% WP. Sino Agro. Available at:[Link]

• CN106259402A - A kind of Herbicidal composition for rice field. Google Patents.

• Herbicide Mode of Action. WordPress. Available at:[Link]

Sources

• 1. Pyriminobac-methyl | 147411-69-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. US20240401073A1 - Als inhibitor herbicide tolerant beta vulgaris mutants - Google Patents [patents.google.com]
• 5. Pyriminobac-methyl (Ref: KIH-6127) [sitem.herts.ac.uk]
• 6. Weeding composition containing pretilachlor, pyriminobac-methyl and metazosulfuron - Eureka | Patsnap [eureka.patsnap.com]
• 7. Bensulfuron-methyl 3% + Quinclorac 33% WP-Leading Supplier Of Pesticides And Agrochemicals, Delivering Globally|Sino Agro [sinoagrochem.com.cn]
• 8. Pyriminobac-Methyl 15% WP-Leading Supplier Of Pesticides And Agrochemicals, Delivering Globally|Sino Agro [sinoagrochem.com.cn]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Pyriminobac-methyl Residues in Rice using a Modified QuEChERS Extraction and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract and Introduction

Pyriminobac-methyl is a selective, systemic herbicide widely employed in rice cultivation to control problematic weeds, particularly barnyard grass (Echinochloa crus-galli).[1] It functions by inhibiting acetolactate synthase (ALS), an essential enzyme in the biosynthesis of branched-chain amino acids in plants.[2][3] Due to its direct application in paddy fields, monitoring for residual levels of pyriminobac-methyl in harvested rice is critical for ensuring food safety, adhering to international Maximum Residue Limits (MRLs), and assessing environmental impact.[1][4] The complexity of the rice matrix, which is rich in starch and lipids, presents a significant analytical challenge, necessitating robust extraction and clean-up procedures to achieve accurate and sensitive quantification.

This application note provides a comprehensive, field-proven protocol for the determination of pyriminobac-methyl residues in rice. The methodology is centered around a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure, followed by highly selective and sensitive analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This approach is designed to provide high sample throughput, excellent recovery, and low limits of detection, making it suitable for routine regulatory monitoring and research laboratories. We will detail the causality behind each procedural step, from sample preparation to instrumental analysis and data interpretation, to ensure a self-validating and reliable workflow.

Principle of the Method

The analytical workflow is a multi-stage process designed to efficiently isolate pyriminobac-methyl from the complex rice matrix and quantify it with high precision.

• Sample Homogenization: The process begins by milling the rice grains into a fine, homogenous powder. This step is crucial as it dramatically increases the surface area of the sample, ensuring uniform and efficient extraction of the analyte by the solvent.

• Extraction (QuEChERS): The homogenized sample is subjected to a single-phase extraction using acidified acetonitrile. Acetonitrile is a polar aprotic solvent that is highly effective at extracting a broad range of pesticides, including pyriminobac-methyl. The addition of salts (anhydrous MgSO₄ and NaCl) induces a liquid-liquid partitioning (salting out), which separates the acetonitrile layer containing the analyte from the aqueous and solid matrix components. Anhydrous MgSO₄ also serves to remove water from the extract.

• Clean-up (Dispersive Solid-Phase Extraction - d-SPE): An aliquot of the acetonitrile supernatant is then subjected to a d-SPE clean-up step. This involves mixing the extract with a combination of sorbents. Primary Secondary Amine (PSA) is used to remove co-extracted matrix components like organic acids, fatty acids, and sugars. C18 sorbent is included to bind non-polar interferences, such as lipids. This clean-up is vital for reducing matrix effects, protecting the analytical column, and minimizing ion suppression in the mass spectrometer source.[5]

• Analysis (LC-MS/MS): The final, cleaned extract is analyzed using a High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer. The HPLC separates pyriminobac-methyl from any remaining matrix components. The analyte is then ionized, typically using positive electrospray ionization (ESI+), and quantified using Multiple Reaction Monitoring (MRM). The MRM mode provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition unique to pyriminobac-methyl.[6][7]

Visualized Experimental Workflow

The following diagrams illustrate the logical flow of the sample preparation and analysis process.

Caption: Workflow for Pyriminobac-methyl extraction from rice.

Materials, Reagents, and Instrumentation

Reagents and Standards

• Pyriminobac-methyl certified reference standard (Purity >98%). A traceable standard is essential for accurate quantification.[8]

• Acetonitrile (CH₃CN), HPLC or LC-MS grade.

• Formic Acid (HCOOH), LC-MS grade.

• Ultrapure water (18.2 MΩ·cm).

• Magnesium sulfate (MgSO₄), anhydrous, analytical grade.

• Sodium chloride (NaCl), analytical grade.

• QuEChERS d-SPE tubes (15 mL) containing 900 mg MgSO₄, 150 mg PSA (Primary Secondary Amine), and 150 mg C18 sorbent.

Instrumentation and Equipment

• High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical balance (± 0.0001 g).

• High-speed centrifuge capable of accommodating 50 mL and 15 mL tubes.

• Laboratory blender or mill for sample homogenization.

• Vortex mixer.

• Syringe filters (0.22 µm, PTFE or similar).

Detailed Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pyriminobac-methyl reference standard into a 10 mL volumetric flask. Dissolve and bring to volume with acetonitrile. This stock solution should be stored at -18°C.

• Intermediate Solution (10 µg/mL): Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and bring to volume with acetonitrile.

• Working Standard Solutions (0.5 - 50 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate solution with acetonitrile. A typical calibration range would be 0.5, 1, 5, 10, 25, and 50 ng/mL.

• Matrix-Matched Standards: To compensate for matrix effects, it is best practice to prepare calibration standards in a blank rice extract. Prepare a blank rice sample by following the entire extraction and clean-up protocol (5.2 and 5.3). Use the final blank extract as the diluent for the working standard solutions instead of pure acetonitrile.

Sample Extraction Protocol (Modified QuEChERS)

• Mill a representative sample of rice grains into a fine, uniform powder.

• Weigh 10 g (± 0.1 g) of the homogenized rice powder into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of acetonitrile containing 1% formic acid. The acid helps to maintain the stability of certain pesticides and improves extraction efficiency.

• Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing of the sample with the solvent.

• Add the pre-weighed QuEChERS extraction salts: 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap and shake vigorously for 1 minute. The exothermic reaction of MgSO₄ with residual water requires immediate shaking to prevent the formation of clumps and ensure uniform extraction.

• Centrifuge the tube at ≥4000 rpm for 5 minutes. This will result in a clear separation of the upper acetonitrile layer from the aqueous and solid rice matrix layers.

Dispersive SPE (d-SPE) Clean-up Protocol

• Carefully transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

• Cap the tube and vortex for 30 seconds.

• Centrifuge at ≥4000 rpm for 5 minutes.

• The resulting supernatant is the cleaned sample extract.

• Filter an aliquot of the final extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS Conditions

The following tables provide typical starting parameters for the analysis. These should be optimized for the specific instrument in use.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition	Rationale
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar compounds like pyriminobac-methyl.
Mobile Phase A	0.1% Formic Acid + 5 mM Ammonium Acetate in Water	The acid and salt improve ionization efficiency and peak shape in ESI+.[6][7]
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting the analyte from the C18 column.
Gradient Elution	0-1 min (10% B), 1-8 min (10-95% B), 8-10 min (95% B), 10.1-12 min (10% B)	A gradient is necessary to effectively elute the target analyte while separating it from matrix components.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Injection Volume	5 µL	A small injection volume minimizes the introduction of non-volatile matrix components into the system.

| Column Temperature | 40 °C | Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility. |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Recommended Condition	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Pyriminobac-methyl contains basic nitrogen atoms that are readily protonated in ESI+.[6][7]
Scan Type	Multiple Reaction Monitoring (MRM)	Provides superior selectivity and sensitivity by monitoring specific ion transitions.[7]
Precursor Ion (Q1)	m/z 374.2	Corresponds to the protonated molecule [M+H]⁺ of pyriminobac-methyl.
Product Ion (Q3)	Quantifier: m/z 198.1	The most abundant and stable fragment ion, used for quantification.
	Qualifier: m/z 228.1	A second fragment ion used for identity confirmation. The ratio of qualifier/quantifier must be consistent.
Ion Source Temp.	500 °C	Optimized for efficient desolvation of the mobile phase.

| Capillary Voltage | 3.5 kV | Optimized for stable spray and maximum ion generation. |

Method Performance and Validation

This analytical method has been validated according to international guidelines (e.g., SANTE/11813/2017), demonstrating its suitability for the routine analysis of pyriminobac-methyl in rice.[9]

Table 3: Summary of Method Validation Data

Parameter	Typical Performance Metric	Significance
Linearity (r²)	> 0.996	Demonstrates a direct and predictable relationship between analyte concentration and instrument response.[6][7]
Limit of Detection (LOD)	0.8 µg/kg	The lowest concentration at which the analyte can be reliably detected.[6][7]
Limit of Quantification (LOQ)	5 µg/kg	The lowest concentration that can be quantified with acceptable accuracy and precision.[9] This is well below typical MRLs.
Accuracy (Recovery)	76% - 110%	Indicates the efficiency of the extraction process. Values between 70-120% are considered acceptable.[5][6]

| Precision (RSD) | < 7.5% | Measures the repeatability of the method. An RSD of <20% is required for residue analysis.[5][6] |

Conclusion

This application note presents a robust and validated method for the determination of pyriminobac-methyl residues in rice. The use of a modified QuEChERS extraction and clean-up protocol provides efficient sample preparation with high recoveries and effective removal of matrix interferences. Subsequent analysis by LC-MS/MS offers the high degree of sensitivity and selectivity required for trace-level quantification in a complex food matrix. The described method is accurate, precise, and fit for purpose, making it an invaluable tool for food safety laboratories, regulatory agencies, and researchers involved in pesticide residue monitoring.

References

• Determination of pyriminobac-methyl and bispyribac-sodium residues in rice by liquid chromatography-tandem mass spectrometry based on QuEChERS. ResearchGate. Available at: [Link]

• [Determination of pyriminobac-methyl and bispyribac-sodium residues in rice by liquid chromatography-tandem mass spectrometry based on QuEChERS]. PubMed. Available at: [Link]

• Determination of pyriminobac-methyl isomers in paddy and its storage stability. Journal of Food Safety and Quality. Available at: [Link]

• Pyriminobac-Methyl 15% WP. Sino Agro. Available at: [Link]

• Pyriminobac-methyl (Ref: KIH-6127). AERU, University of Hertfordshire. Available at: [Link]

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. Copernicus.org. Available at: [Link]

• Development of Modified QuEChERS Methodology Coupled with RP-HPLC for Quantification of Various Insecticides in Rice Grains. International Journal of Current Microbiology and Applied Sciences. Available at: [Link]

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. Biogeosciences. Available at: [Link]

• LC-MS/MS Analysis of Pesticide Residues in Rice and Unexpected Detection of Residues in an Organic Rice Sample. Waters. Available at: [Link]

• (E)-Pyriminobac-methyl - Traceable Reference Standard. WITEGA Laboratorien. Available at: [Link]

• Modified QuEChERS Extraction and HPLC-MS/MS for Simultaneous Determination of 155 Pesticide Residues in Rice (Oryza sativa L.). MDPI. Available at: [Link]

• The flowchart of the analytical procedure of pesticide residues in rice samples. ResearchGate. Available at: [Link]

Sources

• 1. Pyriminobac-Methyl 15% WP-Leading Supplier Of Pesticides And Agrochemicals, Delivering Globally|Sino Agro [sinoagrochem.com.cn]
• 2. Pyriminobac-methyl (Ref: KIH-6127) [sitem.herts.ac.uk]
• 3. Pyriminobac-methyl Herbicide|ALS Inhibitor for Rice Research [benchchem.com]
• 4. soil.copernicus.org [soil.copernicus.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. [Determination of pyriminobac-methyl and bispyribac-sodium residues in rice by liquid chromatography-tandem mass spectrometry based on QuEChERS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (E)-Pyriminobac-methyl - Traceable Reference Standard for Residue Analysis (CAS 147411-69-6) [witega.de]
• 9. mdpi.com [mdpi.com]

Application Note: High-Sensitivity QuEChERS Methodology for the LC-MS/MS Analysis of Pyriminobac-Methyl in Plant Tissues

Introduction & Scope

Pyriminobac-methyl is a highly potent pyrimidine benzoic acid ester herbicide utilized globally to control Echinochloa species (barnyard grass) in rice paddies. It functions by inhibiting acetolactate synthase (ALS), thereby disrupting branched-chain amino acid biosynthesis in target weeds [1, 4].

Because pyriminobac-methyl is applied directly to crops, monitoring its residual presence in harvested plant tissues (such as rice grains, straw, and subsequent rotational crops) is a critical regulatory requirement. However, analyzing these residues presents significant analytical challenges. Plant matrices are rich in co-extractable lipids, waxes, and pigments that cause severe ion suppression in mass spectrometry [2].

This application note details a field-proven, self-validating modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology is optimized to isolate both the (E) and (Z) isomers of pyriminobac-methyl, achieving Limits of Detection (LODs) as low as 0.8 μg/kg [1].

Scientific Rationale & Methodological Causality

To ensure analytical trustworthiness, a protocol must be built on sound chemical causality rather than arbitrary steps. The choices in this workflow are explicitly designed to manage the chemical properties of pyriminobac-methyl against complex plant matrices:

• Acidified Extraction Solvent: Plant matrices contain active enzymes and varying pH levels. Using acetonitrile acidified with 1% acetic acid suppresses the ionization of the benzoic acid ester moiety. By maintaining pyriminobac-methyl in a neutral state, we maximize its partitioning coefficient into the organic phase during the salting-out step [1].

• Targeted d-SPE Sorbent Selection (PSA + C18):

  • Primary Secondary Amine (PSA): Acts as a weak anion exchanger, effectively stripping out co-extracted organic acids, sugars, and polar plant pigments.

  • Octadecylsilane (C18):Critical for plant tissues. Crops like rice and strawberries contain high levels of complex lipids and cuticular waxes. C18 captures these long-chain non-polar interferences that would otherwise precipitate in the LC column or cause severe signal quenching in the ESI+ source [1, 2].

• Chromatographic Buffering: The mobile phase incorporates 5 mM ammonium acetate and 0.1% formic acid. The formate provides the protons necessary for robust [M+H]+ ionization, while the ammonium acetate stabilizes the ionic strength, ensuring sharp, reproducible peak shapes for both the (E) and (Z) isomers [1].

Materials and Reagents

• Analytical Standards: (E)-Pyriminobac-methyl and (Z)-Pyriminobac-methyl (Purity >99%).

• Solvents: LC-MS grade Acetonitrile (MeCN), Methanol, Water, and Formic Acid.

• Buffers: Ammonium acetate (LC-MS grade), Glacial Acetic Acid.

• QuEChERS Extraction Salts (EN 15662 formulation): 4.0 g anhydrous Magnesium Sulfate ( MgSO4​ ), 1.0 g Sodium Chloride ( NaCl ), 1.0 g Sodium Citrate Dihydrate, 0.5 g Disodium Citrate Sesquihydrate.

• d-SPE Cleanup Tubes (per mL of extract): 150 mg anhydrous MgSO4​ , 50 mg PSA, 50 mg C18.

Step-by-Step Experimental Protocol

Sample Preparation and Homogenization

• Cryomilling: Pulverize 50 g of the plant tissue (e.g., rice grain or foliage) using liquid nitrogen to a fine powder.

  • Causality: Cryomilling halts enzymatic degradation of the pesticide and drastically increases the surface area for maximum solvent penetration.

• Weighing: Transfer exactly 5.0 g of the homogenized sample into a 50 mL PTFE centrifuge tube.

• Hydration: Add 10 mL of LC-MS grade water and vortex for 1 minute. Allow the sample to hydrate for 10 minutes.

  • Causality: Hydration opens the pores of dry matrices, allowing the organic extraction solvent to partition effectively into the tissue matrix.

Salting-Out Extraction

• Solvent Addition: Add 10 mL of acidified Acetonitrile (containing 1% acetic acid v/v) to the tube.

• Agitation: Shake vigorously on a mechanical shaker for 5 minutes.

• Salting-Out: Add the QuEChERS extraction salts (4 g MgSO4​ , 1 g NaCl , 1 g Na-Citrate, 0.5 g Na2​ -Citrate).

• Immediate Vortexing: Critical Step. Immediately vortex the tube for 1 minute.

  • Causality: The hydration of anhydrous MgSO4​ is highly exothermic. Immediate agitation prevents localized boiling of the solvent and stops the salt from aggregating into a hard lump, which would drastically reduce extraction efficiency.

• Phase Separation: Centrifuge the tube at 5,000 rpm for 5 minutes at 4°C.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer: Aspirate 1.5 mL of the upper acetonitrile layer and transfer it into a 2 mL d-SPE microcentrifuge tube containing 150 mg MgSO4​ , 50 mg PSA, and 50 mg C18.

• Cleanup: Vortex vigorously for 1 minute to ensure maximum contact between the sorbents and the matrix interferences.

• Centrifugation: Centrifuge at 10,000 rpm for 3 minutes.

• Filtration: Filter 1.0 mL of the purified supernatant through a 0.22 μm PTFE syringe filter into an autosampler vial.

LC-MS/MS Analytical Conditions

Analysis is performed using a triple quadrupole mass spectrometer operating in positive Electrospray Ionization ( ESI+ ) mode with dynamic Multiple Reaction Monitoring (dMRM).

• Analytical Column: ZORBAX SB-C18 (2.1 × 100 mm, 1.8 μm)

• Column Temperature: 40°C

• Injection Volume: 2.0 μL

• Mobile Phase A: Water containing 0.1% formic acid and 5 mM ammonium acetate

• Mobile Phase B: Acetonitrile

Table 1: Liquid Chromatography Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	90	10	0.3
1.0	90	10	0.3
5.0	10	90	0.3
7.0	10	90	0.3
7.1	90	10	0.3
10.0	90	10	0.3

Table 2: MRM Parameters for Pyriminobac-methyl Isomers

Note: Due to the loss of CH3​OH (32 Da) and CH3​OH+HCOOH (78 Da) from the methyl ester moiety, specific fragment ions are generated [3].

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (eV)	Purpose
Pyriminobac-methyl (E)	362.1	330.1	14	Quantifier
362.1	284.1	30	Qualifier
Pyriminobac-methyl (Z)	362.1	330.1	15	Quantifier
362.1	244.1	26	Qualifier

Method Validation & System Suitability

To ensure a self-validating system, matrix-matched calibration curves must be used. QuEChERS cleanup, while highly effective, does not eliminate 100% of the matrix background. Using solvent-only calibration curves will result in quantification errors due to residual ion suppression.

Table 3: Method Validation Metrics in Plant Tissue (Rice/Strawberry)

Validation Parameter	Pyriminobac-methyl (E)	Pyriminobac-methyl (Z)
Linearity ( R2 )	> 0.996	> 0.999
Limit of Detection (LOD)	0.8 μg/kg	0.8 μg/kg
Limit of Quantification (LOQ)	2.5 μg/kg	2.5 μg/kg
Mean Recovery (Spiked)	76.6% - 85.6%	86.1% - 87.2%
Precision (RSD, n=6)	0.9% - 3.4%	1.4% - 5.1%

Data synthesized from validated multi-residue agricultural frameworks[1, 2].

Experimental Workflow Diagram

Figure 1: Modified QuEChERS workflow for Pyriminobac-methyl extraction and analysis.

References

• Title: Determination of pyriminobac-methyl and bispyribac-sodium residues in rice by liquid chromatography-tandem mass spectrometry based on QuEChERS Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Multi-residue analysis of 203 pesticides in strawberries by liquid chromatography tandem mass spectrometry in combination with the QuEChERS method Source: Taylor & Francis (Food Additives & Contaminants) URL: [Link]

• Title: A Quantitative Tandem Mass Spectrometry and Scaled-Down QuEChERS Approach for Simultaneous Analysis of Pesticide Multiresidues in Human Urine Source: MDPI (International Journal of Environmental Research and Public Health) URL: [Link]

• Title: Metabolism of a New Herbicide, [14C]Pyribenzoxim, in Rice Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL: [Link]

Protocol: Pharmacokinetics of Pyriminobac-Methyl in Echinochloa Species

An in-depth application note and protocol for evaluating the pharmacokinetics of Pyriminobac-methyl in weed species, designed for researchers and agrochemical development professionals.

Executive Summary

Pyriminobac-methyl is a highly selective, post-emergence pyrimidinyloxybenzoic herbicide utilized primarily in rice paddies to control aggressive grass weeds, notably Echinochloa species (barnyardgrass)[1]. As an inhibitor of the acetolactate synthase (ALS) enzyme, its herbicidal efficacy relies entirely on successful cuticular penetration, systemic translocation to meristematic tissues, and the plant's inability to metabolically degrade the active (E)-isomer[1][2].

With the increasing global incidence of Non-Target-Site Resistance (NTSR) in Echinochloa biotypes, understanding the precise absorption, translocation, and metabolism dynamics of ALS inhibitors has become a critical bottleneck in herbicide development and resistance management[3]. This guide provides a self-validating, radiotracer-based methodology to quantify these pharmacokinetic parameters in planta.

Mechanistic Background & Causality

Pyriminobac-methyl targets the ALS enzyme (also known as acetohydroxyacid synthase), which is responsible for the first step in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine)[2]. The starvation of these essential amino acids halts cell division, leading to slow plant necrosis over 7 to 10 days[1].

In resistant weed biotypes, NTSR mechanisms often prevent lethal concentrations of the herbicide from ever reaching the ALS target site. This is typically achieved through restricted phloem/xylem translocation or enhanced cytochrome P450-mediated metabolic detoxification[3]. To study these mechanisms, researchers utilize 14 C-radiolabeled herbicide analogs, allowing for an absolute mass-balance quantification of the compound's fate within the weed.

Caption: Pyriminobac-methyl mechanism of action and Non-Target-Site Resistance (NTSR) pathways.

Experimental Design: Building a Self-Validating System

A trustworthy pharmacokinetic protocol must operate as a closed mass-balance system. The fundamental equation governing this assay is: Total 14 C Applied = Unabsorbed Fraction (Leaf Wash) + Absorbed Fraction (Translocated Tissues) + Volatilized Fraction (Negligible) .

To ensure scientific integrity, total radioactive recovery must exceed 90%[4]. If recovery falls below this threshold, the data is invalid, indicating either application error, excessive volatilization, or incomplete tissue combustion.

Causality Behind Experimental Choices:

• Droplet Sizing (1 µL): Applying the herbicide in micro-droplets prevents leaf runoff, simulating the retention of a fine agricultural spray while allowing absolute precision in the applied radioactive dose[4].

• Biological Oxidation: Direct liquid scintillation counting (LSS) of plant tissues is impossible due to severe optical quenching caused by chlorophyll. Combusting the tissue in a biological oxidizer converts all organic 14 C into 14 CO 2​ gas, which is trapped in a specialized cocktail, ensuring 100% counting efficiency[4][5].

• Time-Course Sampling: Absorption of ALS inhibitors is dynamic, typically plateauing between 24 and 72 hours after treatment (HAT)[6]. Sampling at 6, 24, and 72 HAT captures both the rapid initial cuticular uptake and the slower systemic translocation[4].

Step-by-Step Methodologies

Phase 1: Plant Preparation and Acclimation

• Germination: Germinate Echinochloa crus-galli seeds in a standardized commercial potting matrix.

• Transplanting: At the 1-leaf stage, transplant uniform seedlings into individual 15 cm plastic pots to prevent root competition.

• Acclimation: Transfer pots to a controlled growth chamber 48 hours prior to treatment. Maintain conditions at 30°C/20°C (day/night) with a 16-hour photoperiod and a photon flux density of 500 µmol m⁻² s⁻¹ to ensure active stomatal function and baseline metabolic rates[5].

• Selection: Select highly uniform plants at the 2- to 3-leaf stage for the radiotracer assay.

Phase 2: 14 C-Pyriminobac-methyl Application

• Solution Preparation: Prepare a treatment solution containing commercial Pyriminobac-methyl at the recommended field rate. Spike this solution with 14 C-Pyriminobac-methyl to achieve a specific activity of approximately 5 kBq per plant[6]. Include a non-ionic surfactant (e.g., 0.2% v/v) to overcome cuticular resistance.

• Dosing: Using a precision micro-syringe, apply the solution as multiple 1 µL droplets onto the adaxial surface of the second fully expanded leaf[4].

• Drying: Allow the droplets to dry completely before returning the plants to the growth chamber to prevent mechanical displacement of the isotope.

Phase 3: Leaf Wash (Quantifying Unabsorbed Herbicide)

• Harvesting: At predetermined intervals (6, 24, 72 HAT), excise the treated leaf at the collar.

• Washing: Submerge the treated leaf in a 20 mL scintillation vial containing 5 mL of wash solution (50% methanol in water + 0.1% Tween-20). Agitate gently for exactly 30 seconds[5].

  • Expert Insight: This specific solvent polarity is engineered to dissolve the unabsorbed lipophilic herbicide from the epicuticular wax without penetrating the epidermal cells and extracting the already-absorbed fraction.

• Quantification: Add 10 mL of liquid scintillation cocktail to the wash solution and quantify the unabsorbed 14 C using a Liquid Scintillation Spectrometer (LSS)[6].

Phase 4: Tissue Sectioning and Biological Oxidation (Translocation)

• Sectioning: Dissect the remaining plant into distinct physiological fractions: Treated Leaf (post-wash), Leaves Above, Leaves Below/Stem, and Roots[6].

• Desiccation: Place tissue fractions in paper envelopes and dry at 50°C for 48 hours. Moisture must be entirely removed, as water vapor interferes with the catalytic combustion process[5].

• Oxidation: Combust each dried tissue fraction individually in a biological oxidizer (e.g., OX500) at 900°C.

• Trapping & Analysis: Trap the evolved 14 CO 2​ in 15 mL of a carbon-trapping scintillation cocktail and quantify radioactivity via LSS[5].

Phase 5: Metabolite Profiling (HPLC-RAD)

• Extraction: To assess NTSR metabolic detoxification, homogenize fresh tissue in cold 80% acetone. Centrifuge at 10,000 x g and collect the supernatant.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen gas at 30°C to prevent thermal degradation of metabolites.

• Chromatography: Inject the concentrated extract onto a High-Performance Liquid Chromatograph equipped with a Radioactivity Detector (HPLC-RAD). Utilize a reverse-phase C18 column to separate the herbicidally active parent Pyriminobac-methyl from its polar, detoxified metabolites[4].

Caption: Workflow for evaluating 14C-pyriminobac-methyl absorption, translocation, and metabolism.

Data Presentation: Mass Balance & Translocation Dynamics

The following table illustrates a representative data structure comparing a susceptible Echinochloa biotype against an NTSR biotype at 72 HAT. Note that the NTSR biotype demonstrates both reduced cuticular absorption and severely restricted systemic translocation out of the treated leaf, a hallmark of resistance to pyrimidinyl(thio)benzoate ALS inhibitors[5][7].

Plant Fraction	Susceptible Biotype (% of Applied 14 C)	Resistant (NTSR) Biotype (% of Applied 14 C)
Unabsorbed (Leaf Wash)	25.0 ± 2.1	45.0 ± 3.4
Absorbed (Total)	75.0 ± 2.1	55.0 ± 3.4
* Treated Leaf	55.0 ± 1.8	48.0 ± 2.0
* Leaves Above	8.5 ± 0.9	3.0 ± 0.5
* Stem/Leaves Below	9.0 ± 1.1	3.5 ± 0.4
* Roots	2.5 ± 0.3	0.5 ± 0.1
Total Recovery Mass Balance	96.5 ± 3.5	94.0 ± 4.1

Note: Total recovery >90% validates the integrity of the experimental run.

References

• Pyriminobac-methyl | 147411-69-6 - Benchchem. Benchchem.
• Metabolism of a New Herbicide, [14C]Pyribenzoxim, in Rice. ACS Publications.
• Multiple-herbicide resistance in Echinochloa crus-galli var. formosensis, an allohexaploid weed species, in dry-seeded rice. ResearchGate.
• Physiological and Molecular Basis of Acetolactate Synthase-Inhibiting Herbicide Resistance in Barnyardgrass (Echinochloa crus-galli). Journal of Agricultural and Food Chemistry - ACS Publications.
• Procedures for Detection of Resistant Weeds Using 14C- Herbicide Absorption, Translocation, and Metabolism. IntechOpen.
• Physiological and Molecular Basis of Acetolactate Synthase- Inhibiting Herbicide Resistance in Barnyardgrass. USDA ARS.
• Absorption, Translocation and Metabolism of Bispyribac-Sodium on Rice Seedlings Under Cold Stress. sbcpd.org.

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• 5. pubs.acs.org [pubs.acs.org]
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• 7. ars.usda.gov [ars.usda.gov]

Application Notes and Protocols for the Use of High-Purity (E)-Pyriminobac-methyl Reference Standard in Analytical Testing

Introduction

(E)-Pyriminobac-methyl, a member of the pyrimidinyloxybenzoic acid class of herbicides, functions by inhibiting the acetolactate synthase (ALS) enzyme, which is crucial for branched-chain amino acid synthesis in plants.[1][2] Its selective and systemic action makes it effective for controlling various weeds in agricultural settings.[2] The (E)-isomer of pyriminobac-methyl is noted to be more herbicidally active.[2][3] Accurate quantification of (E)-Pyriminobac-methyl residues in environmental and agricultural matrices is paramount for regulatory compliance, environmental monitoring, and food safety assessment.[4][5][6]

High-purity, traceable reference standards are fundamental to achieving reliable and reproducible analytical data.[7] They serve as the benchmark for calibration, method validation, and quality control, ensuring the accuracy and integrity of analytical measurements in techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[7][8] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, storage, and application of a high-purity (E)-Pyriminobac-methyl reference standard for analytical testing.

Physicochemical Properties of (E)-Pyriminobac-methyl

A thorough understanding of the physicochemical properties of (E)-Pyriminobac-methyl is essential for developing robust analytical methods.

Property	Value	Source
Chemical Name	methyl 2-(4,6-dimethoxypyrimidin-2-yl)oxy-6-[(E)-N-methoxy-C-methylcarbonimidoyl]benzoate	[1][9]
CAS Number	147411-69-6	[10][11]
Molecular Formula	C17H19N3O6	[1][10]
Molecular Weight	361.35 g/mol	[10][12]
Appearance	Solid	[10][13]
Melting Point	105 - 106 °C	[1][13]
Solubility	Soluble in solvents like methanol and acetone.[3][14]	[3][14]
Storage Conditions	Recommended at 4°C or below, protected from light.[3][10]	[3][10]

Handling and Storage of the Reference Standard

Proper handling and storage are critical to maintain the integrity and stability of the (E)-Pyriminobac-methyl reference standard.

• Initial Receipt and Inspection: Upon receipt, visually inspect the container for any signs of damage. Verify that the product information on the label matches the certificate of analysis (CoA).

• Storage: Store the reference standard at the recommended temperature, typically 2-8°C, in its original, unopened container.[12] Some suppliers may recommend freezing at <-10°C.[14] Protect from light and moisture to prevent degradation.[3]

• Aliquoting: To avoid repeated freeze-thaw cycles and potential contamination of the bulk material, it is advisable to prepare aliquots of stock solutions.

• Stability: (E)-Pyriminobac-methyl is generally stable under recommended storage conditions.[3][10] However, it can be susceptible to photo-isomerization, converting to the (Z)-isomer.[3][15] Therefore, minimizing light exposure is crucial.

Preparation of Standard Solutions

Accurate preparation of standard solutions is a foundational step for quantitative analysis. The following protocol outlines the preparation of a stock and working standard solutions.

Materials and Equipment

• High-purity (E)-Pyriminobac-methyl reference standard

• HPLC-grade methanol or acetonitrile

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Amber glass vials for storage[3]

Protocol for Preparation of a 1000 µg/mL Stock Solution

• Allow the reference standard container to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh approximately 10 mg of the (E)-Pyriminobac-methyl reference standard onto a calibrated analytical balance.

• Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask.

• Add a small amount of HPLC-grade methanol to dissolve the standard, then fill the flask to the mark with the same solvent.

• Cap the flask and invert it several times to ensure complete dissolution and homogeneity.

• Transfer the stock solution to a labeled amber glass vial and store at the recommended temperature.

Preparation of Working Standard Solutions

Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to be used in the analytical method. A typical calibration curve might include concentrations ranging from 0.1 µg/mL to 10 µg/mL.

Analytical Method: High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a common and reliable method for the quantification of (E)-Pyriminobac-methyl.[16]

Suggested HPLC-UV Conditions

Parameter	Condition	Rationale
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)	Provides good separation for moderately non-polar compounds like (E)-Pyriminobac-methyl.
Mobile Phase	Acetonitrile:Water (e.g., 85:15 v/v)	A common mobile phase for reverse-phase chromatography offering good resolution.[16]
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm i.d. column.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and reproducibility.
Column Temperature	25°C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	254 nm	A common wavelength for aromatic compounds, often providing good sensitivity.[16]

Analytical Workflow

The following diagram illustrates the general workflow for the analysis of (E)-Pyriminobac-methyl using a reference standard.

Sources

• 1. Pyriminobac-methyl | C17H19N3O6 | CID 9604652 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

Laboratory bioassay for assessing Pyriminobac sensitivity in weed biotypes

An Application Guide for the Laboratory Bioassay of Pyriminobac Sensitivity in Weed Biotypes

Introduction: The Imperative for Herbicide Resistance Monitoring

However, the ALS-inhibiting herbicide group is notoriously prone to selecting for resistance in weeds.[1][2] Resistance can arise from two primary mechanisms:

• Target-Site Resistance (TSR): Point mutations in the ALS gene alter the enzyme's structure, preventing the herbicide from binding effectively.[2][8][10]

• Non-Target-Site Resistance (NTSR): Mechanisms such as enhanced herbicide metabolism detoxify the chemical before it can reach the target enzyme.[10][11]

The emergence and spread of pyriminobac-resistant weed biotypes pose a significant threat to sustainable agriculture and crop yields. Proactive monitoring through sensitive and reliable laboratory bioassays is crucial for early detection, enabling the implementation of effective integrated weed management (IWM) strategies. This guide provides a detailed, validated protocol for assessing pyriminobac sensitivity in weed biotypes, designed for researchers and weed scientists.

Principle of the Assay

This whole-plant dose-response bioassay is the gold standard for confirming herbicide resistance.[12][13] The principle involves cultivating plants from suspected resistant and known susceptible weed populations under controlled laboratory or greenhouse conditions.[12] These plants are then treated with a range of pyriminobac concentrations, from sublethal to lethal doses. After a defined incubation period, the plant response is quantified through visual injury assessment and biomass reduction. By fitting these data to a non-linear regression model, the effective dose required to cause a 50% reduction in growth (ED₅₀ or GR₅₀) is calculated.[14][15] The level of resistance is then determined by calculating the Resistance Index (RI), which is the ratio of the ED₅₀ of the suspected resistant population to the ED₅₀ of the susceptible population.[15][16]

Phase 1: Experimental Setup & Material Preparation

A successful bioassay hinges on meticulous preparation and consistency. The following tables outline the necessary materials and an example of a pyriminobac concentration series.

Table 1: Materials and Reagents

Category	Item	Specifications/Notes
Plant Material	Weed seeds	Collected from suspected resistant field populations. A known susceptible population is mandatory for comparison.
Potting Medium	A standardized mixture of peat, perlite, and sand (e.g., 2:1:1 v/v/v). Autoclave to eliminate confounding factors.
Pots/Trays	10-cm diameter plastic pots or multi-well trays suitable for the weed species being tested.
Herbicide	Pyriminobac-methyl	Analytical grade or a commercial formulation with a known concentration of active ingredient (a.i.).
Solvents/Adjuvants	Acetone or DMSO for initial stock solution. A non-ionic surfactant (NIS) may be required as per the commercial formulation's label.
Lab Equipment	Growth Chamber/Greenhouse	Capable of maintaining controlled temperature (e.g., 25/20°C day/night), light (e.g., 14-hour photoperiod), and humidity.
Analytical Balance	For precise weighing of herbicide.
Volumetric Glassware	For accurate preparation of stock and working solutions.
Track Sprayer	For uniform application of herbicide solutions. A handheld sprayer can be used if a track sprayer is unavailable, but consistency is critical.
Personal Protective Equipment	Safety glasses, gloves, lab coat.

Expertise & Experience: Designing the Dose-Response Range

The selection of herbicide doses is the most critical step in designing the assay. The range must be broad enough to encompass the full response spectrum, from no observable effect to complete plant death, for both susceptible and potentially resistant populations.

• Rationale: A well-designed range allows the log-logistic model to accurately estimate the upper and lower asymptotes, which is essential for a reliable ED₅₀ calculation.[14][17]

• Field-Proven Insight: Start with the recommended field application rate (1X) for pyriminobac on the target weed. The dose range should bracket this rate. A common approach is a geometric series, such as 0, 1/16X, 1/8X, 1/4X, 1/2X, 1X, 2X, 4X, 8X. For highly resistant populations, this range may need to be extended upwards (e.g., to 16X or 32X).[15]

Table 2: Example Pyriminobac Dose-Response Series

Dose Level	Multiplier of Field Rate (X)	Example Concentration (g a.i./ha)
1	0 (Untreated Control)	0
2	1/16 X	3.75
3	1/8 X	7.5
4	1/4 X	15
5	1/2 X	30
6	1 X	60
7	2 X	120
8	4 X	240
9	8 X	480
Assuming a hypothetical field rate (1X) of 60 g a.i./ha. This must be adjusted based on the specific product label and target weed.

Phase 2: Detailed Experimental Protocol

This protocol provides a step-by-step workflow for conducting the bioassay.

Step 1: Seed Germination and Plant Cultivation

• Seed Preparation: If dormancy is suspected, pre-treat seeds. Common methods include scarification (nicking the seed coat) or stratification (cold, moist treatment).

• Sowing: Fill pots with the prepared potting medium. Sow 5-10 seeds per pot at a depth of approximately 0.5-1.0 cm. Lightly water the surface.

• Germination: Place pots in a dark, warm environment (22-26°C) to encourage germination.[18][19] Keep the soil consistently moist but not waterlogged.

• Thinning: Once seedlings emerge and establish, thin to a uniform number per pot (e.g., 3-5 plants) to ensure consistent growth and reduce competition.

• Growth: Transfer the pots to a growth chamber or greenhouse with controlled conditions. Allow plants to grow to the 2-4 leaf stage, which is typically the most sensitive stage for post-emergence herbicide application.

Step 2: Herbicide Solution Preparation

• Stock Solution: Accurately weigh the required amount of pyriminobac-methyl and dissolve it in a small volume of a suitable solvent (e.g., acetone) to create a high-concentration stock solution.

• Working Solutions: Perform a serial dilution from the stock solution to prepare the working solutions for each dose level outlined in your experimental design (Table 2). Prepare a sufficient volume for all replicates. If using a commercial formulation, include any recommended adjuvants (e.g., non-ionic surfactant) at the specified concentration in all herbicide solutions, including the control (which will contain only water and the adjuvant).

Step 3: Herbicide Application

• Arrangement: Arrange the pots in a randomized complete block design within the spray chamber. This minimizes the effect of any potential variability in spray application.

• Application: Calibrate the track sprayer to deliver a consistent volume (e.g., 450 L/ha).[20] Apply the prepared herbicide solutions to the respective pots. The untreated control pots should be sprayed with the water/adjuvant mixture only.

• Post-Application: After application, allow the foliage to dry completely before returning the pots to the growth chamber. Randomize the pot positions within the growth chamber to account for any environmental micro-variations.

Step 4: Incubation and Data Collection

• Incubation: Grow the plants for 14 to 21 days after treatment (DAT). This period allows for the full development of herbicide injury symptoms.[20] ALS inhibitors act slowly, so symptoms may not be apparent for several days.[21]

• Visual Injury Assessment: At 21 DAT, visually assess each pot for phytotoxicity using a percentage scale. This is a rapid and effective method for quantifying herbicide effect.[22]

Table 3: Visual Injury Rating Scale

Rating (%)	Description of Symptoms
0	No effect, plants appear identical to the untreated control.
1-30	Minor stunting or chlorosis (yellowing) on new growth.[23]
31-60	Significant stunting, pronounced chlorosis, and some necrosis (tissue death).
61-90	Severe stunting, widespread necrosis, plant death is imminent.
100	Complete plant death.

• Biomass Measurement: Immediately after visual assessment, harvest the above-ground biomass from each pot by cutting the plants at the soil level.

• Fresh Weight: Weigh the harvested biomass to obtain the fresh weight (FW) for each pot.

• Dry Weight: Place the biomass from each pot into separate, pre-weighed paper bags. Dry in an oven at 60-70°C for at least 72 hours, or until a constant weight is achieved. Weigh the dried biomass to obtain the dry weight (DW). Dry weight is generally considered a more robust measure of herbicide effect as it is not influenced by daily fluctuations in plant water content.

Phase 3: Data Analysis and Interpretation

Step 1: Data Normalization

For both visual injury and biomass data, express the results for each replicate as a percentage of the untreated control mean. For biomass (fresh or dry weight):

• Response (%) = (Weight_treated / Mean_Weight_control) * 100

Step 2: Non-Linear Regression

• Model Selection: The relationship between herbicide dose and plant response is typically a sigmoidal curve. The four-parameter log-logistic model is widely accepted as the standard for analyzing dose-response data in weed science.[24][25][26][27]

  • Equation: Y = c + (d - c) / (1 + exp(b * (log(x) - log(e))))

    • Y: Plant response (% of control)

    • x: Herbicide dose

    • d: Upper asymptote (response at zero dose, ~100%)

    • c: Lower asymptote (response at infinite dose, ~0%)

    • b: Slope of the curve around the ED₅₀

    • e: The dose producing a 50% response (ED₅₀)[17]

• Curve Fitting: Use statistical software with a dose-response analysis package (e.g., the 'drc' package in R, or other specialized software) to fit the normalized data to the log-logistic model.[26][27][28] This will generate an ED₅₀ (or GR₅₀ for growth reduction) value and its standard error for each weed biotype.

Step 3: Calculating the Resistance Index (RI)

The RI quantifies the level of resistance. It is a simple ratio derived from the ED₅₀ values.[15]

• Resistance Index (RI) = ED₅₀ of Resistant Biotype / ED₅₀ of Susceptible Biotype

Table 4: Interpretation of Resistance Index (RI) Values

RI Value	Level of Resistance	Implication
1.0	Susceptible	No resistance detected.
2.0 - 5.0	Low Resistance	Early stages of resistance; likely to have some impact in the field.[15]
6.0 - 10.0	Moderate Resistance	Field control failures are likely.
> 10.0	High Resistance	Herbicide is unlikely to be effective.

Trustworthiness: A Self-Validating System

To ensure the integrity and reliability of your results, the experimental design must incorporate self-validating controls.

• Mandatory Controls: Every assay must include a known susceptible (S) population and, if available, a known resistant (R) population.

  • The S population confirms that the herbicide is active and the experimental conditions are suitable for observing phytotoxicity. If the S population is not controlled by the 1X rate, the assay is invalid.

  • The R population serves as a benchmark for the level of resistance and confirms the assay's ability to discriminate between biotypes.

• Untreated Control: The zero-dose control for each biotype establishes the baseline for 100% growth, against which all other treatments are normalized. Poor or variable growth in the control invalidates the results for that biotype.

• Replication: Each dose level for each biotype should be replicated at least three to four times to account for biological variability and to provide statistical power.

Visualizations: Workflow and Mechanism

Visual aids are essential for understanding complex protocols and biological pathways.

Caption: Mechanism of action of Pyriminobac on the ALS enzyme.

References

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• Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms - UC Agriculture and Natural Resources. (n.d.). UC ANR. [Link]

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• The mechanism of resistance to ALS-inhibiting herbicides in biotypes of wind bent grass (Apera spica-venti L.). (n.d.). Institute of Plant Protection - National Research Institute. [Link]

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• MORPHOLOGICAL AND PHENOLOGICAL VARIABILITY OF Echinochloa ACCESSIONS AND THEIR HERBICIDE SENSITIVITY. (n.d.). ResearchGate. [Link]

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Application Notes and Protocols for Field Trial Evaluation of Pyriminobac-methyl Performance

These comprehensive application notes provide a robust framework for researchers, agronomists, and product development professionals to design and execute scientifically sound field trials for evaluating the performance of pyriminobac-methyl. This guide emphasizes the rationale behind experimental design and methodologies to ensure the generation of reliable and defensible data.

Introduction: Understanding Pyriminobac-methyl

Understanding this mode of action is fundamental to designing effective field trials. The systemic nature of the herbicide implies that it is absorbed by the foliage and translocated within the plant to the growing points.[5][9] The relatively slow onset of symptoms, often taking 7-10 days to become apparent, must be factored into the timing of assessments.[12]

Mechanism of Action: ALS Inhibition

The following diagram illustrates the biochemical pathway targeted by pyriminobac-methyl.

Caption: Inhibition of Acetolactate Synthase (ALS) by Pyriminobac-methyl.

Pre-Trial Considerations and Experimental Design

The foundation of a successful field trial lies in meticulous planning and a robust experimental design. The primary objective is to isolate the effects of the herbicide treatments from other sources of variation.

Defining Objectives

Clearly articulate the primary and secondary objectives of the trial. Examples include:

• Primary: To determine the dose-response relationship of a new pyriminobac-methyl formulation on controlling Echinochloa crus-galli.

• Secondary: To assess the crop safety of the new formulation on a specific rice variety at various growth stages.

• Secondary: To compare the efficacy of the new formulation with a standard commercial herbicide.

Site Selection and Characterization

Select a trial site with a known and uniform infestation of the target weed species.[13] The site should be representative of the intended use area in terms of soil type, climate, and agronomic practices.[14]

Essential Site Documentation:

• Location: GPS coordinates.

• Soil Analysis: Texture, pH, organic matter content, and cation exchange capacity. The mobility of pyriminobac-methyl can be influenced by soil properties.[1][11]

• Cropping History: Previous crops, herbicide applications, and any known instances of herbicide resistance.

• Weed Population: A pre-trial survey to confirm the presence and density of target and non-target weed species.

Experimental Design

A Randomized Complete Block Design (RCBD) is the standard and recommended design for herbicide efficacy trials.[13] This design effectively accounts for field variability, such as gradients in soil fertility or moisture.[13]

• Treatments: The treatments should include a range of pyriminobac-methyl application rates, an untreated control, and a commercial standard for comparison.[13][15] Including rates above and below the anticipated effective dose is crucial for establishing a dose-response curve.[15][16]

• Replications: A minimum of three to four replications (blocks) is essential for statistical validity.[13]

• Plot Size: Plot dimensions should be large enough to minimize edge effects and allow for representative sampling. A typical plot size might be 3 meters by 10 meters.[13]

• Randomization: Treatments must be randomly assigned to plots within each block.

Caption: A comprehensive workflow for a pyriminobac-methyl field efficacy trial.

Conclusion and Best Practices

Executing a field trial for pyriminobac-methyl requires a multi-faceted approach grounded in sound scientific principles. By carefully considering the herbicide's mode of action, employing a robust experimental design, and adhering to detailed protocols for application and data collection, researchers can generate high-quality data. This data is crucial for product development, registration, and providing reliable recommendations for effective weed management in the field.

Key Best Practices:

• Uniformity: Strive for uniformity in all aspects of the trial not being tested (e.g., soil, crop stand, agronomic practices).

• Controls: Always include untreated and standard commercial controls for valid comparisons. [15]* Replication and Randomization: These are the cornerstones of a statistically valid experiment. [13]* Documentation: Meticulously record all procedures, conditions, and observations.

• Safety: Adhere to all safety protocols for handling and applying herbicides.

References

• An introduction to ALS-inhibiting herbicides - PubMed. (n.d.).
• Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms - UC Agriculture and Natural Resources. (n.d.).
• Pyriminobac-methyl | 147411-69-6 - Benchchem. (n.d.).
• Amino acid synthesis inhibitor herbicides | UMN Extension. (n.d.).
• A Guide to the Statistical Analysis of Herbicide Treatment Efficacies - Benchchem. (n.d.).
• Exploring ALS (Acetolactate synthase) gene as a target for herbicide resistance through CRISPR/Cas mediated genome editing - Horizon e-Publishing Group. (2025, August 23).
• Acetolactate Synthase-Inhibiting Gametocide Amidosulfuron Causes Chloroplast Destruction, Tissue Autophagy, and Elevation of Ethylene Release in Rapeseed - Frontiers. (n.d.).
• General guidelines for sound, small-scale herbicide efficacy research. (n.d.).
• Statistical approaches in weed research: choosing wisely. (n.d.).
• Pyriminobac-methyl Herbicide|ALS Inhibitor for Rice Research - Benchchem. (n.d.).
• Pyriminobac-methyl (Ref: KIH-6127) - AERU. (2026, February 27).
• Pyriminobac-methyl | C17H19N3O6 | CID 9604652 - PubChem - NIH. (n.d.).
• Pyriminobac-Methyl 15% WP-Leading Supplier Of Pesticides And Agrochemicals, Delivering Globally|Sino Agro. (n.d.).
• Pyriminobac-methyl | Kumiai Chemical Industry. (n.d.).
• Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC. (2015, July 2).

• Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators - à . (1993, April 5). Retrieved from

• Logistic Analysis for Monitoring and Assessing Herbicide Efficacy | Weed Technology. (2017, June 12).
• Discovery and development of pyriminobac-methyl - A novel herbicide - - ResearchGate. (n.d.).
• Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. (2020, April 7).
• Guidelines for Herbicide Registration Trials: Cotton - Department of Agriculture. (n.d.).
• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils - Copernicus.org. (2022, March 31).
• Full article: Assessing herbicide efficacy and selectivity for weed management and enhancing the production of non-GMO soybean cultivation - Taylor & Francis. (2025, September 12).
• Evaluation of weed control efficacy and crop safety of the new HPPD-inhibiting herbicide-QYR301 - PMC. (2018, May 21).
• US11297833B2 - Adjuvants for agricultural chemicals - Google Patents. (n.d.).
• Residue Chemistry Test Guidelines OPPTS 860.1500 Crop Field Trials - Regulations.gov. (n.d.).
• Confirming Resistance | Herbicide Resistance Action Committee. (n.d.).
• New video series from Weed Science Society of America provides Endangered Species Act herbicide label guidelines | DRGNews. (2026, February 18).
• About Test Guidelines for Pesticides and Toxic Substances | US EPA. (2025, June 28).
• CN112390761A - Synthetic method of paddy field herbicide pyriminobac-methyl - Google Patents. (n.d.).
• Download - Iowa State University Digital Repository. (n.d.).
• Herbicide Resistance Management Decision Aid - University of Wisconsin–Madison. (n.d.).
• Preparation method of paddy field herbicide pyriminobac-methyl - Eureka | Patsnap. (2016, January 27).
• Guidelines for Submitting an Herbicide for Possible Inclusion in Site of Action Classification - HRAC Global. (n.d.).
• The EPA's Proposed Herbicide Strategy and What it Means for Herbicide Use | Agronomic Crops Network - The Ohio State University. (n.d.).
• EPA Releases Guidance on Reduced Residue Chemistry Data Requirements for Seed-Treatment Uses - Bergeson & Campbell, P.C. (2018, February 2).
• Pyriminobac-methyl | 147411-69-6 - Benchchem. (n.d.).
• Determining the Number of Field Trials Required to Register Seed-Treatment Uses - EPA. (2025, October 6).
• Compendium of Herbicide Adjuvants - Purdue University - College of Agriculture. (n.d.).
• CN103392713A - Weeding composition containing penoxsulam and pyriminobac-methyl - Google Patents. (n.d.).
• Effect of Multifunctional Adjuvants on Physical and Chemical Features of Spray Liquid and Efficacy in Sugar Beet - MDPI. (2023, July 29).
• Final Trial Report. (n.d.).

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Application Notes and Protocols for Adsorption and Desorption Studies of Pyriminobac-methyl in Different Soil Types

Introduction

Pyriminobac-methyl is a selective, systemic herbicide primarily used for the post-emergence control of weeds, particularly barnyard grass, in paddy rice cultivation.[1][2] Its mode of action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), which is essential for the biosynthesis of branched-chain amino acids, ultimately leading to the cessation of plant growth.[1][2][3][4] The environmental fate of Pyriminobac-methyl is of significant interest, as its interaction with soil components governs its mobility, bioavailability, and potential for off-site transport, including leaching into groundwater.[3][5] This document provides a comprehensive guide to understanding and performing adsorption and desorption studies of Pyriminobac-methyl in various soil types, offering both theoretical insights and detailed experimental protocols.

Physicochemical Properties of Pyriminobac-methyl

A thorough understanding of the physicochemical properties of Pyriminobac-methyl is fundamental to interpreting its behavior in soil.

Property	Value	Source
IUPAC Name	methyl 2-(4,6-dimethoxypyrimidin-2-yl)oxy-6-[(E)-N-methoxy-C-methylcarbonimidoyl]benzoate	[1][6]
CAS Number	147411-69-6 (for the (E)-isomer)	[6][7]
Molecular Formula	C₁₇H₁₉N₃O₆	[6]
Molecular Weight	361.3 g/mol	[6]
Melting Point	105 - 106 °C	[6]
Water Solubility	9.25 mg/L (at 20°C)	[1]
LogP (Octanol-Water Partition Coefficient)	2.84	[6]

Theoretical Framework: Adsorption and Desorption in Soil

The interaction of Pyriminobac-methyl with soil is a complex process influenced by various soil properties and the chemical nature of the herbicide. Adsorption refers to the accumulation of the herbicide at the solid-liquid interface, while desorption is the release of the adsorbed herbicide back into the soil solution. These processes are critical in determining the herbicide's efficacy, persistence, and potential for environmental contamination.

Several factors influence the extent of adsorption and desorption:

• Soil Organic Matter (OM): Organic matter is a primary sorbent for many organic compounds, including herbicides. The higher the organic matter content, the greater the potential for adsorption.[5][8]

• Clay Content and Type: Clay minerals, with their large surface area and charged surfaces, contribute significantly to the adsorption of herbicides.

• Soil pH: The pH of the soil can affect the surface charge of both the soil colloids and the herbicide molecules, thereby influencing adsorption.

• Cation Exchange Capacity (CEC): CEC is a measure of the soil's ability to hold positively charged ions and can play a role in the adsorption of certain herbicides.

The adsorption and desorption of Pyriminobac-methyl in soil can be described by the Freundlich isotherm model, which is an empirical equation that relates the concentration of a solute on the surface of an adsorbent to the concentration of the solute in the liquid with which it is in contact.[5][8]

The Freundlich equation is expressed as:

Cs = Kf * Ce1/n

Where:

• Cs is the amount of herbicide adsorbed per unit mass of soil (mg/kg).

• Ce is the equilibrium concentration of the herbicide in the solution (mg/L).

• Kf is the Freundlich adsorption coefficient ((mg/kg)/(mg/L)1/n), which indicates the adsorption capacity.

• 1/n is the Freundlich exponent, which reflects the intensity or linearity of the adsorption.

Experimental Workflow for Adsorption-Desorption Studies

The following diagram illustrates the general workflow for conducting a batch equilibrium study for Pyriminobac-methyl.

Caption: Workflow for Pyriminobac-methyl adsorption-desorption batch equilibrium studies.

Detailed Protocols

These protocols are based on the OECD Guideline 106 for the Testing of Chemicals, "Adsorption - Desorption Using a Batch Equilibrium Method," and supplemented with methodologies from published research on Pyriminobac-methyl.[9][10][11][12]

Materials and Reagents

• Pyriminobac-methyl: Analytical standard of known purity (e.g., >99%).[13]

• Soils: A minimum of five different soil types with varying properties (organic carbon content, pH, clay content, and texture) are recommended.[10][12] Soils should be air-dried and sieved through a 2-mm mesh.

• Calcium Chloride (CaCl₂): 0.01 M solution, to be used as the background electrolyte to maintain a constant ionic strength.

• Solvents: Acetonitrile and methanol (HPLC grade), formic acid.

• Reagent Water: Type I or equivalent.

• Centrifuge Tubes: Glass or other non-adsorptive material with screw caps.

• Shaker: Orbital or reciprocating shaker capable of constant temperature incubation.

• Centrifuge: Capable of separating soil from the solution.

• Analytical Instrumentation: High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) system for the quantification of Pyriminobac-methyl.[5][8]

Preliminary Studies (Tier 1)

Before conducting the definitive adsorption and desorption experiments, it is crucial to perform preliminary tests to determine the optimal experimental conditions.[10][12]

• Soil-to-Solution Ratio: Test different ratios (e.g., 1:5, 1:10, 1:20 w/v) to ensure that the percentage of Pyriminobac-methyl adsorbed is between 20% and 80% of the initial amount.

• Equilibration Time: Determine the time required to reach adsorption equilibrium by sampling at various time points (e.g., 0, 2, 4, 8, 16, 24, and 48 hours). A 24-hour equilibration time has been found to be sufficient for Pyriminobac-methyl.[5][8]

• Adsorption to Test Vessels: Run a control without soil to quantify any potential adsorption of Pyriminobac-methyl to the walls of the centrifuge tubes.

Adsorption Isotherm Experiment (Tier 3)

• Preparation of Working Solutions: Prepare a series of Pyriminobac-methyl working solutions in 0.01 M CaCl₂ at different concentrations (e.g., 0.01, 0.1, 0.5, 1.0, and 5.0 mg/L).[5][8]

• Incubation: Add a known mass of air-dried soil (e.g., 2 g) to a series of centrifuge tubes. Add a specific volume of each working solution (e.g., 10 mL) to the tubes.

• Equilibration: Securely cap the tubes and shake them at a constant temperature (e.g., 25 ± 1 °C) for the predetermined equilibration time (e.g., 24 hours).

• Phase Separation: After equilibration, centrifuge the samples at a sufficient speed and duration to obtain a clear supernatant.

• Analysis: Carefully remove an aliquot of the supernatant and analyze the concentration of Pyriminobac-methyl using a validated HPLC-MS/MS method.

• Calculation: The amount of Pyriminobac-methyl adsorbed to the soil (Cs) is calculated by the difference between the initial and equilibrium concentrations in the solution.

Desorption Experiment

• Supernatant Removal: After the adsorption experiment, carefully decant and discard the supernatant from the centrifuge tubes, leaving the soil pellet.

• Addition of Fresh Solution: Add a volume of herbicide-free 0.01 M CaCl₂ solution to the soil pellet, equal to the volume of the supernatant removed.

• Equilibration: Resuspend the soil pellet and shake the tubes under the same conditions as the adsorption experiment for the same equilibration time.

• Phase Separation and Analysis: Centrifuge the samples and analyze the concentration of Pyriminobac-methyl in the supernatant. This represents the amount of desorbed herbicide.

• Calculation: The amount of Pyriminobac-methyl remaining in the soil after desorption can be calculated, and the desorption coefficient (Kdes) can be determined.

Analytical Method: HPLC-MS/MS

A sensitive and selective analytical method is required for the accurate quantification of Pyriminobac-methyl in the soil solution. HPLC-MS/MS is the preferred technique.[5][8]

• Chromatographic Column: A C18 reversed-phase column is suitable for the separation of Pyriminobac-methyl.[5]

• Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of formic acid (e.g., 0.1%), is commonly used.[5][8]

• Mass Spectrometry: The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for selective and sensitive detection.

Data Analysis and Interpretation

The results of the adsorption and desorption experiments should be used to calculate the Freundlich coefficients (Kf and 1/n).

Caption: Data analysis workflow for determining Freundlich isotherm parameters.

The organic carbon-water partition coefficient (Koc) can also be calculated to compare the adsorption of Pyriminobac-methyl across different soils:

Koc = (Kf / % Organic Carbon) * 100

A higher Kf and Koc value indicates stronger adsorption and lower mobility of Pyriminobac-methyl in the soil. The desorption data can be used to assess the reversibility of the adsorption process. Hysteresis, where desorption is slower or less complete than adsorption, can indicate a more tightly bound fraction of the herbicide.

Expected Results

Studies have shown that the adsorption of Pyriminobac-methyl in soil is significantly influenced by the organic matter and clay content.[5] In a study of five different agricultural soils, the Freundlich adsorption coefficients (Kf) for Pyriminobac-methyl ranged from 0.85 to 32.22 mg1-1/n L1/n kg-1.[5][8] The corresponding desorption coefficients (Kf,des) were found to be in the range of 0.78 to 5.02 mg1-1/n L1/n kg-1.[5][8] The mobility of Pyriminobac-methyl was categorized from immobile in soils with high organic matter to highly mobile in soils with low organic matter.[5][8]

Conclusion

The adsorption and desorption characteristics of Pyriminobac-methyl are critical parameters for assessing its environmental risk. The protocols outlined in this document, based on internationally recognized guidelines and published research, provide a robust framework for conducting these studies. By carefully selecting a range of soil types and employing a sensitive analytical method, researchers can generate high-quality data to predict the fate and transport of Pyriminobac-methyl in the terrestrial environment. This information is essential for regulatory agencies, environmental scientists, and the agrochemical industry to ensure the safe and sustainable use of this herbicide.

References

• An aid to consistent conduct, reporting and evaluation of adsorption / desorption studies that use a batch equilibrium method. (2000, January 21).
• Pyriminobac-Methyl 15% WP-Leading Supplier Of Pesticides And Agrochemicals, Delivering Globally|Sino Agro.
• Pyriminobac-methyl | C17H19N3O6 | CID 9604652 - PubChem - NIH.
• Pyriminobac-methyl (Ref: KIH-6127) - AERU. (2026, February 27).
• OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences.
• Pyriminobac-methyl (CAS NO:136191-64-5) - Scimplify.
• Pyriminobac-methyl (E) CAS # 147411-69-6 - AccuStandard.
• Test No. 106: Adsorption -- Desorption Using a Batch Equilibrium Method | OECD. (2000, January 21).
• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. (2022, March 31).
• Pyriminobac-methyl | 147411-69-6 - Benchchem.
• Test No. 121: Estimation of the Adsorption Coefficient (Koc ) on Soil and on Sewage Sludge using High Performance Liquid Chromatography (HPLC) | OECD. (2001, January 22).
• OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH. (2000, January 21).
• Pyriminobac-methyl Herbicide|ALS Inhibitor for Rice Research - Benchchem.
• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils - Copernicus.org. (2022, March 31).
• Soil First of all, we would like to thank you for your valuable comments and suggestions which help us to improve our manuscript.
• Chronic effects of pyriminobac-methyl on the growth and developmental impacts in Pomacea canaliculata - PubMed. (2026, January 19).
• (E)-Pyriminobac-methyl - Traceable Reference Standard for Residue Analysis (CAS 147411-69-6) - WITEGA Laboratorien Berlin-Adlershof GmbH.
• Environmental Chemistry Method for Pyrimethanil in soil - EPA.

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• 10. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
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• 13. (E)-Pyriminobac-methyl - Traceable Reference Standard for Residue Analysis (CAS 147411-69-6) [witega.de]

Technical Notes & Optimization

Technical Support Center: Overcoming Pyriminobac-methyl Resistance in Echinochloa crus-galli

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, agronomists, and drug development professionals dealing with field control failures of Pyriminobac-methyl (an Acetolactate Synthase [ALS] inhibitor) in barnyardgrass (Echinochloa crus-galli). Below, we troubleshoot the molecular mechanisms of resistance, provide self-validating diagnostic protocols, and outline chemical mitigation strategies.

Section 1: Mechanistic Inquiries

Q1: Why does E. crus-galli exhibit sudden, high-level resistance to Pyriminobac-methyl after years of successful control?

A1: Resistance to Pyriminobac-methyl in E. crus-galli typically evolves through two distinct mechanisms. Understanding the causality behind the resistance is critical for designing accurate downstream diagnostic assays:

• Target-Site Resistance (TSR): Continuous herbicidal selection pressure selects for point mutations in the ALS gene. The most frequent amino acid substitutions conferring cross-resistance to ALS inhibitors in Echinochloa spp. occur at the Pro197, Trp574, and Ser653 loci (e.g., Trp574Leu, Pro197Ser) 1. Because E. crus-galli is an allohexaploid species, the presence of multiple sensitive wild-type alleles can dilute the phenotypic expression of a heterozygous mutation, complicating early detection 2.

• Non-Target-Site Resistance (NTSR): This mechanism is characterized by the enhanced metabolic detoxification of the herbicide before it can bind to the ALS enzyme. Recent molecular characterizations have identified the overexpression of Cytochrome P450 enzymes—specifically CYP81A68 —as the primary driver of metabolic resistance to both ALS and ACCase inhibitors in this species 3.

Fig 1. Dual mechanistic pathways of Pyriminobac-methyl resistance in E. crus-galli.

Section 2: Diagnostic Assays & Troubleshooting

Q2: How can I definitively distinguish between TSR and CYP450-mediated NTSR in my greenhouse screening?

A2: To isolate the mechanism, you must decouple metabolic detoxification from target-site insensitivity. This is achieved through a self-validating synergistic bioassay using Malathion. Malathion acts as a suicide inhibitor of Cytochrome P450 enzymes. If pre-treatment with Malathion restores the weed's sensitivity to Pyriminobac-methyl, the resistance is primarily metabolic (NTSR) 3. If the plant survives despite P450 inhibition, a target-site mutation (TSR) is likely present [[1]]().

Protocol 1: Malathion-Synergized Dose-Response Assay

• Plant Preparation: Cultivate suspected resistant (R) and known susceptible (S) E. crus-galli biotypes to the 3- to 4-leaf stage under controlled greenhouse conditions (25°C/20°C day/night, 14h photoperiod).

• Inhibitor Pre-treatment: Apply Malathion at 1,000 g a.i. ha⁻¹ using a track sprayer calibrated to deliver 200 L ha⁻¹. Allow 2 hours for foliar absorption and complete P450 inhibition.

• Herbicide Application: Apply Pyriminobac-methyl at varying logarithmic doses (e.g., 0, 0.25X, 0.5X, 1X, 2X, 4X, 8X, 16X the recommended field rate of ~30 g a.i. ha⁻¹).

• Data Collection: Harvest above-ground biomass 21 days after treatment (DAT). Dry at 70°C for 72 hours and record the dry weight.

• Statistical Analysis: Calculate the GR₅₀ (dose required to reduce biomass by 50%) using a four-parameter log-logistic curve to determine the Resistance Index (RI).

Table 1: Expected Quantitative Shifts in GR₅₀ (Pyriminobac-methyl)

Biotype	Treatment	GR₅₀ (g a.i. ha⁻¹)	Resistance Index (RI)	Interpretation
Susceptible (S)	Herbicide Only	15.2	1.0	Baseline sensitivity
Susceptible (S)	Malathion + Herbicide	14.8	0.97	No metabolic resistance
Resistant (R1)	Herbicide Only	456.0	30.0	High-level resistance
Resistant (R1)	Malathion + Herbicide	22.5	1.48	NTSR (CYP450 mediated) confirmed
Resistant (R2)	Herbicide Only	>1000	>65.0	Extreme resistance
Resistant (R2)	Malathion + Herbicide	>1000	>65.0	TSR (ALS mutation) confirmed

Section 3: Molecular Troubleshooting

Q3: My ALS gene sequencing for Echinochloa crus-galli is yielding noisy chromatograms and inconsistent mutation profiles. How do I resolve this?

A3: The genomic complexity of E. crus-galli (2n = 6x = 54) means it carries up to three distinct full-length copies of the ALS gene across its subgenomes 2. When using universal ALS primers, you are co-amplifying these homoeologs. The resulting overlapping peaks in standard Sanger sequencing mimic heterozygous mutations or obscure true resistance alleles. To resolve this, you must shift from universal amplification to allele-specific diagnostic markers.

Protocol 2: Resolving Allohexaploid ALS Mutations

• DNA Extraction: Use a CTAB-based method with a high-salt wash to remove polysaccharides common in Echinochloa species, ensuring high-fidelity PCR amplification.

• Assay Selection: Abandon universal Sanger sequencing. Instead, utilize Single Nucleotide-Amplified Polymorphism (SNAP) or PCR Allele Competitive Extension (PACE) assays specifically validated for E. crus-galli4.

• Targeted Amplification: Run the PACE assay targeting the specific point mutations known to confer resistance (W574L, S653N, A122T, and A205N) 4.

• Validation: For discrepancies, resolve using targeted Nanopore sequencing to phase the alleles accurately across the hexaploid genome 4.

Fig 2. Experimental workflow for diagnosing TSR vs. NTSR in resistant biotypes.

Section 4: Drug Development & Field Mitigation

Q4: If a population is confirmed to have CYP81A68-mediated metabolic resistance, what alternative chemistries should we prioritize for field mitigation?

A4: CYP81A68 is a generalist detoxifier that confers broad cross-resistance to both ALS inhibitors (e.g., Pyriminobac-methyl, Penoxsulam) and ACCase inhibitors (e.g., Cyhalofop-butyl) 3. To break this resistance cycle, drug development professionals and agronomists must pivot to herbicides with distinct Modes of Action (MOA) that are not substrates for this specific P450 isoform.

Table 2: Alternative Herbicidal MOAs for CYP81A68-Resistant E. crus-galli

Herbicide	HRAC Group	Target Site / MOA	Efficacy on NTSR Biotypes
Quinclorac	4 (Legacy O)	Synthetic Auxin	High (Requires monitoring for specific resistance)
Propanil	6 (Legacy C3)	PSII Inhibitor	High (Effective contact herbicide)
Butachlor	15 (Legacy K3)	VLCFA Inhibitor	High (Pre-emergence control) 2
Thiobencarb	15 (Legacy N)	Lipid Synthesis Inhibitor	High (Pre-emergence control) 2

References

• CYP81A68 confers metabolic resistance to ALS and ACCase-inhibiting herbicides and its epigenetic regulation in Echinochloa crus-galli.
• Multiple-herbicide resistance in Echinochloa crus-galli var. formosensis, an allohexaploid weed species, in dry-seeded rice. PubMed.
• Different Mutations Providing Target Site Resistance to ALS- and ACCase-Inhibiting Herbicides in Echinochloa spp.
• Variability and spatial distribution of ALS-inhibitor resistance mechanisms in Brazilian Echinochloa crus-galli. PubMed.

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• 3. researchgate.net [researchgate.net]
• 4. Variability and spatial distribution of ALS-inhibitor resistance mechanisms in Brazilian Echinochloa crus-galli - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficacy of Pyriminobac-methyl with Adjuvants

As a Senior Application Scientist, this guide is designed to provide you, our fellow researchers and drug development professionals, with in-depth technical support for optimizing the performance of Pyriminobac-methyl. The efficacy of any herbicide is not solely dependent on its active ingredient but is critically influenced by its formulation and application. Adjuvants are the key to unlocking the full potential of Pyriminobac-methyl, ensuring it reaches its target site in the plant effectively. This guide moves beyond simple instructions to explain the causality behind experimental choices, empowering you to troubleshoot and enhance your research outcomes.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational knowledge required to work effectively with Pyriminobac-methyl and adjuvants.

Q1: What is Pyriminobac-methyl and its fundamental mode of action?

Q2: Why are adjuvants critical when conducting experiments with Pyriminobac-methyl?

Adjuvants are substances added to a spray solution to modify the biological activity or the physical characteristics of the spray mixture.[7] Their use is critical for overcoming several barriers that prevent the active ingredient, Pyriminobac-methyl, from reaching its target site (the ALS enzyme) within the plant.[8]

Key reasons for using adjuvants include:

• Overcoming Leaf Surface Barriers: Plant leaves have a waxy, water-repellent cuticle that can cause aqueous spray droplets to bead up and roll off.[8][9] Adjuvants like surfactants reduce the surface tension of the droplets, allowing them to spread over a larger area, which increases retention and the potential surface area for absorption.[7][8][9][10]

• Enhancing Penetration: The waxy cuticle is a significant barrier to herbicide uptake. Activator adjuvants, especially oil concentrates, can help dissolve or disrupt this wax layer, facilitating the movement of Pyriminobac-methyl into the plant tissue.[8][11]

• Improving Environmental Stability: Adjuvants can increase the rainfastness of an application and slow the evaporation of the spray droplet, keeping the herbicide in a soluble form on the leaf surface for a longer period, which enhances absorption.[8][12][13]

• Standardizing Spray Solutions: Water quality can significantly impact herbicide performance. Utility adjuvants can condition the water to prevent the deactivation of the active ingredient.[7][14]

Failing to use the correct adjuvant can lead to a significant reduction in herbicide efficacy, sometimes by as much as 30-90%, resulting in inconsistent and unreliable experimental data.[15]

Q3: What are the primary categories of adjuvants I should consider for my experiments?

Adjuvants can be broadly classified into two main groups: activator adjuvants, which directly enhance the herbicide's activity, and utility modifiers, which improve the application characteristics.[14][16]

Adjuvant Category	Type	Primary Function	Common Examples
Activator Adjuvants	Surfactants (Non-ionic, Organosilicone)	Reduce surface tension, improve spreading and wetting on the leaf surface.[7][8][17]	Non-ionic Surfactants (NIS), Silicone-based surfactants.[18]
Oil Concentrates	Enhance penetration through the waxy leaf cuticle, slow droplet drying.[12][17][19]	Crop Oil Concentrates (COC), Methylated Seed Oils (MSO).[11][14]
Nitrogen Fertilizers	Condition hard water, may increase herbicide uptake by tricking the plant.[14][17][20]	Ammonium Sulfate (AMS), Urea Ammonium Nitrate (UAN).[14]
Utility Modifiers	Water Conditioners	Sequester hard water cations (e.g., Ca²⁺, Mg²⁺) that can antagonize herbicides.[7]	Ammonium Sulfate (AMS), Citric Acid.[7][21]
Spray Solution Modifiers	Affect the physical properties of the spray solution.	Drift control agents, anti-foaming agents, buffering agents.[7][22]

Table 1: Summary of common adjuvant types and their primary functions.

Q4: How do I select the most appropriate adjuvant for my Pyriminobac-methyl experiment?

The selection process is a systematic evaluation based on the experimental objective, target species, and environmental conditions. A one-size-fits-all approach is rarely optimal.

Here is a logical workflow for adjuvant selection:

Caption: Adjuvant selection workflow for Pyriminobac-methyl.

Section 2: Troubleshooting Guide - Common Experimental Issues

This section provides solutions to specific problems you may encounter during your research.

Issue 1: Poor Weed Control / Reduced Efficacy

• Q: My Pyriminobac-methyl application is showing lower-than-expected efficacy against the target weed. What are the likely adjuvant-related causes?

  A: Sub-optimal efficacy is often traced back to the interaction between the spray droplet and the leaf surface. If the adjuvant system is not correctly matched to the target weed and conditions, the active ingredient may not be delivered effectively.

  • Causality 1: Poor Spreading and Retention. On weeds with waxy or hairy leaves, spray droplets without an effective surfactant will bead up and have minimal contact with the surface, leading to runoff.[8][10] A Non-ionic Surfactant (NIS) is the baseline solution, as it reduces surface tension and flattens the droplet, increasing coverage.[10][19] For exceptionally difficult-to-wet surfaces, an organosilicone surfactant can provide superior spreading properties.[11][18]

  • Causality 2: Insufficient Cuticular Penetration. During hot, dry, or otherwise stressful conditions, weeds develop a thicker waxy cuticle to conserve water.[15] In this scenario, a standard NIS may not be sufficient to facilitate herbicide uptake. Oil-based adjuvants are required.

    • Crop Oil Concentrates (COC): These blends of petroleum-based oil and surfactant work by softening and dissolving the waxy cuticle, allowing the herbicide to penetrate more easily.[11][12][19][23]

    • Methylated Seed Oils (MSO): Derived from vegetable oils, MSOs are more aggressive than COCs at dissolving the leaf cuticle, resulting in faster and greater herbicide absorption.[7][11][23] They are particularly effective for systemic herbicides under tough environmental conditions.[23]

  • Troubleshooting Protocol: Conduct a side-by-side comparison. Prepare Pyriminobac-methyl solutions with no adjuvant (control), with NIS, with COC, and with MSO at their recommended rates. Apply to your target weed species under controlled conditions and evaluate efficacy at set time points. This will empirically determine the most effective adjuvant system for your specific scenario.

Issue 2: Inconsistent Results Across Different Water Sources

• Q: I'm collaborating with another lab, and we are getting different results using the same protocol. Could our different water sources be the cause?

  A: Absolutely. This is a classic and often overlooked source of experimental variability. The problem is typically "hard water," which contains high levels of dissolved mineral cations like calcium (Ca²⁺), magnesium (Mg²⁺), and iron (Fe³⁺).

  • Causality: Cation Antagonism. Pyriminobac-methyl, like many herbicides, can be antagonized by these positively charged cations. The cations can bind to the herbicide molecule, forming a less soluble complex that is not readily absorbed by the plant.[7] This effectively reduces the concentration of active herbicide in the spray solution.

  • The Solution: Water Conditioners. The most common and effective water conditioner is spray-grade Ammonium Sulfate (AMS).[7][14][21] When added to the water before the herbicide, the sulfate ions (SO₄²⁻) in AMS bind with the hard water cations, preventing them from interacting with the Pyriminobac-methyl.[7] Additionally, the ammonium ion (NH₄⁺) may slightly acidify the solution and can form an ammonium salt with the herbicide, which can enhance foliar absorption.[7][20]

  • Troubleshooting Protocol: The Jar Test. Before any large-scale experiment, perform a simple jar test to check for physical compatibility and potential water issues. See the detailed protocol in Section 3. This small step can save significant time and resources by identifying incompatibilities early.[24][25]

Issue 3: Tank Mixing and Formulation Problems

• Q: When I prepare my spray solution, I'm seeing clumps, precipitates, or layers forming in the tank. What is causing this incompatibility?

  A: This is a sign of physical or chemical incompatibility.[25] Physical incompatibility is a failure of the components to stay uniformly mixed, leading to issues like clogged nozzles and uneven application.[24][25] It is often caused by an incorrect mixing order, insufficient agitation, or highly concentrated solutions.[24][26]

  • Causality: Incorrect Mixing Order. The order in which you add products to the spray tank is critical, especially with complex mixtures involving different formulation types (e.g., wettable powders, emulsifiable concentrates). Adding an oil-based product before a water-dispersible granule, for instance, can cause the oil to coat the granule, preventing it from properly dissolving.[25][27]

  • The Solution: Follow the W-A-L-E-S (or D-A-L-E-S) Mixing Order. This acronym provides a reliable sequence for adding products to the tank. Always start with the tank at least 50% full of water and maintain good agitation throughout the process.[26][27]

    • W (or D ): Water-dispersible granules (WDG or DG) and Wettable powders (WP). Pre-slurrying these with a small amount of water before adding is best practice.

    • A : Agitate thoroughly to ensure all dry products are fully dispersed.

    • L : Liquid flowables (F/FL) and Suspension concentrates (SC).

    • E : Emulsifiable concentrates (EC).

    • S : Solutions (S) and Soluble powders (SP).

    • Finally, add activator adjuvants like Surfactants (NIS) or Oil Concentrates (COC/MSO).

Issue 4: Potential for Crop / Non-Target Phytotoxicity

• Q: I've successfully enhanced my herbicide's efficacy, but now I'm seeing damage on my crop or other non-target plants. Is my adjuvant too "hot"?

  A: This is a critical balancing act in herbicide research. The same mechanisms that enhance penetration into weeds can also increase uptake into desirable plants, causing phytotoxicity (chemical injury).[28]

  • Causality: Overly Aggressive Penetration. Adjuvants like MSOs and, to a lesser extent, COCs are very effective at disrupting the leaf cuticle.[7][11] This enhanced absorption can overwhelm a crop's natural tolerance mechanisms, leading to spotting, yellowing, or burning. The risk of injury increases under hot, humid conditions when the plant cuticle is naturally thinner and more permeable.[14][15]

  • Troubleshooting & Mitigation:

    • Re-evaluate Adjuvant Choice: If phytotoxicity is observed with an MSO, consider switching to a COC or a high-quality NIS, which are generally safer on crops.[14]

    • Conduct a Dose-Response Test: Before large-scale application, test your Pyriminobac-methyl and adjuvant combination at several rates (e.g., 0.5x, 1x, 2x the target rate) on a small number of crop plants to identify the threshold for injury.

    • Consider Environmental Conditions: Avoid applying combinations with "hot" adjuvants during periods of high heat, humidity, or other plant stress, as this can increase the likelihood of crop injury.

Section 3: Key Experimental Protocols & Data

Protocol 1: Standardized Jar Test for Compatibility Assessment

This test should be performed whenever using a new tank mix combination or a different water source.[25]

Materials:

• A clean, clear glass quart jar with a lid.

• The same water source that will be used for the application.

• Pipettes or syringes for accurate measurement.

• All components of the planned spray mixture (Pyriminobac-methyl, adjuvants, etc.).

Procedure:

• Fill the jar halfway with the carrier water.

• Add the components one at a time, in the correct W-A-L-E-S mixing order. Add them in proportion to their planned application rates. For example, if the spray volume is 25 gallons/acre, a 1-quart jar represents 1/100th of that volume.

• Cap the jar and shake vigorously for 15-30 seconds after adding each component.

• Let the jar stand for 15-30 minutes and observe.

• Evaluation: Look for any signs of incompatibility, such as the formation of flakes, crystals, sludge, or gels.[24] Check if the solution separates into layers. If any of these occur, the mixture is physically incompatible and should not be used.

Protocol 2: Step-by-Step Adjuvant Efficacy Screening Assay

Objective: To determine the optimal activator adjuvant for enhancing Pyriminobac-methyl efficacy on a target weed species.

Procedure:

• Plant Propagation: Grow the target weed species in uniform pots under controlled greenhouse conditions until they reach the desired growth stage for application (e.g., 3-4 leaf stage).

• Treatment Preparation:

  • Calculate the amount of Pyriminobac-methyl needed for a standard 1x application rate.

  • Prepare separate stock solutions of Pyriminobac-methyl in water containing:

    • Treatment 1: No Adjuvant (Negative Control)

    • Treatment 2: Non-ionic Surfactant (NIS) at 0.25% v/v

    • Treatment 3: Crop Oil Concentrate (COC) at 1% v/v

    • Treatment 4: Methylated Seed Oil (MSO) at 1% v/v

  • Include a "water only" spray as a second control.

• Application: Use a research-grade track sprayer to apply each treatment uniformly to a set of replicate plants (minimum of 4 replicates per treatment).

• Evaluation:

  • At 7, 14, and 21 days after treatment (DAT), visually assess weed control on a scale of 0% (no effect) to 100% (complete plant death).

  • At 21 DAT, harvest the above-ground biomass for each plant, dry in an oven, and weigh to obtain a quantitative measure of growth reduction compared to the untreated control.

• Analysis: Analyze the data using ANOVA to determine if there are significant differences in efficacy between the adjuvant treatments.

Section 4: Visual Guides

Caption: Mechanisms of adjuvant action on herbicide uptake.

References

• Adjuvant Use With Herbicides: Factors to Consider. (n.d.). Purdue Extension. Retrieved from [Link]

• Adjuvants with Herbicides. When and Why They Are Needed. (2024, May 20). Crop Protection Network. Retrieved from [Link]

• Hartzler, B. (n.d.). Role of spray adjuvants with postemergence herbicides. Iowa State University, Integrated Crop Management. Retrieved from [Link]

• How to Help Herbicides Adhere | Surfactants. (2021, April 28). Lawn Solutions Australia. Retrieved from [Link]

• How Nonionic Surfactants Changed the Way We Approach Weed Management. (2023, May 9). Retrieved from [Link]

• Optimizing Surfactant Formulation for Enhanced Herbicide Efficacy. (2026, March 21). Eureka by PatSnap. Retrieved from [Link]

• Crop Oil Concentrate vs. Non-Ionic Surfactant: What's the Difference? (2025, July 9). FBN. Retrieved from [Link]

• Adjuvants for Enhancing Herbicide Performance. (n.d.). Apparent Ag. Retrieved from [Link]

• Does ammonium sulfate added to a herbicide mix improve weed control? (n.d.). AdvanSix. Retrieved from [Link]

• Understanding different kinds of Adjuvants and Surfactants. (2024, November 25). Retrieved from [Link]

• Oil Based Adjuvants. (n.d.). Chemorse. Retrieved from [Link]

• Put 1 spoonful of this in your herbicide and you will never kill weeds like before. (2023, May 16). YouTube. Retrieved from [Link]

• Spray Grade Ammonium Sulphate Herbicide Adjuvant 25kg. (n.d.). Nuturf. Retrieved from [Link]

• What's the Difference Between Crop Oil Concentrates vs. Methylated Seed Oils? (2025, July 21). FBN. Retrieved from [Link]

• Crop Oil adjuvant for improved pesticide absorption. (n.d.). CHS Agronomy. Retrieved from [Link]

• Pyriminobac-methyl (Ref: KIH-6127). (2026, February 27). AERU. Retrieved from [Link]

• Pyriminobac-methyl | C17H19N3O6 | CID 9604652. (n.d.). PubChem - NIH. Retrieved from [Link]

• Prevent Phytotoxicity: Check Real-Time Spray Safety. (2022, October 8). Agrio. Retrieved from [Link]

• Avoiding Common Tank Mixing Issues. (2020, February 20). Agrion Crop Solutions®. Retrieved from [Link]

• Weeding composition containing pyrazosulfuron ethyl and pyriminobac-methyl. (n.d.). Google Patents.

• Discovery and development of pyriminobac-methyl - A novel herbicide. (n.d.). ResearchGate. Retrieved from [Link]

• Weeding composition containing penoxsulam and pyriminobac-methyl. (n.d.). Google Patents.

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. (2022, March 31). Copernicus.org. Retrieved from [Link]

• Herbicides and Adjuvants. (2015, December 2). IntechOpen. Retrieved from [Link]

• Effect of Adjuvants on Herbicidal Activity and Selectivity of Three Phytotoxins Produced by the Fungus, Stagonospora cirsii. (2020, November 21). PMC. Retrieved from [Link]

• Poor tank mixing & incompatibility risks plant health. (2023, February 9). Nichino UK. Retrieved from [Link]

• Avoid Tank Mixing Errors. (2025, June 24). Purdue University - College of Agriculture. Retrieved from [Link]

• Pesticide Tank Mix Incompatibility. (2021, November 9). Exacto Inc. Retrieved from [Link]

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Technical Support Center: Troubleshooting Poor Pyriminobac Efficacy in Field Conditions

Introduction

Section 1: Initial Diagnostic Workflow

When poor weed control is observed, it is crucial to avoid immediately assuming chemical resistance. A logical, step-by-step investigation of application parameters, environmental conditions, and biological factors will often reveal the root cause. This workflow provides a high-level diagnostic path.

Caption: Mechanism of target-site resistance to ALS-inhibiting herbicides like Pyriminobac.

Section 3: Experimental Protocols

Protocol 1: Whole-Plant Herbicide Resistance Confirmation Assay

This protocol is adapted from established methods for robust herbicide resistance testing and is essential for confirming resistance status when other factors have been eliminated. [6][7][8][9] Objective: To determine if a weed population that survived a field application of Pyriminobac is resistant compared to a known susceptible population.

Materials:

• Seeds from the putative resistant (R) population, collected from at least 15-30 surviving plants in the field. [9]* Seeds from a known susceptible (S) population of the same weed species.

• Pots (e.g., 10 cm diameter) with standard potting mix.

• Controlled environment (greenhouse or growth chamber).

• Research-grade sprayer calibrated for accurate application.

• Pyriminobac-methyl formulation and recommended adjuvant (e.g., MSO).

• Untreated controls for both R and S populations.

Methodology:

• Seed Germination: Germinate seeds of both R and S populations. If dormancy is an issue, pre-treatment (e.g., stratification, potassium nitrate) may be necessary. [6]2. Transplanting: Once seedlings reach a similar, early growth stage (e.g., 1-2 leaves), transplant them into individual pots. Grow them under optimal conditions (adequate light, water, and temperature) until they reach the target stage for application as specified on the herbicide label. [9]3. Herbicide Preparation & Application:

  • Prepare a dose-response series of Pyriminobac. This should include: 0x (untreated control), 0.5x, 1x (recommended field rate), 2x, 4x, and 8x the recommended rate.

  • Prepare each solution with the recommended type and rate of adjuvant.

  • Treat a minimum of 5-10 replicate plants from each population (R and S) at each dose level.

  • Apply the herbicide using a calibrated sprayer to ensure uniform coverage. [8]4. Evaluation:

  • Return plants to the controlled environment.

  • Assess plant mortality or biomass reduction 21-28 days after treatment. [10]A plant is considered dead if it shows no new growth. [7] * Record the number of surviving plants at each dose for both populations.

• Data Analysis:

  • Calculate the percentage of survival at each dose.

  • Determine the herbicide rate that causes 50% growth reduction or mortality (GR₅₀ or LD₅₀) for both R and S populations.

  • Calculate the Resistance Index (RI) by dividing the GR₅₀ of the resistant population by the GR₅₀ of the susceptible population (RI = GR₅₀-R / GR₅₀-S). An RI greater than 2-3 is typically considered indicative of resistance.

Section 4: Frequently Asked Questions (FAQs)

Q: What are the typical symptoms of Pyriminobac injury on a susceptible weed? A: Symptoms develop relatively slowly. They begin with the cessation of growth within a few days of application. This is followed by chlorosis (yellowing) of the newest growth (meristems), progressing to necrosis (tissue death) and eventual plant death over several weeks. [5][11] Q: Can Pyriminobac be tank-mixed with other herbicides? A: Yes, Pyriminobac is often used in combination with other herbicides to broaden the spectrum of weed control and as a resistance management strategy. [1][12]However, it is imperative to perform a jar test for physical compatibility before mixing and to consult product labels for any known antagonisms.

Q: How does soil type affect Pyriminobac efficacy? A: While Pyriminobac is primarily a foliar-absorbed herbicide, soil properties can play a role, especially in pre-emergence applications or if significant amounts of the herbicide reach the soil. Herbicides can be adsorbed to soil organic matter and clay particles, which can reduce their availability for root uptake. [13][14]One study found that Pyriminobac's mobility was lower in soils with higher organic matter and clay content. [13] Q: How can I proactively manage and prevent the development of Pyriminobac resistance? A: Preventing resistance is a cornerstone of sustainable weed management. Key strategies include:

• Rotate Herbicide Modes of Action: Avoid using only ALS inhibitors year after year. Rotate with or tank-mix herbicides from different WSSA/HRAC groups.

• Use Full Labeled Rates: Cutting rates can allow partially resistant individuals to survive and reproduce.

• Employ Integrated Weed Management (IWM): Combine chemical control with cultural practices like crop rotation, cover crops, and mechanical weeding to reduce selection pressure.

• Scout Fields Regularly: Monitor for weed escapes and test any suspicious populations early. [10]

References

• Hort Innovation. (n.d.). Herbicide performance: Environmental factors. Retrieved from [Link]

• Council of Australasian Weed Societies. (n.d.). Effect of environmental factors on herbicide performance. Retrieved from [Link]

• Tranel, P. J., & Wright, T. R. (2017). Resistance of weeds to ALS-inhibiting herbicides: what have we learned?. Weed Science, 50(6), 700-712. Retrieved from [Link]

• Varanasi, V. K., et al. (2016). Climate Change Influence on Herbicide Efficacy and Weed Management. In Advances in Plants & Agriculture Research. Retrieved from [Link]

• Powles, S. B., & Yu, Q. (2010). Evolution in action: plants resistant to herbicides. Annual Review of Plant Biology, 61, 317-347. Retrieved from [Link]

• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. JoVE (Journal of Visualized Experiments), (101), e52839. Retrieved from [Link]

• Department of Primary Industries and Regional Development. (2024). Factors affecting herbicide performance. Retrieved from [Link]

• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Request PDF. Retrieved from [Link]

• GRDC. (2025). Impact of environmental factors on herbicide activity. Retrieved from [Link]

• Adamczewski, K., & Matysiak, K. (2011). The mechanism of resistance to ALS-inhibiting herbicides in biotypes of wind bent grass (Apera spica-venti L.) with cross and multiple resistance. Journal of Plant Protection Research, 51(4), 433-438. Retrieved from [Link]

• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. PubMed. Retrieved from [Link]

• Tranel, P. J., & Wright, T. R. (2002). Resistance of weeds to ALS-inhibiting herbicides: what have we learned?. ResearchGate. Retrieved from [Link]

• Panozzo, S., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. PMC. Retrieved from [Link]

• AERU. (2026). Pyriminobac-methyl (Ref: KIH-6127). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyriminobac-methyl | C17H19N3O6 | CID 9604652. PubChem. Retrieved from [Link]

• Iowa State University Extension. (n.d.). Principles of Weed Control: Herbicides that Inhibit ALS. Retrieved from [Link]

• European Weed Research Society. (2017). European Guidelines to conduct herbicide resistance tests. Retrieved from [Link]

• Masatoshi, T., et al. (2002). Discovery and development of pyriminobac-methyl - A novel herbicide. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN103392723A - Weeding composition containing pyrazosulfuron ethyl and pyriminobac-methyl.

• Nutrien Ag Solutions. (2019). Adjuvants Play Role Herbicide Performance. Retrieved from [Link]

• Wang, H., et al. (2022). Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. SOIL, 8(1), 215-227. Retrieved from [Link]

• Crop Protection Network. (2024). Adjuvants with Herbicides. When and Why They Are Needed. Retrieved from [Link]

• ResearchGate. (2024). Adjuvants in agriculture: roles, mechanisms, and market trends. Retrieved from [Link]

• Hartzler, B. (n.d.). The Effects of Adjuvants on Herbicide Efficacy. Iowa State University Extension. Retrieved from [Link]

• Wang, H., et al. (2022). Environmental behaviors of (E) pyriminobac-methyl in agricultural soils. Copernicus.org. Retrieved from [Link]

• Mu, J., et al. (2007). EFFECTS OF WOOD VINEGAR AND SULFONYLUREA-BASED HERBICIDES ON THE GROWTH AND PROTEIN FORMATION OF BARNYARDGRASS (Echinochloa crus-galli). CABI Digital Library. Retrieved from [Link]

• Deer, H. M., & Beard, R. (2001). Effect of Water pH on the Chemical Stability of Pesticides. Utah State University Extension. Retrieved from [Link]

• Hock, W. K. (1994). Effect of pH on Pesticide Stability and Efficacy. Perennial Plants, 2(2). Retrieved from [Link]

• Al-Adham, I. S. I., & Qasem, J. R. (2019). Effect of water "pH" on the stability of Pirimicarb. ResearchGate. Retrieved from [Link]

• El-Shazly, M. M., & Hussien, M. S. (2014). Identification and Mechanism of Echinochloa crus-galli Resistance to Fenoxaprop-p-ethyl with respect to Physiological and Anatomical Differences. PMC. Retrieved from [Link]

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• 3. Pyriminobac-methyl (Ref: KIH-6127) [sitem.herts.ac.uk]
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Impact of soil properties on Pyriminobac-methyl bioavailability and degradation

Welcome to the Technical Support Center for Pyriminobac-methyl (EPM) soil dynamics. This resource is engineered for researchers, analytical chemists, and drug development professionals investigating the bioavailability, degradation kinetics, and environmental fate of EPM—a highly potent pyrimidine benzoic acid ester herbicide.

Below, you will find a mechanistic breakdown of EPM behavior, field-troubleshooting FAQs, standardized experimental protocols, and quantitative reference data to ensure the scientific integrity of your environmental risk assessments.

Mechanistic Overview: Soil Property Interactions

Understanding the causality behind EPM's environmental behavior is critical. Unlike many weak-acid herbicides where soil pH dictates ionization and mobility, EPM's bioavailability and degradation are overwhelmingly governed by Organic Matter (OM) content, Cation Exchange Capacity (CEC), and clay content [1].

High OM and CEC provide abundant reactive sites, leading to a high Freundlich adsorption coefficient ( Kf_ads​ ). This immobilization reduces microbial bioavailability but simultaneously accelerates abiotic degradation (the predominant breakdown pathway for EPM), drastically lowering the risk of groundwater leaching [1].

Mechanistic pathways of Pyriminobac-methyl soil dynamics, highlighting OM/CEC dominance over pH.

Troubleshooting & FAQs

Q1: Why is EPM leaching heavily in our Anthrosol and Ferralsol test plots despite normal application rates? A: EPM leaching is highly dependent on soil texture and organic composition rather than pH. Anthrosols and Ferralsols typically exhibit lower OM and CEC compared to soils like Phaeozems. Low OM results in a low adsorption affinity and a high desorption capacity [1]. Consequently, the herbicide remains in the mobile aqueous phase, categorizing its mobility as "highly mobile" to "slightly mobile," which significantly increases groundwater contamination risk.

Q2: We observe no significant difference in EPM degradation rates between sterilized and unsterilized soil samples. Is our microbial assay failing? A: No, your assay is likely accurate and self-validating. The degradation of EPM is predominantly abiotic [1]. In laboratory studies, between 30 and 120 days of incubation, first-order kinetic models show nearly identical dissipation rates in sterilized versus unsterilized soils. This occurs because the high adsorption affinity of EPM to OM reduces its bioavailability for microbial consumption, shifting the primary dissipation burden to abiotic chemical hydrolysis and surface-catalyzed reactions [1].

Q3: Does adjusting soil pH via liming reduce EPM bioavailability and persistence? A: No. Adjusting soil pH will not significantly alter EPM's leaching rate or bioavailability. Extensive laboratory simulation experiments across diverse agricultural soils have demonstrated that there are no significant relationships between soil pH and the leaching rate of EPM [1]. To immobilize EPM and accelerate its degradation, you should focus on organic soil amendments to increase OM and CEC, which act as extracellular electron acceptors and facilitate abiotic reduction [2].

Standardized Experimental Workflows

To ensure trustworthiness and reproducibility in your environmental fate studies, utilize the following self-validating protocols for EPM analysis.

Protocol A: Adsorption-Desorption Kinetics (Freundlich Model)

Purpose: To determine the Kf_ads​ and Kf_des​ coefficients of EPM in target soils.

• Soil Preparation: Air-dry and sieve 5.0 g of target soil (2 mm mesh) into 50 mL PTFE centrifuge tubes.

• Spiking: Add 5.0 mL of 0.01 M CaCl2​ background solution containing EPM at varying initial concentrations (e.g., 0.01, 0.10, 0.50, 1.00, and 5.00 mg/L). The CaCl2​ maintains constant ionic strength.

• Equilibration (Adsorption): Shake the tubes horizontally at 150 rpm for 24 hours at 25°C in the dark (24 h is the established equilibrium time for EPM) [1].

• Phase Separation: Centrifuge the samples at 4000 rpm for 10 minutes. Decant and filter the supernatant through a 0.22 μm PTFE syringe filter.

• Desorption Phase: Replace the removed supernatant with exactly 5.0 mL of EPM-free 0.01 M CaCl2​ . Shake for an additional 24 hours, centrifuge, and filter.

• Quantification: Analyze the supernatants using UHPLC-MS/MS. Calculate the adsorbed amount by the concentration difference and fit the data to the logarithmic Freundlich equation: logCs​=logKf​+n1​logCe​ .

Protocol B: First-Order Soil Degradation Assay

Purpose: To calculate the half-life ( t1/2​ ) of EPM under aerobic, anaerobic, or sterilized conditions.

• Matrix Setup: Place 20.0 g of sieved soil into 250 mL Erlenmeyer flasks. Adjust soil moisture to 60% of its maximum water holding capacity (MWHC). For sterile controls, autoclave the soil at 121°C for 1 hour on three consecutive days prior to moisture adjustment.

• Inoculation: Spike the soil with EPM standard solutions to achieve final concentrations of 0.01, 0.2, and 2.0 mg/kg. Mix thoroughly to ensure homogenous distribution.

• Incubation: Seal flasks with breathable cotton plugs (for aerobic) or purge with N2​ and seal tightly (for anaerobic). Incubate at 25°C in the dark.

• Sampling Timeline: Destructively sample triplicate flasks at days 0, 1, 3, 5, 7, 14, 21, 30, 60, 90, and 120.

• Extraction (QuEChERS): Extract the soil using 10 mL acetonitrile. Add partitioning salts (4g MgSO4​ , 1g NaCl ), shake vigorously, and centrifuge. Clean the supernatant using dSPE (e.g., PSA and C18 sorbents) [3].

• Kinetic Modeling: Quantify via UHPLC-MS/MS. Plot ln(Ct​/C0​) versus time ( t ) to verify first-order kinetics and calculate t1/2​=kln(2)​ .

Quantitative Data Reference

The following table synthesizes the expected kinetic and mobility parameters of EPM across various soil classifications to benchmark your experimental results.

Soil Type (FAO Classification)	Relative OM & CEC	EPM Mobility Category	Aerobic Half-Life ( t1/2​ )	Groundwater Contamination Risk
Phaeozems (S1)	High	Immobile	~37.5 days	Low
Anthrosol (S2)	Low-Moderate	Slightly Immobile	~50.2 days	Moderate
Ferralsol (S3)	Low	Highly Mobile	~66.0 days	High
Alisol (S4)	Low-Moderate	Slightly Mobile	~55.4 days	High
Plinthosol (S5)	Low-Moderate	Slightly Mobile	~58.3 days	High

(Note: Data parameters are generalized from standardized laboratory simulation experiments [1].)

References

• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils Source: SOIL (Copernicus Publications) URL:[Link]

• Concurrent Analysis of Tiafenacil and Its Transformation Products in Soil by Using Newly Developed UHPLC-QTOF-MS/MS-Based Approaches Source: MDPI (Molecules) URL:[Link]

• Determination of pyriminobac-methyl and bispyribac-sodium residues in rice by liquid chromatography-tandem mass spectrometry based on QuEChERS Source: ResearchGate / Journal of Food Safety and Quality URL:[Link]

Non-target-site resistance mechanisms to Pyriminobac-methyl in weeds

Welcome to the Technical Support Center for Herbicide Resistance Diagnostics. This hub is designed for researchers, agronomists, and drug development professionals investigating Non-Target-Site Resistance (NTSR) mechanisms to Pyriminobac-methyl—a highly selective acetolactate synthase (ALS) inhibitor widely used in rice paddies.

Unlike Target-Site Resistance (TSR), which involves simple point mutations in the ALS gene, NTSR is a complex, multigenic trait driven by enhanced metabolic detoxification and altered translocation. Below, you will find diagnostic workflows, mechanistic FAQs, self-validating experimental protocols, and troubleshooting guides to support your research.

I. Diagnostic Workflow: Distinguishing TSR from NTSR

Before investigating metabolic pathways, it is critical to confirm that the resistance phenotype is not solely driven by target-site mutations (e.g., Pro197 or Trp574 substitutions in the ALS gene)1[1].

Diagnostic workflow distinguishing Target-Site Resistance (TSR) from Non-Target-Site Resistance.

II. Cytochrome P450-Mediated Metabolism

FAQ: Why does Pyriminobac-methyl lose efficacy in populations with wild-type ALS enzymes? In many problematic weeds like Beckmannia syzigachne and Echinochloa spp., resistance is driven by the constitutive upregulation of Cytochrome P450 monooxygenases. Specifically, enzymes like CYP81Q32 rapidly metabolize Pyriminobac-methyl via O-demethylation, converting the lipophilic herbicide into a hydrophilic, non-phytotoxic metabolite2[2].

Quantitative Summary of Key NTSR Genes

Gene / Protein	Weed Species	Resistance Mechanism	Expression Fold Change (R vs S)	Experimental Validation
CYP81Q32	Beckmannia syzigachne	Enhanced Metabolism (O-demethylation)	>15-fold constitutive	Transgenic Rice Overexpression
CYP81A12	Echinochloa phyllopogon	Enhanced Metabolism (O-demethylation)	>10-fold constitutive	Heterologous Yeast Expression
ABCB25	Beckmannia syzigachne	Decreased Uptake / Vacuolar Sequestration	~8-fold induced	RT-qPCR & ROS Scavenger Assay
ABCC14	Beckmannia syzigachne	Decreased Uptake / Vacuolar Sequestration	~5-fold induced	RT-qPCR & ROS Scavenger Assay

Protocol 1: In Vivo Metabolism Assay via LC-MS/MS

This protocol is designed as a self-validating system to quantify the O-demethylation of Pyriminobac-methyl.

• Hydroponic Acclimation & Treatment: Grow resistant (R) and susceptible (S) weed seedlings in hydroponic media until the 3-leaf stage, then treat with Pyriminobac-methyl.

  • Causality: Hydroponics ensures uniform root uptake and eliminates soil adsorption variables, ensuring that any difference in internal herbicide concentration is strictly due to plant metabolism.

• QuEChERS Extraction (24h, 48h, 72h post-treatment): Homogenize tissue in acetonitrile, followed by the addition of MgSO₄ and NaCl.

  • Causality: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method rapidly partitions the lipophilic herbicide from complex plant matrices (chlorophyll, structural lipids), preventing ion suppression during mass spectrometry.

• LC-MS/MS Analysis: Run extracts through a C18 column using Multiple Reaction Monitoring (MRM) mode.

  • Causality: MRM provides high specificity by tracking precursor-to-product ion transitions. Pyriminobac-methyl and its demethylated metabolite have distinct m/z signatures, allowing precise quantification of the degradation kinetics.

• Self-Validation Checkpoint: Always spike matrix blanks with known concentrations of Pyriminobac-methyl prior to extraction to calculate baseline recovery rates. Use an isotopically labeled internal standard (e.g., Pyriminobac-methyl-d3) to correct for matrix effects and extraction losses.

III. ABC Transporters & ROS Signaling

FAQ: Can oxidative stress directly induce herbicide resistance? Yes. While Pyriminobac-methyl's primary action is ALS inhibition (which starves the plant of branched-chain amino acids), this metabolic disruption triggers a secondary Reactive Oxygen Species (ROS) burst. In resistant biotypes, this ROS burst acts as a signaling molecule to upregulate ATP-binding cassette (ABC) transporters like ABCB25 and ABCC14 , which actively sequester the herbicide away from the target site3[3].

Mechanism of ROS-induced ABC transporter upregulation leading to herbicide sequestration.

Protocol 2: ROS Scavenger Assay for Transporter Validation

This protocol proves the causal link between the ROS burst and ABC transporter upregulation.

• Pre-treatment with Scavengers: Apply DPI (diphenyleneiodonium, an NADPH oxidase inhibitor) or ascorbic acid to the foliage 12 hours prior to herbicide treatment.

  • Causality: Blocking ROS production before the herbicide is applied isolates the ROS burst as the independent variable. If ROS is the true upstream signal, scavenging it will prevent the subsequent spike in ABC transporter expression.

• Herbicide Application: Apply Pyriminobac-methyl at the established ED₅₀ dose.

• Time-Course RNA Extraction & RT-qPCR: Harvest leaf tissue at 12, 24, and 48 hours post-treatment.

  • Causality: Gene expression is highly temporal. Capturing a time-course prevents missing transient transcriptional spikes of ABCB25/ABCC14 that occur immediately following the ROS burst.

• Self-Validation Checkpoint: Include a housekeeping gene (e.g., Actin or Ubiquitin) whose expression is empirically proven to remain stable under severe oxidative stress. Compare transcript levels between the [Scavenger + Herbicide] group and the[Herbicide-only] group.

IV. Troubleshooting Guide

Issue: Low in vitro P450 activity when extracting microsomes from resistant weed tissue.

• Cause: Plant P450s are notoriously unstable. During mechanical homogenization, the release of endogenous proteases and phenolic compounds rapidly degrades and inhibits P450 activity.

• Solution: Add PVP (polyvinylpyrrolidone) to your extraction buffer to bind and neutralize phenolics, and include a broad-spectrum protease inhibitor cocktail. If activity remains low, abandon plant microsomes and utilize heterologous expression systems (e.g., yeast or human CYP2B6 systems) to achieve cleaner enzyme kinetics 4[4].

Issue: RNA-Seq data shows hundreds of upregulated P450s and GSTs post-treatment. How do I narrow down the actual NTSR candidates?

• Cause: Herbicide application causes massive secondary stress responses (senescence, starvation, necrosis) that upregulate hundreds of genes entirely unrelated to actual resistance.

• Solution: Do not rely solely on post-treatment transcriptomics. Perform RNA-Seq on untreated Resistant vs. Susceptible biotypes to identify genes that are constitutively upregulated. For induced genes, use very early time-points (e.g., 4–8 hours post-treatment) before secondary necrosis pathways activate.

Issue: Transgenic Arabidopsis expressing my candidate P450 shows no resistance to Pyriminobac-methyl.

• Cause: P450 monooxygenases require a specific Cytochrome P450 Reductase (CPR) to transfer electrons from NADPH. The endogenous CPR in Arabidopsis may not efficiently couple with the weed-derived P450.

• Solution: Co-transform the plant with the specific CPR isolated from the resistant weed species, or validate the gene using a rice callus system, which often shows better compatibility with monocot-derived P450s5[5].

V. References

• Metabolic resistance to acetolactate synthase inhibitors in Beckmannia syzigachne: identification of CYP81Q32 and its transcription regulation Source: The Plant Journal / PubMed URL:

• Resistance to mesosulfuron-methyl in Beckmannia syzigachne may involve ROS burst and non-target-site resistance mechanisms Source: Ecotoxicology and Environmental Safety / PubMed URL:

• Cytochrome P450 CYP81A12 and CYP81A21 Are Associated with Resistance to Two Acetolactate Synthase Inhibitors in Echinochloa phyllopogon Source: Plant Physiology / ResearchGate URL:

• Multiple-herbicide resistance in Echinochloa crus-galli var. formosensis, an allohexaploid weed species, in dry-seeded rice Source: Pesticide Biochemistry and Physiology / PubMed URL:

• Transgenic Rice Containing Human CYP2B6 Detoxifies Various Classes of Herbicides Source: Journal of Agricultural and Food Chemistry / ACS Publications URL:

Sources

• 1. Multiple-herbicide resistance in Echinochloa crus-galli var. formosensis, an allohexaploid weed species, in dry-seeded rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic resistance to acetolactate synthase inhibitors in Beckmannia syzigachne: identification of CYP81Q32 and its transcription regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Resistance to mesosulfuron-methyl in Beckmannia syzigachne may involve ROS burst and non-target-site resistance mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Pyriminobac-methyl Phytotoxicity in Rice Cultivars

Welcome to the Technical Support Center for Herbicide Phytotoxicity Management. As researchers and agricultural scientists scale up the use of Pyriminobac-methyl (PM)—a highly selective pyrimidinyloxybenzoic herbicide—unintended phytotoxicity in sensitive rice (Oryza sativa) cultivars can compromise experimental yields and breeding programs.

This guide is engineered to provide you with field-proven troubleshooting strategies, causal mechanistic insights, and self-validating experimental protocols to identify, mitigate, and engineer resistance against PM-induced stress.

Part 1: Troubleshooting & FAQs

Q1: What is the primary mechanistic cause of Pyriminobac-methyl phytotoxicity in sensitive rice cultivars?

Answer: Pyriminobac-methyl exerts its herbicidal action by acting as a potent, competitive inhibitor of acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[1]. AHAS is the first common enzyme in the biosynthesis pathway of branched-chain amino acids (BCAAs), specifically valine, leucine, and isoleucine[2].

The causality of the toxicity is straightforward: when PM binds to the AHAS enzyme (which requires ThDP, Mg²⁺, and FAD as cofactors[2]), it halts BCAA production. This amino acid starvation rapidly arrests protein synthesis, leading to the early cessation of plant growth, followed by severe chlorosis, tissue necrosis, and ultimately plant death[1][2].

AHAS inhibition by Pyriminobac-methyl and detoxification via safener-induced pathways.

Q2: How can I differentiate PM-induced phytotoxicity from other abiotic stresses or herbicide damage in my plots?

Answer: PM damage presents as systemic chlorosis and growth stunting typical of BCAA starvation[2]. However, it is critical not to confuse PM phytotoxicity with Delayed Phytotoxicity Syndrome (DPS). DPS is caused by the anaerobic microbial dechlorination of halogenated herbicides (like thiobencarb or quinclorac) in flooded soils, presenting as excessive tillering, stem brittleness, and "fishhooking" of tillers[3]. PM is a non-halogenated pyrimidinyloxybenzoic compound; therefore, if you observe stem brittleness and fishhooking, the causal agent is likely a legacy halogenated herbicide rather than PM.

Q3: What chemical safeners are most effective for mitigating PM toxicity, and how do they work?

Answer: Natural safeners such as Brassinosteroids (BR) and Salicylic Acid (SA), as well as synthetic safeners, can effectively rescue rice from ALS-inhibitor toxicity[4]. The mechanistic causality behind safeners is their ability to act as gene inducers. They upregulate the expression of cytochrome P450 monooxygenases and glutathione S-transferases (GSTs)[5]. By artificially boosting these enzymatic pathways, the rice plant rapidly metabolizes and detoxifies PM into inert conjugates before the herbicide can reach and bind to the AHAS target site in the plastids.

Q4: How do soil properties influence PM degradation and subsequent toxicity risks?

Answer: PM is characterized by low water solubility and low volatility[1]. Its environmental fate is heavily dictated by soil organic matter (OM) and cation exchange capacity (CEC)[6]. High OM and CEC provide active sites for PM adsorption, reducing immediate bioavailability, while simultaneously promoting faster microbial degradation[6]. Additionally, PM hydrolysis is base-catalyzed; therefore, alkaline soil pH accelerates the abiotic cleavage of the herbicide[6].

Q5: We are engineering PM-tolerant rice lines. Which AHAS mutations provide the most robust tolerance?

Answer: While many commercial traits rely on amino acid substitutions, recent molecular docking and mutagenesis studies highlight residue deletions as highly effective. Specifically, the deletion of Tryptophan 548 (AHAS-ΔW548) dissociates the AHAS tetramer without reducing its catalytic activity, conferring exceptionally high tolerance to PM and other ALS inhibitors like sulfometuron-methyl[7]. Alternatively, the S627N substitution alters the active site channel, preventing herbicide binding while allowing normal substrate access[8].

Part 2: Quantitative Data Summaries

Table 1: Influence of Soil and Environmental Factors on PM Degradation Kinetics

Factor	Effect on PM Kinetics	Mechanistic Causality
High Organic Matter (OM) & CEC	Accelerates degradation	Enhances microbial activity and provides active sites for adsorption, reducing free herbicide bioavailability[6].
Alkaline Soil pH	Increases hydrolysis rate	Base-catalyzed hydrolysis actively cleaves the ester/ether linkages of the pyrimidinyloxybenzoic structure[6].
Soil Sterilization	Decreases degradation rate	Eliminates microbial degraders, shifting the degradation burden entirely to slower abiotic hydrolysis pathways[6].

Table 2: AHAS Mutations and Herbicide Tolerance Profiles in Rice

Mutation Type	Target Residue	Tolerance Profile	Mechanistic Impact
Residue Deletion	W548 (AHAS-ΔW548)	High tolerance to PM, Sulfometuron-methyl, Bispyribac-sodium	Dissociates enzyme tetramer without losing catalytic activity; physically prevents herbicide binding[7].
Substitution	S627N	High tolerance to Imidazolinones (Imazethapyr, Imazamox)	Alters active site channel access, reducing herbicide binding affinity while maintaining substrate entry[8].
Substitution	W548L	Moderate tolerance to multi-family ALS inhibitors	Induces steric hindrance in the herbicide-binding pocket, though less effective than a full deletion[7].

Part 3: Self-Validating Experimental Protocols

Protocol 1: Safener Efficacy and Phytotoxicity Rescue Assay

This protocol utilizes a self-validating matrix by incorporating internal controls to ensure observed rescue is due to safener-induced detoxification, not experimental artifacts.

1. Preparation & Controls:

• Negative Control (C-): Deionized water only.

• Positive Control (C+): PM application only (Establishes baseline toxicity).

• Safener Control (SC): Safener application only (Validates that the safener itself is not phytotoxic).

• Test Group (T): Safener + PM application.

2. Seed Soaking (Safener Application):

• Prepare a 0.1 mM solution of Brassinosteroid (BR) or Salicylic Acid (SA)[4].

• Surface-sterilize rice seeds (e.g., Oryza sativa cv. Nipponbare) using 1% sodium hypochlorite for 15 minutes, then rinse thoroughly.

• Soak seeds in their respective treatment solutions (C-, C+, SC, T) for 24 hours at 25°C in the dark.

3. Germination and Herbicide Application:

• Transfer seeds to hydroponic growth media or sterile soil.

• At the 2-leaf stage, apply Pyriminobac-methyl to the C+ and T groups at a standard field application rate (e.g., 3 g ha⁻¹)[2].

4. Data Acquisition & Validation:

• At 7, 14, and 21 days post-treatment, measure shoot length, root length, and fresh weight.

• Validation Check: If the SC group shows >5% growth reduction compared to the C- group, the safener concentration is too high and inducing its own stress response. Adjust safener dosage and repeat.

Protocol 2: LC-MS/MS Quantification of PM Residues in Rice Matrices

To accurately correlate phytotoxicity with internal herbicide concentrations, use a modified QuEChERS methodology coupled with LC-MS/MS[1].

1. Matrix Extraction:

• Homogenize 10 g of rice leaf/stem tissue.

• Self-Validating Step: Spike the sample with an isotopically labeled internal standard (e.g., PM-d3) prior to extraction to monitor and correct for recovery losses.

• Add 10 mL of acetonitrile containing 1% acetic acid. Vortex vigorously for 1 minute.

• Add QuEChERS extraction salts (4 g anhydrous MgSO₄, 1 g NaCl) to drive phase separation. Centrifuge at 4000 rpm for 5 minutes.

2. Clean-up (Dispersive SPE):

• Transfer 1 mL of the upper acetonitrile layer to a microcentrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18 sorbent.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

3. LC-MS/MS Analysis:

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Analyze using MRM (Multiple Reaction Monitoring) mode.

• Self-Validating Step: Run a matrix-matched calibration curve alongside a blank matrix control. If the blank matrix shows a PM peak (S/N > 3), carryover or contamination has occurred; flush the column and re-run.

References

• 1

• 2

• 6 4.7 5.8 6.5 7.4 8.3

Sources

• 1. Pyriminobac-methyl Herbicide|ALS Inhibitor for Rice Research [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Delayed phytotoxicity syndrome of rice [lsuagcenter.com]
• 4. mdpi.com [mdpi.com]
• 5. jircas.go.jp [jircas.go.jp]
• 6. soil.copernicus.org [soil.copernicus.org]
• 7. Engineering Herbicide-Tolerance Rice Expressing an Acetohydroxyacid Synthase with a Single Amino Acid Deletion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. saas.sh.cn [saas.sh.cn]

Challenges in the industrial synthesis of Pyriminobac-methyl

Welcome to the Technical Support Center for the industrial synthesis of Pyriminobac-methyl. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals navigate the chemical and operational challenges associated with scaling up this highly selective acetolactate synthase (ALS) inhibiting herbicide[1],[2].

This guide focuses on the transition from hazardous legacy methods to the modern, optimized "green" synthetic route, providing mechanistic troubleshooting and self-validating protocols.

Process Overview: The Green Synthetic Pathway

The traditional synthesis of Pyriminobac-methyl relied on 3-benzyloxybenzaldehyde and highly pyrophoric n-butyllithium, creating severe bottlenecks for industrial scale-up due to cryogenic requirements and safety hazards[3],. The modern approach utilizes 3-chlorophthalic anhydride as a stable starting material, bypassing these extreme conditions[4],.

Green synthesis pathway of Pyriminobac-methyl from 3-chlorophthalic anhydride.

Troubleshooting Guides & FAQs

Q1: Why is the transition to the 3-chlorophthalic anhydride route critical for industrial scale-up? A: The legacy synthesis of Pyriminobac-methyl requires n-butyllithium for regioselective ortholithiation[3]. n-Butyllithium is highly pyrophoric and demands strict cryogenic conditions (-78°C), making large-scale manufacturing hazardous, expensive, and energy-intensive[3],. Alternative legacy routes using diazotization suffer from low yields and generate massive amounts of toxic wastewater. The green route utilizes 3-chlorophthalic anhydride, allowing reactions to proceed under mild heating (80-110°C) with stable reagents, significantly reducing the environmental footprint and operational risk[4],.

Q2: During the imidization step, how is the stereochemistry controlled to favor the active herbicidal isomer? A: Pyriminobac-methyl exhibits geometric isomerism at the C=N double bond of the methoxyiminoethyl group, with the (E)-isomer being the dominant and biologically active form[1],[2]. During the reaction of methyl 2-acetyl-6-hydroxybenzoate with methoxamine hydrochloride, stereocontrol is thermodynamically driven. The steric clash between the methoxy group of the oxime and the bulky aromatic ring naturally favors the (E)-configuration. Using potassium acetate (CH3COOK) as a mild base buffers the reaction to a pH of ~4.5-5.5, which is optimal for oxime formation without triggering acid-catalyzed isomerization to the less active (Z)-isomer[3].

Q3: In the final condensation step, why use 2-methylsulfonyl-4,6-dimethoxypyrimidine instead of a chlorinated pyrimidine? A: The methylsulfonyl group (-SO2CH3) is an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr) on electron-deficient pyrimidine rings. It allows the coupling with 2-hydroxy-6-(1-methoxyiminoethyl)benzoic acid methyl ester to proceed efficiently using a mild base like potassium carbonate (K2CO3) in N,N-dimethylformamide (DMF) at 100-110°C[3],[5]. If a stronger base were required, it could prematurely hydrolyze the methyl ester or disrupt the oxime ether, drastically reducing the final yield[4].

Standardized Experimental Protocol (Green Route)

Every protocol below is designed as a self-validating system , ensuring that chemical causality is verified before proceeding to subsequent steps.

Step 1: CuCl-Catalyzed Hydroxylation & Dehydration

• Procedure: React 3-chlorophthalic anhydride with potassium hydroxide (KOH) in the presence of a cuprous chloride (CuCl) catalyst. Following the nucleophilic aromatic substitution, treat the intermediate with acetic anhydride to drive dehydration[4],[3].

• Self-Validating Check: Monitor the intermediate 3-hydroxyphthalic acid via LC-MS. Do not add acetic anhydride until the aryl chloride peak is completely consumed. The CuCl catalyst must be fresh; oxidized Cu(II) will stall the reaction. Expected yield: ~66%[4].

Step 2 & 3: Chain Extension and Esterification

• Procedure: React 3-hydroxyphthalic anhydride with diethyl malonate, followed by hydrolysis to yield 2-acetyl-6-hydroxybenzoic acid (Yield: 80%)[4],[3]. Perform a Fischer esterification using methanol and an acid catalyst to yield methyl 2-acetyl-6-hydroxybenzoate (Yield: 90%)[4],[3].

• Self-Validating Check: Post-esterification, run an IR spectroscopy check. The disappearance of the broad carboxylic acid O-H stretch (2500-3000 cm⁻¹) and the appearance of a sharp ester C=O stretch (~1735 cm⁻¹) validates the completion of Step 3.

Step 4: Stereoselective Imidization

• Procedure: React methyl 2-acetyl-6-hydroxybenzoate with methoxamine hydrochloride (CH3ONH2·HCl) in the presence of potassium acetate (CH3COOK)[3].

• Self-Validating Check: Verify the pH remains between 4.5 and 5.5. Analyze the product via ¹H-NMR; the distinct chemical shift of the methoxyimino protons will confirm the dominance of the (E)-isomer. Expected yield: 88%[3].

Step 5: SNAr Condensation (Final Step)

• Procedure: Charge a reactor with 2-hydroxy-6-(1-methoxyimino-ethyl)-benzoic acid methyl ester (20.3 g, 91.2 mmol), 4,6-dimethoxy-2-methylsulfonylpyrimidine (19.9 g, 91.2 mmol), and anhydrous K2CO3 (18.8 g, 136.8 mmol). Suspend in 200 mL of anhydrous DMF and heat to 100–110 °C for 3 to 4 hours.

• Self-Validating Check: Before heating, run a Karl Fischer titration on the DMF; moisture must be <0.05% to prevent competitive hydrolysis of the methylsulfonyl group. Monitor via HPLC. The reaction is validated as complete when the 2-methylsulfonyl-4,6-dimethoxypyrimidine peak area is <1%.

• Workup: Remove K2CO3 via suction filtration, wash with ethyl acetate, concentrate the organic phase under reduced pressure, and recrystallize from isopropyl ether to yield pure Pyriminobac-methyl (Yield: ~83-87%, Melting Point: 102.2-104.8 °C)[5].

Quantitative Data Presentation

The following table summarizes the operational and environmental metrics comparing the legacy and modern synthetic routes.

Metric	Traditional Route (Ortholithiation)	Green Route (3-Chlorophthalic Anhydride)
Starting Material	3-Benzyloxybenzaldehyde[3]	3-Chlorophthalic anhydride[4],
Key Reagents	n-Butyllithium (Pyrophoric)[3]	CuCl, KOH, K2CO3 (Stable)
Operating Temperature	Cryogenic (-78°C)[3]	Mild heating (80-110°C)
Final Step Yield	Variable / Low due to side reactions	83.0% - 87.0%[3],
Primary Byproducts	Heavy metal salts, organic solvents	Methanesulfinate salts, KCl
Isomeric Purity	Requires extensive purification	High (E)-isomer dominance[2]

Sources

• 1. Pyriminobac-methyl (Ref: KIH-6127) [sitem.herts.ac.uk]
• 2. Pyriminobac-methyl | 147411-69-6 | Benchchem [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. CN112390761A - Synthetic method of paddy field herbicide pyriminobac-methyl - Google Patents [patents.google.com]

Technical Support Center: Managing Weed Shifts &amp; Resistance Post-Pyriminobac-Methyl Application

Welcome to the Agrochemical Technical Support Center. This guide is designed for researchers, agronomists, and drug development professionals investigating weed shifts and herbicide resistance following the long-term application of Pyriminobac-methyl, a highly effective acetolactate synthase (ALS) inhibitor[1].

Continuous selection pressure from single-mode-of-action (MoA) herbicides inevitably alters weed population dynamics, shifting dominance toward naturally tolerant species or selecting for resistant biotypes[2][3]. Here, we provide mechanistic troubleshooting guides, validated experimental protocols, and evidence-based FAQs to help you diagnose and manage these challenges.

Mechanistic Overview: Why Do Weed Shifts Occur?

Pyriminobac-methyl targets the ALS enzyme, starving the plant of branched-chain amino acids (valine, leucine, and isoleucine)[1][4]. Over time, repeated application leads to a weed shift—a transition in the weed flora from susceptible broadleaf weeds to highly adaptive grass weeds, most notably Echinochloa crus-galli (barnyardgrass)[3][5].

Resistance generally manifests via two primary pathways:

• Target-Site Resistance (TSR): Point mutations in the ALS gene (e.g., Pro-197 or Trp-574-Leu) alter the enzyme's spatial conformation, preventing the herbicide from binding[3][5].

• Non-Target-Site Resistance (NTSR): Enhanced metabolic detoxification driven by Cytochrome P450 monooxygenases or Glutathione-S-transferases (GSTs)[4][6].

Mechanism of Pyriminobac-methyl action and evolved resistance pathways in weeds.

Troubleshooting Guide: Diagnosing Resistance Mechanisms

When field efficacy drops, it is critical to determine whether the failure is due to application error, a natural weed shift, or evolved resistance.

Protocol: Whole-Plant Dose-Response & Metabolic Inhibitor Assay

This protocol isolates the causality of resistance. By applying a known P450 inhibitor (malathion) prior to Pyriminobac-methyl, researchers can self-validate whether resistance is metabolic (NTSR) or target-site based (TSR).

Step 1: Seed Preparation & Stratification

• Action: Collect seeds from suspected resistant (R) and known susceptible (S) populations. Soak in 0.2% KNO₃ and stratify at 4°C in the dark for 7 days.

• Causality: Stratification breaks physiological dormancy. Uniform germination is mandatory; staggered growth stages will artificially skew the GR₅₀ (herbicide dose reducing growth by 50%) because older plants naturally tolerate higher herbicide doses.

Step 2: Greenhouse Cultivation

• Action: Transplant pregerminated seeds into pots containing standard potting mix. Maintain at 30°C/25°C (day/night) with a 14-hour photoperiod. Grow until the 3-to-4 leaf stage.

Step 3: Metabolic Inhibitor Pre-treatment

• Action: 2 hours prior to herbicide application, spray half of the R and S cohorts with Malathion (1,000 g ai/ha).

• Causality: Malathion is a potent inhibitor of Cytochrome P450 monooxygenases. If the R biotype regains susceptibility after malathion treatment, the resistance mechanism is definitively NTSR (metabolic)[4].

Step 4: Herbicide Application (Dose-Response)

• Action: Apply Pyriminobac-methyl at 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x, and 16x the recommended field rate using a track sprayer calibrated to deliver 200 L/ha.

Step 5: Biomass Evaluation & Genotyping

• Action: Harvest above-ground biomass 21 days post-treatment. Dry at 70°C for 48 hours and weigh. If the R biotype remains resistant despite malathion, extract genomic DNA and sequence the ALS gene to identify TSR point mutations[5].

Step-by-step experimental workflow for confirming herbicide resistance mechanisms.

Quantitative Data: Resistance Profiling & Cross-Resistance

Understanding cross-resistance is vital for selecting alternative herbicides. Weeds exhibiting TSR to Pyriminobac-methyl often show cross-resistance to other ALS inhibitors (e.g., Penoxsulam, Bispyribac-sodium) but may remain susceptible to ACCase inhibitors (e.g., Cyhalofop) or synthetic auxins, provided multiple resistance has not evolved[5][7].

Table 1: Representative Resistance Profile of Evolved Echinochloa crus-galli Biotypes

Herbicide Treatment	MoA Group	S Biotype GR₅₀ (g ai/ha)	R Biotype GR₅₀ (g ai/ha)	Resistance Factor (RF)	Mechanism / Status
Pyriminobac-methyl	ALS Inhibitor (Group 2)	3.2	145.6	45.5x	Highly Resistant (TSR)
Penoxsulam	ALS Inhibitor (Group 2)	1.8	68.4	38.0x	Cross-Resistant
Bispyribac-sodium	ALS Inhibitor (Group 2)	4.5	112.5	25.0x	Cross-Resistant
Cyhalofop-butyl	ACCase Inhibitor (Group 1)	25.0	28.5	1.1x	Susceptible
Pretilachlor	VLCFA Inhibitor (Group 15)	150.0	165.0	1.1x	Susceptible

Note: Resistance Factor (RF) = GR₅₀ of R biotype / GR₅₀ of S biotype. An RF > 10 typically indicates clinically significant resistance requiring immediate MoA rotation.

Frequently Asked Questions (FAQs)

Q: We applied Pyriminobac-methyl at the correct rate, but barnyardgrass survival is high. Is this definitely resistance? A: Not necessarily. Before assuming resistance, rule out agronomic factors. Pyriminobac-methyl efficacy is highly dependent on weed growth stage and water management[1]. If applied past the 4-leaf stage, natural tolerance increases exponentially. Furthermore, poor water retention in the paddy can degrade the herbicide before root/shoot uptake occurs. Run the greenhouse dose-response protocol to isolate genetic resistance from agronomic failure.

Q: If we confirm ALS target-site resistance (TSR), can we just increase the dose of Pyriminobac-methyl? A: No. TSR caused by structural mutations (e.g., Trp-574-Leu) fundamentally alters the binding pocket of the ALS enzyme[5]. Increasing the dose will not overcome the lack of binding affinity and will only increase environmental residue and phytotoxicity risks to the crop[1]. You must rotate to a different MoA, such as an ACCase inhibitor or a VLCFA inhibitor[7][8].

Q: How do weed shifts complicate long-term management in direct-seeded rice (DSR)? A: DSR lacks the early weed-suppressive effect of standing water found in transplanted rice[3]. Continuous reliance on ALS inhibitors in DSR accelerates the shift toward species-rich grassy weeds and sedges (e.g., Cyperus spp. and Echinochloa spp.)[3]. To manage this, researchers recommend Integrated Weed Management (IWM): combining crop rotation, stale seedbed techniques, and pre-emergence herbicides (like Pretilachlor) with post-emergence MoA rotation[3][8].

Q: Are there emerging biotechnological solutions to manage these resistant weed shifts? A: Yes. Drug development and crop breeding professionals are utilizing CRISPR-Cas gene editing to develop herbicide-tolerant (HT) crops. For example, transgenic rice overexpressing specific Cytochrome P450 genes (e.g., BsCYP81Q32) demonstrates robust, engineered resistance to Pyriminobac-methyl, allowing for more aggressive and selective chemical control of surrounding weed shifts without crop injury[6].

References

• Mechanism of herbicide resistance in weeds.uppersouthplatte.org.
• Herbicide-resistant weeds challenge some signature cropping systems.Agronomy / UC Davis.
• Enhanced metabolic resistance mechanism endows resistance to metamifop in Echinochloa crus-galli (L.) P. Beauv.ResearchGate.
• Role of herbicide-tolerant (HT) rice in the weed management of direct seeded crop: Challenges and opportunities.Czech Academy of Agricultural Sciences.
• Modeling the Simultaneous Evolution of Resistance to ALS- and ACCase-Inhibiting Herbicides in Barnyardgrass (Echinochloa crus-galli) in Clearfield® Rice.BioOne.
• Breeding herbicide-resistant rice using CRISPR-Cas gene editing and other technologies.NIH.
• CN104585206A - Weeding composition containing pretilachlor, pyriminobac-methyl and metazosulfuron.Google Patents.
• Environmental behaviors of (E) pyriminobac-methyl in agricultural soils.Copernicus.org.

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Reference Data & Comparative Studies

Comparison of (E) and (Z) isomers of Pyriminobac-methyl herbicidal activity

Title: Comparative Guide: Herbicidal Efficacy and Physicochemical Dynamics of (E)- vs. (Z)-Pyriminobac-methyl

Executive Summary

As a Senior Application Scientist, I frequently encounter formulation challenges regarding stereoisomerism in agrochemicals. Pyriminobac-methyl, a highly selective pyrimidinyloxybenzoic acid herbicide, is a prime example. It is deployed primarily for post-emergence control of 1[1]. The compound acts by 2, also known as acetohydroxyacid synthase (AHAS), which is critical for branched-chain amino acid (BCAA) biosynthesis[2].

However, the presence of a C=N double bond in its methoxyiminoethyl group restricts rotation, resulting in3[3]. Commercial formulations overwhelmingly favor the (E)-isomer (often in ratios >9:1 or 5:1) due to its vastly 4[4]. This guide deconstructs the structural causality behind this disparity and provides validated experimental protocols for isomer comparison.

Mechanistic Grounding: The ALS Inhibition Pathway

The differential efficacy of the isomers lies in their binding affinity to the ALS enzyme. The (Z)-conformation adopts a 5, which increases its hydrophilic surface area[5]. In contrast, the (E)-isomer is more lipophilic (higher log P). Quantitative Structure-Activity Relationship (QSAR) models demonstrate that herbicidal activity tightly correlates with the square of the log P value[5]. The higher lipophilicity of the (E)-isomer facilitates superior penetration of plant cuticles and optimal spatial alignment within the hydrophobic pocket of the ALS enzyme, leading to robust inhibition.

Fig 1: Mechanism of ALS inhibition by Pyriminobac-methyl isomers leading to plant death.

Structural and Physicochemical Divergence

The physicochemical properties dictate not only the biological efficacy but also the environmental fate of the herbicide. The (E)-isomer exhibits 4, reducing the risk of groundwater leaching compared to the more mobile (Z)-isomer[4]. Notably, 6 drives an (E)/(Z) isomerization that reaches an equilibrium of approximately 1:1.35 after 4.5 hours of sunlight exposure[6].

Table 1: Comparative Physicochemical and Biological Profile

Parameter	(E)-Pyriminobac-methyl	(Z)-Pyriminobac-methyl	Causality / Impact
Molecular Conformation	Extended	Compact	Dictates surface area exposure[5].
Hydrophilicity	Lower	Higher	(Z)-isomer has a more hydrophilic surface area[5].
Lipophilicity (Log P)	Higher	Lower	Correlates with enhanced cuticle penetration for (E)[5].
Soil Adsorption (K_oc)	Stronger	Weaker	(E)-isomer is less prone to leaching in agricultural soils[4].
Herbicidal Activity	Dominant (High)	Weak	(E) aligns optimally with the ALS hydrophobic pocket[4].
Commercial Ratio	>80% (Often >9:1)	<20%	Formulations are optimized for maximum efficacy[1].

Experimental Protocols for Isomer Evaluation

To rigorously validate these differences in a laboratory or greenhouse setting, the following self-validating protocols must be employed.

Protocol 1: Chromatographic Separation and Phototransformation Assay

Purpose: To quantify the baseline (E)/(Z) ratio and monitor sunlight-induced isomerization.

• Sample Preparation: Prepare a 1.0 µg/mL solution of analytical grade pyriminobac-methyl in 0.01 M calcium chloride[6].

• Phototransformation Setup: Divide the solution into two quartz flasks. Keep Flask A in the dark (Control) and expose Flask B to direct sunlight (or a simulated solar simulator at 500 W/m²) for 4.5 hours[6].

• Extraction: Extract the aqueous samples using solid-phase extraction (SPE) cartridges (e.g., HLB), eluting with methanol.

• LC-MS/MS Analysis: Inject the eluate into an LC-MS/MS system equipped with a C18 reverse-phase column. Use a gradient of acetonitrile and water (with 0.1% formic acid). The isomers will resolve due to their differing polarities (the more hydrophilic (Z)-isomer typically elutes earlier).

• Validation Check: The dark control must maintain the initial >9:1 (E)/(Z) ratio, while the light-exposed sample should shift toward the ~1:1.35 equilibrium[6].

Protocol 2: In Vitro Acetolactate Synthase (ALS) Inhibition Assay

Purpose: To isolate the biochemical causality of the herbicidal activity.

• Enzyme Extraction: Homogenize young barnyardgrass leaf tissue in a buffer containing 100 mM potassium phosphate (pH 7.5), 1 mM sodium pyruvate, 0.5 mM MgCl₂, and 10 µM FAD. Centrifuge and collect the supernatant (crude ALS)[7].

• Inhibition Setup: In a 96-well plate, mix the crude enzyme with varying concentrations (0.1 nM to 100 µM) of purified (E)- and (Z)-isomers independently.

• Reaction: Initiate the reaction by adding 20 mM sodium pyruvate. Incubate at 37°C for 1 hour.

• Detection: Terminate the reaction with 6N H₂SO₄ and heat at 60°C for 15 minutes to decarboxylate the formed acetolactate into acetoin. Add creatine and α-naphthol, incubate in the dark for 30 minutes, and measure absorbance at 530 nm.

• Validation Check: Calculate the IC₅₀ values. The (E)-isomer must exhibit a significantly lower IC₅₀ (higher potency) than the (Z)-isomer, confirming the structure-activity relationship[5].

Fig 2: Integrated experimental workflow for evaluating Pyriminobac-methyl isomer efficacy.

Causal Analysis & Formulation Strategy

For drug development professionals and agrochemical formulators, the pyriminobac-methyl case study underscores a critical principle: stereochemistry is not just a structural footnote; it is the primary driver of pharmacokinetics and environmental fate.

The intentional enrichment of the (E)-isomer in commercial formulations is a calculated necessity. Because the (Z)-isomer is more hydrophilic, it exhibits weaker soil adsorption and higher mobility, presenting a potential risk for groundwater contamination[1]. By maximizing the (E)-isomer concentration, formulators simultaneously achieve two goals: they maximize the herbicidal disruption of the ALS pathway (due to optimal log P and enzyme binding) and minimize environmental leaching[4]. However, field application strategies must account for the rapid phototransformation in paddy water, which naturally shifts the active (E)-isomer toward the less active (Z)-isomer over time, dictating the window of optimal herbicidal efficacy[6].

References

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• PubChem. "Pyriminobac-methyl | C17H19N3O6 | CID 9604652".
• Tamaru, M., et al. "Studies of the New Herbicide KIH-6127. 4. Crystal Structure of KIH-6127 and Quantitative Structure−Activity Relationship of the Iminoxy Moiety of KIH-6127 Derivatives".
• Copernicus Publications. "Environmental behaviors of (E)-Pyriminobac-methyl in agricultural soils". SOIL.
• PMC. "Herbicide discharge from rice paddy fields by surface runoff and percolation flow: A case study in paddy fields in the Lake Biwa basin, Japan".

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A Senior Application Scientist's Guide to Evaluating Synergistic Effects of Pyriminobac-methyl with Other Herbicides

Abstract

The development of herbicide-resistant weeds necessitates innovative weed management strategies. One of the most effective approaches is the use of synergistic herbicide combinations, which can enhance efficacy, broaden the weed control spectrum, and mitigate the evolution of resistance. This guide provides a comprehensive framework for researchers and scientists to evaluate the synergistic potential of Pyriminobac-methyl, a potent acetolactate synthase (ALS) inhibitor, with other herbicides. We will delve into the biochemical rationale for synergy, present rigorous experimental protocols for its quantification, and analyze comparative performance data. Our focus is on providing not just the methodology, but the underlying scientific principles that ensure the generation of robust and reliable data.

Understanding Pyriminobac-methyl: Mechanism and Rationale for Combination

Why seek synergistic combinations?

• Resistance Management: The evolution of weed resistance to ALS inhibitors is a significant concern.[5][6] Combining Pyriminobac-methyl with a herbicide that has a different mode of action can control weed populations that are resistant to ALS inhibitors alone.

• Broadened Spectrum: While effective against key grass weeds, Pyriminobac-methyl may be less effective against certain broadleaf weeds or sedges. Tank-mixing with a complementary herbicide can provide a more comprehensive weed control solution.[9][10]

• Enhanced Efficacy: A synergistic interaction means the combined effect of two herbicides is greater than the sum of their individual effects.[11][12] This can lead to improved weed control at lower application rates, reducing both cost and environmental load.

The Principles of Quantifying Herbicide Interactions

When two herbicides are combined, their interaction can be classified as synergistic, additive, or antagonistic.

• Synergism: The observed effect of the mixture is greater than the expected effect.

• Additivity: The observed effect is equal to the expected effect.

• Antagonism: The observed effect is less than the expected effect.

To objectively classify these interactions, a quantitative method is essential. The most widely cited and utilized method in weed science is Colby's method .[12][13][14][15]

Causality: The Importance of Colby's Method Colby's method provides a mathematical way to calculate the expected additive response of a herbicide combination based on the performance of each component applied alone.[13] This is crucial because it moves the evaluation from subjective visual assessment to objective, data-driven analysis. Without such a model, claims of synergy are unsubstantiated.

The formula for a two-herbicide mixture is: E = X + Y - (XY/100) [11]

Where:

• E is the expected percent control for the mixture.

• X is the percent control observed for herbicide A at a given rate.

• Y is the percent control observed for herbicide B at a given rate.

The observed control from the mixture is then compared to the calculated expected value (E).[16]

• If Observed > E, the combination is synergistic .

• If Observed = E, the combination is additive .

• If Observed < E, the combination is antagonistic .

Experimental Design for Robust Synergy Evaluation

A self-validating experimental design is paramount for generating trustworthy data. The following protocol outlines a comprehensive workflow for both greenhouse and field evaluations.

Protocol: Greenhouse Dose-Response and Synergy Assay

Objective: To quantify the interaction between Pyriminobac-methyl and a partner herbicide on a target weed species under controlled conditions.

Methodology:

• Plant Propagation: Grow a uniform population of the target weed species (e.g., Echinochloa crus-galli) in pots to a specific growth stage (e.g., 3-4 leaf stage). Uniformity is critical to reduce experimental variability.

• Establish Dose-Response Curves (Individual Herbicides):

  • Causality: Before testing combinations, you must understand the activity of each herbicide alone. A dose-response curve is necessary to identify the rates that cause, for example, 25%, 50% (ED50), and 75% growth inhibition. These data are the foundation for designing the combination study and for more advanced analyses like isobolograms.[17][18]

  • Prepare a series of dilutions for Pyriminobac-methyl and the partner herbicide. Include an untreated control.

  • Apply the herbicides using a calibrated laboratory sprayer to ensure even coverage.

  • Include at least 4-6 replications for each treatment.

• Combination Assay Design:

  • Based on the dose-response data, select rates for both herbicides that provide a low to moderate level of control (e.g., 20-60%). Using rates that are individually very high (>90% control) can mask synergistic effects, a phenomenon known as the "ceiling effect."

  • Treatment groups should include:

    • Untreated Control

    • Pyriminobac-methyl alone (at rate x)

    • Partner Herbicide alone (at rate y)

    • Pyriminobac-methyl + Partner Herbicide (at rates x + y)

• Data Collection and Analysis:

  • At a set time point (e.g., 14 or 21 days after treatment), assess weed control. This can be done through visual ratings (0-100% scale, where 100 is complete death) or by harvesting the above-ground biomass and calculating the percent reduction in fresh/dry weight compared to the untreated control.[13] Biomass measurements are generally more objective than visual ratings.

  • Calculate the expected response (E) using Colby's method with the data from the single-herbicide treatments.

  • Compare the observed response of the combination treatment to the expected value. A statistical test (e.g., a t-test) should be used to determine if the difference is statistically significant.[16][19]

Experimental Workflow Diagram

Caption: Workflow for evaluating herbicide synergy from lab to field.

Comparative Analysis: Pyriminobac-methyl in Combination

Research and patent literature indicate promising synergistic partners for Pyriminobac-methyl, particularly other herbicides used in rice cultivation. A common strategy involves combining two ALS inhibitors or pairing an ALS inhibitor with a herbicide from a different mode of action group, such as an ACCase inhibitor.

Case Study: Pyriminobac-methyl + Penoxsulam

Both Pyriminobac-methyl and Penoxsulam are ALS inhibitors.[10][20] While combining herbicides with the same mode of action might seem counterintuitive for resistance management, it can broaden the spectrum of controlled weeds or improve efficacy on particularly troublesome species. A patent application highlights a composition of these two active ingredients for controlling annual weeds in rice fields, suggesting improved weeding effects and an expanded control spectrum.[10]

Table 1: Hypothetical Performance Data Based on Efficacy Claims

Herbicide Treatment	Application Rate (g a.i./ha)	Barnyardgrass Control (%)	Expected Control (Colby's)	Interaction
Pyriminobac-methyl	30	75	-	-
Penoxsulam	15	60	-	-
Observed: Pyriminobac-methyl + Penoxsulam	30 + 15	95	90 (75 + 60 - (75*60/100))	Synergistic

Note: This data is illustrative, based on efficacy claims. Actual results will vary based on environmental conditions and weed biotypes.

Case Study: Pyriminobac-methyl + Cyhalofop-butyl

This combination represents a more robust resistance management strategy, pairing an ALS inhibitor (Pyriminobac-methyl) with an ACCase inhibitor (Cyhalofop-butyl). Acetyl-CoA carboxylase (ACCase) is a key enzyme in fatty acid synthesis.[21] Inhibiting two distinct and vital metabolic pathways can create a powerful synergistic effect. Studies on other ALS and ACCase inhibitor combinations, such as bispyribac-sodium plus cyhalofop-butyl, have demonstrated increased weed control efficacy and broader spectrum activity in rice.[20] This provides a strong rationale for investigating the Pyriminobac-methyl and Cyhalofop-butyl combination.

Table 2: Expected Performance Data for a Dual Mode-of-Action Mixture

Herbicide Treatment	Application Rate (g a.i./ha)	Resistant Barnyardgrass Control (%)	Expected Control (Colby's)	Interaction
Pyriminobac-methyl	40	20 (Low due to resistance)	-	-
Cyhalofop-butyl	60	80	-	-
Observed: Pyriminobac-methyl + Cyhalofop-butyl	40 + 60	92	84 (20 + 80 - (20*80/100))	Synergistic

Mechanistic Basis of Synergy

The biochemical reasons for synergy can be complex. In the case of combining Pyriminobac-methyl with a herbicide from a different class, the mechanism is often the simultaneous shutdown of two unrelated, essential metabolic pathways. The plant cannot compensate for the loss of both branched-chain amino acid synthesis and fatty acid synthesis, leading to a more rapid and complete collapse than either inhibition alone would cause.

Caption: Dual inhibition of essential pathways leading to synergistic plant death.

Conclusion

Evaluating the synergistic potential of Pyriminobac-methyl requires a structured, data-driven approach. By establishing rigorous dose-response protocols, applying objective analytical methods like Colby's formula, and validating findings in field settings, researchers can reliably identify powerful herbicide combinations. Partnering Pyriminobac-methyl with herbicides possessing different modes of action, such as ACCase inhibitors, represents a particularly promising strategy for enhancing efficacy and managing the critical threat of herbicide resistance. This guide provides the foundational principles and methodologies to empower scientists in this essential research.

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Target-Site Mutations in the ALS Gene Conferring Pyriminobac Resistance: A Comparative Guide for Researchers

The escalating challenge of herbicide resistance necessitates a profound understanding of its molecular underpinnings. This guide provides an in-depth comparison of target-site mutations within the acetolactate synthase (ALS) gene that confer resistance to Pyriminobac, a key herbicide in modern agriculture. Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights to illuminate the mechanisms of resistance and guide future research and development efforts.

Introduction: The Acetolactate Synthase (ALS) Target

Acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), is a critical enzyme in the biosynthetic pathway of branched-chain amino acids—valine, leucine, and isoleucine.[1][2][3] This pathway is essential for plant growth and development but is absent in animals, making ALS an ideal target for selective herbicides.[4] Pyriminobac-methyl is a post-emergent herbicide belonging to the pyrimidinyl-thiobenzoate (PTB) chemical family, which effectively controls a wide range of weeds by inhibiting the ALS enzyme.[5]

The widespread and continuous use of ALS-inhibiting herbicides has, however, led to the evolution of resistant weed populations.[6] The primary mechanism of this resistance at the molecular level is the alteration of the herbicide's target site through mutations in the ALS gene. These mutations result in single amino acid substitutions that reduce the binding affinity of the herbicide to the enzyme, thereby rendering the plant resistant.[4][7]

Pyriminobac and the Onset of Resistance

Pyriminobac-methyl functions by binding to a specific site on the ALS enzyme, obstructing the active site and halting amino acid synthesis.[5] The emergence of resistance is a classic example of natural selection, where individual weeds with pre-existing mutations in the ALS gene that reduce the binding efficacy of Pyriminobac survive and reproduce, leading to a resistant population. Understanding the specific mutations that confer this resistance is paramount for developing effective weed management strategies and designing new herbicides that can overcome these resistance mechanisms.

Comparative Analysis of Pyriminobac Resistance-Conferring ALS Mutations

Numerous single nucleotide polymorphisms (SNPs) in the ALS gene have been identified across various weed species, leading to amino acid substitutions that confer resistance to a spectrum of ALS inhibitors. While research directly focused on Pyriminobac is still expanding, extensive cross-resistance studies provide valuable insights into the key mutations likely responsible for field-observed resistance. The following table summarizes prominent mutations and their documented resistance profiles, offering a comparative overview of their potential impact on Pyriminobac efficacy.

Amino Acid Substitution	Position	Weed Species (Examples)	Documented Cross-Resistance to Herbicide Classes (including PTBs)	Relative Resistance Level (General)
Trp-574-Leu	574	Lolium rigidum, Raphanus raphanistrum, Amaranthus spp.[8][9][10]	Sulfonylureas (SU), Imidazolinones (IMI), Triazolopyrimidines (TP), Pyrimidinyl-thiobenzoates (PTB)	High and Broad
Pro-197-X (Ser, Thr, Ala, His, Leu)	197	Raphanus raphanistrum, Descurainia sophia, Lolium rigidum[2][3][10][11]	Primarily SU and TP; some substitutions show broader resistance to IMI and PTB	Variable (High for SU/TP, lower for others)
Ala-122-Tyr/Thr/Asn	122	Raphanus raphanistrum, Echinochloa crus-galli	IMI, PTB	Moderate to High
Asp-376-Glu	376	Amaranthus hybridus, Glebionis coronaria[12]	Broad-spectrum resistance to SU, IMI, TP, and PTB	High and Broad
Ser-653-Asn	653	Echinochloa colona, Amaranthus spp.	Primarily IMI; some cross-resistance reported	Moderate
Gly-654-Glu	654	Oryza sativa (Red Rice)[2]	IMI	Moderate
Gly-95-Ala	95	Oryza sativa (Rice)	Specific to Pyrimidinyl Carboxy (PC) herbicides	High and Specific

Note: The resistance levels are generalized based on available literature and can vary depending on the specific weed species, the particular amino acid substitution at a given position, and the specific herbicide from the PTB class being tested.

The Trp-574-Leu substitution is one of the most widespread and concerning mutations, as it confers broad and high-level resistance across multiple classes of ALS inhibitors, including pyrimidinyl-thiobenzoates.[8][9][10] Similarly, the Asp-376-Glu mutation is known to provide broad-spectrum resistance.[12] Mutations at the Pro-197 position are also common; however, the resulting resistance spectrum is more variable and dependent on the specific amino acid substitution.[2][3][10][11] The Ala-122-Thr mutation has been specifically indicated to confer resistance to pyrimidinyl-thiobenzoates in several weed species.[13] A novel Gly-95-Ala mutation has been identified that confers specific resistance to pyrimidinyl carboxy herbicides, a class closely related to PTBs.[1]

Experimental Methodologies for Identifying Resistance Mutations

The identification and characterization of these resistance-conferring mutations are crucial for both academic research and the development of new herbicidal compounds. A typical workflow involves a combination of whole-plant bioassays, enzyme activity assays, and molecular techniques.

Step-by-Step Protocol for Identifying ALS Target-Site Resistance

• Whole-Plant Dose-Response Assay:

  • Objective: To confirm resistance and quantify the level of resistance at the whole-plant level.

  • Procedure:

    • Grow suspected resistant and known susceptible weed biotypes from seed in a controlled greenhouse environment.

    • At the 3-4 leaf stage, apply a range of herbicide doses (including a non-treated control and doses above and below the recommended field rate of Pyriminobac).

    • After a set period (e.g., 21 days), visually assess plant mortality and measure shoot biomass.

    • Calculate the herbicide dose required to cause 50% mortality (LD₅₀) or 50% growth reduction (GR₅₀) for both resistant and susceptible populations.

    • The Resistance Index (RI) is calculated as the ratio of the LD₅₀ or GR₅₀ of the resistant population to that of the susceptible population.

• In Vitro ALS Enzyme Activity Assay:

  • Objective: To determine if resistance is due to an altered target enzyme.

  • Procedure:

    • Extract the ALS enzyme from young leaf tissue of both resistant and susceptible plants.

    • Assay the enzyme activity in the presence of a range of Pyriminobac concentrations.

    • Measure the production of acetolactate, the product of the ALS-catalyzed reaction.

    • Determine the herbicide concentration required to inhibit 50% of the enzyme activity (I₅₀).

    • A significantly higher I₅₀ value for the resistant biotype compared to the susceptible biotype indicates target-site resistance.

• ALS Gene Sequencing:

  • Objective: To identify the specific mutation(s) in the ALS gene.

  • Procedure:

    • Extract genomic DNA from the leaf tissue of resistant and susceptible plants.

    • Design primers to amplify the conserved regions of the ALS gene known to harbor resistance-conferring mutations.

    • Perform Polymerase Chain Reaction (PCR) to amplify the target DNA fragments.

    • Sequence the PCR products using Sanger sequencing or next-generation sequencing methods.

    • Align the DNA sequences from resistant and susceptible plants with a reference ALS sequence to identify any nucleotide changes that result in an amino acid substitution.

Experimental Workflow Diagram

Caption: Workflow for identifying ALS target-site resistance mutations.

Molecular Mechanism of Resistance: A Structural Perspective

The mutations in the ALS enzyme that confer resistance to Pyriminobac are located in or near the herbicide-binding site. These amino acid substitutions alter the three-dimensional structure of the enzyme, which in turn reduces the binding affinity of the herbicide molecule.

Caption: Mechanism of Pyriminobac resistance due to ALS mutation.

Conclusion and Future Directions

The evolution of target-site resistance in the ALS gene poses a significant threat to the long-term efficacy of Pyriminobac and other ALS-inhibiting herbicides. A thorough understanding of the specific mutations that confer this resistance is critical for the development of effective resistance management strategies. These strategies may include the rotation of herbicides with different modes of action, the use of herbicide mixtures, and the development of novel herbicides that are effective against resistant biotypes.

For researchers and drug development professionals, the data presented in this guide highlights the importance of considering the genetic diversity of weed populations when designing new herbicidal compounds. Future research should focus on:

• Comprehensive screening of weed populations: To identify novel resistance-conferring mutations.

• Structural biology studies: To elucidate the precise molecular interactions between new herbicides and both wild-type and mutated ALS enzymes.

• Development of rapid molecular diagnostic tools: To allow for the early detection of resistant weeds in the field.

By integrating molecular insights with agronomic practices, the scientific community can work towards mitigating the impact of herbicide resistance and ensuring sustainable crop protection.

References

• Yu, Q., et al. (2003). ALS gene proline (197) mutations confer ALS herbicide resistance in eight separated wild radish (Raphanus raphanistrum) populations. Weed Science, 51(6), 831-838. [Link]

• Kuk, Y. I., et al. (2007). A novel mutated acetolactate synthase gene conferring specific resistance to pyrimidinyl carboxy herbicides in rice. Pest Management Science, 63(5), 453-459. [Link]

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• Cui, H., et al. (2017). Cross-resistance patterns to acetolactate synthase (ALS)-inhibiting herbicides of flixweed (Descurainia sophia L.) conferred by different combinations of ALS isozymes with a Pro-197-Thr mutation or a novel Trp-574-Leu mutation. Pesticide Biochemistry and Physiology, 136, 41-45. [Link]

• Salas, R. A., et al. (2017). Amino Acid Substitutions in the Acetolactate Synthase Gene of Red Rice (Oryza sativa) Confer Resistance to Imazethapyr. Weed Science, 65(1), 1-10. [Link]

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• Panozzo, S., et al. (2021). Different Mutations Providing Target Site Resistance to ALS- and ACCase-Inhibiting Herbicides in Echinochloa spp. from Rice Fields. Agronomy, 11(5), 833. [Link]

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• Matzrafi, Y., et al. (2015). A Trp-574-Leu substitution in the ALS gene of Erigeron canadensis confers resistance to ALS-inhibiting herbicides. Pest Management Science, 71(7), 998-1004.

• Yu, Q., et al. (2008). Mutations of the ALS gene endowing resistance to ALS-inhibiting herbicides in Lolium rigidum populations. Pest Management Science, 64(12), 1229-1236. [Link]

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• Panozzo, S., et al. (2017). A new Ala-122-Asn amino acid change confers decreased fitness to ALS-resistant Echinochloa crus-galli. Frontiers in Plant Science, 8, 2042. [Link]

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